Phlorizin hydrate

Core Science & Biosynthesis

Phlorizin Hydrate in Renal Glucose Reabsorption: Mechanistic Action and In Vitro Assay Methodologies

Executive Overview

Phlorizin hydrate (CAS 60-81-1), a naturally occurring dihydrochalcone glucoside originally isolated from the bark of apple trees, serves as the foundational pharmacophore for modern diabetic therapeutics. As a potent, competitive inhibitor of sodium-glucose cotransporters (SGLT1 and SGLT2), phlorizin effectively blocks renal and intestinal glucose absorption. This whitepaper provides an in-depth technical analysis of phlorizin’s mechanism of action, details its binding kinetics, and establishes a self-validating in vitro protocol for SGLT inhibition assays.

Molecular Physiology of SGLT-Mediated Reabsorption

In healthy renal physiology, approximately 180 grams of glucose are filtered by the glomerulus daily, with nearly 100% reabsorbed in the proximal tubule to maintain normoglycemia. This process is driven by secondary active transport via two distinct SGLT isoforms:

• SGLT2 (SLC5A2): A low-affinity, high-capacity transporter localized to the apical membrane of the S1 and S2 segments of the proximal convoluted tubule. SGLT2 is responsible for approximately 90% of renal glucose reabsorption[1].

• SGLT1 (SLC5A1): A high-affinity, low-capacity transporter located downstream in the S3 segment, acting as a scavenger to reabsorb the remaining 10% of filtered glucose[2].

Both transporters utilize the inward-directed electrochemical gradient of sodium (Na⁺), maintained by the basolateral Na⁺/K⁺-ATPase, to drive the obligatory symport of glucose against its concentration gradient.

Renal glucose reabsorption pathway and competitive blockade by Phlorizin hydrate.

Phlorizin Hydrate: Pharmacodynamics and Binding Kinetics

Phlorizin hydrate acts as a competitive, reversible inhibitor of both SGLT1 and SGLT2. Structurally, it consists of a glucose moiety attached to an aglycone (phloretin) via an O-glycosidic bond.

Mechanistically, of the SGLT protein, while the lipophilic phloretin aglycone binds to an adjacent hydrophobic vestibule[2]. This dual-site interaction effectively locks the transporter in an outward-facing conformation, preventing the conformational shift required to translocate Na⁺ and glucose into the cytosol.

While phlorizin is highly potent, it exhibits limited selectivity between the two isoforms, which is reflected in its kinetic parameters across various expression systems and species models.

Table 1: Quantitative Binding Kinetics of Phlorizin Hydrate

Target Transporter	Species	Expression System	Kinetic Metric	Value
SGLT1	Human	COS-1 Cells	IC₅₀	400 nM
SGLT2	Human	COS-1 Cells	IC₅₀	65 nM
SGLT1	Human	HEK293T Cells	Kᵢ	140 nM
SGLT2	Human	HEK293T Cells	Kᵢ	11 nM
SGLT1	Cynomolgus Monkey	COS-7 Cells	IC₅₀	309 ± 81 nM
SGLT2	Cynomolgus Monkey	COS-7 Cells	IC₅₀	35.8 ± 4.9 nM
SGLT1	Human	COS-7 (1-NBDG Assay)	IC₅₀	110 nM (0.11 μM)

Data synthesized from in vitro radioligand and fluorescent uptake assays[1],[3],[4].

Experimental Methodologies: The 1-NBDG Protocol

Historically, SGLT inhibition assays relied on radioactive ¹⁴C-α-methyl-D-glucopyranoside (¹⁴C-AMG). However, modern high-throughput screening has transitioned to [4].

Causality of Substrate Choice: 1-NBDG is utilized because its Michaelis constant (Kₘ = 0.55 mM) closely mirrors that of native D-glucose (Kₘ = 0.51 mM) and AMG (Kₘ = 0.40 mM) for human SGLT1. This ensures that the competitive inhibition kinetics observed in the assay remain physiologically relevant and directly comparable to legacy radioactive data[4].

Self-Validating Protocol: Cell-Based SGLT Inhibition Assay

This protocol is designed with internal validation mechanisms (Na⁺-free controls) to ensure that all measured fluorescence is strictly the result of SGLT-mediated transport.

Step 1: Cell Culture and Seeding

• Action: Seed CHO-K1 cells stably expressing hSGLT2 (or COS-7 for hSGLT1) into 96-well black, clear-bottom plates at 4×10⁴ cells/well. Incubate overnight at 37°C.

• Causality: Wild-type CHO-K1 cells exhibit near-zero endogenous sodium-dependent glucose uptake. Using a stably transfected line provides a null background, ensuring that any measured fluorescence is exclusively mediated by the target hSGLT2 transporter[4].

Step 2: Depletion Wash (Na⁺-Free Buffer)

• Action: Wash cells twice with Na⁺-free buffer (140 mM Choline Chloride, 5 mM KCl, 2.5 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, pH 7.4).

• Causality: SGLTs are obligate sodium symporters. Replacing extracellular NaCl with Choline Chloride halts basal transport, synchronizing the cells before the assay begins and establishing a true baseline[2].

Step 3: Pre-incubation with Phlorizin Hydrate

• Action: Add varying concentrations of phlorizin hydrate (e.g., 1 nM to 10 μM) diluted in Na⁺-free buffer. Incubate for 30 minutes at 37°C.

• Causality: This pre-incubation allows the competitive inhibitor to reach equilibrium binding at the active site before the substrate is introduced, preventing artificially skewed IC₅₀ values[3].

Step 4: Substrate Addition (1-NBDG)

• Action: Initiate the reaction by adding 1-NBDG (final concentration 100 μM) in standard Na⁺-containing assay buffer (140 mM NaCl replacing Choline Chloride). Incubate for 60 minutes.

• Causality: Reintroducing sodium creates the steep inward electrochemical gradient required to drive the symport mechanism, allowing 1-NBDG to be translocated into the cytosol[4].

Step 5: Termination and Quantification

• Action: Terminate the reaction by washing the cells three times with ice-cold PBS. Lyse cells using 0.1% Triton X-100 and measure fluorescence (Excitation: 485 nm / Emission: 535 nm).

• Causality: The sudden drop in temperature rigidifies the lipid bilayer and immediately halts transporter kinetics, trapping the internalized fluorescent substrate for accurate quantification.

Step-by-step workflow for the 1-NBDG cell-based SGLT inhibition assay.

Translational Pharmacology: From Phlorizin to Gliflozins

While phlorizin proved the concept that inducing renal glycosuria could lower blood glucose, it is not used clinically due to two major pharmacokinetic limitations:

• Enzymatic Degradation: As an O-glucoside, phlorizin is rapidly hydrolyzed by lactase-phlorizin hydrolase in the brush border of the small intestine, resulting in exceptionally poor oral bioavailability[5].

• Non-Selectivity: Its potent inhibition of intestinal SGLT1 prevents the absorption of dietary glucose and galactose, leading to severe gastrointestinal distress (diarrhea and dehydration)[2].

To overcome this, drug development professionals engineered. By replacing the oxygen linker with a carbon-carbon bond, these next-generation compounds resist enzymatic cleavage and exhibit >1000-fold selectivity for SGLT2 over SGLT1, successfully translating phlorizin's mechanism of action into a blockbuster class of oral antihyperglycemic agents[5].

References

• American Journal of Physiology. Competitive inhibition of SGLT2 by tofogliflozin or phlorizin induces urinary glucose excretion through extending splay in cynomolgus monkeys. Physiology.org.[Link]

• PubMed / NIH. Development of a novel non-radioactive cell-based method for the screening of SGLT1 and SGLT2 inhibitors using 1-NBDG. National Library of Medicine.[Link]

• PMC / NIH. SGLT2 Inhibitors: Physiology and Pharmacology. National Center for Biotechnology Information.[Link]

• MDPI. Sodium-Glucose Cotransporter 2 (SGLT2) Inhibitors from Natural Products: Discovery of Next-Generation Antihyperglycemic Agents. Molecules.[Link]

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The Phlorizin Paradigm: A Historical and Mechanistic Blueprint for SGLT2 Inhibition

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Guide & Whitepaper

Executive Summary

The translation of phlorizin from an obscure botanical isolate to the progenitor of the gliflozin class of antidiabetic drugs represents one of the most profound paradigm shifts in metabolic pharmacology. As drug development professionals, we often look to historical precedents to understand the causality behind modern therapeutic design. This whitepaper dissects the discovery of phlorizin, the elucidation of its glycosuric effects, and the rigorous experimental methodologies that established the sodium-glucose cotransporter (SGLT) as a viable, insulin-independent target for glycemic control.

The Genesis of Phlorizin: Isolation and Early Characterization (1835)

In 1835, French chemist C. Petersen (alongside Belgian scientists de Koninck and Stas) isolated a crystalline glucoside from the root bark of the apple tree (Malus domestica)[1],[2]. Initially, the scientific community hypothesized that this bitter compound, named phlorizin, possessed antipyretic or antimalarial properties similar to quinine (isolated from the cinchona tree) or salicin (from the willow tree)[1].

However, subsequent empirical testing failed to validate these antipathogenic claims. Instead, researchers observed a highly reproducible, anomalous physiological response: subjects administered phlorizin produced massive volumes of glucose-laden urine[1]. For decades, the precise mechanism remained an enigma, as the foundational concepts of renal glucose filtration and reabsorption had not yet been established.

The von Mering Paradigm: Uncovering "Phlorizin Diabetes" (1886)

The true pharmacological significance of phlorizin was unlocked in 1886 by the German physician and pharmacologist Joseph von Mering[3]. In a series of pioneering experiments, von Mering administered phlorizin subcutaneously to fasting dogs and observed severe polyuria and glycosuria[3],[4].

Crucially, von Mering noted a distinct physiological divergence from classical diabetes mellitus. In classical diabetes, glycosuria is a secondary consequence of systemic hyperglycemia exceeding the renal threshold. In contrast, von Mering’s dogs exhibited massive glycosuria concurrent with a decrease in blood glucose levels[4],[5].

Causality & Deduction: Von Mering insightfully deduced that phlorizin did not induce systemic metabolic failure but rather altered "something in the kidney," specifically its permeability to sugar[4],[5]. By decoupling glycosuria from hyperglycemia, von Mering established the first reproducible animal model of isolated renal glycosuria, coining the term "phlorizin diabetes"[4],[5].

Caption: Logical flow of von Mering's 1886 experiment establishing the renal origin of glycosuria.

Mechanistic Elucidation: From Renal Clearance to SGLT Inhibition

The molecular mechanics of von Mering's discovery required nearly a century to fully unravel. In the 1930s, Leif Poulsson and Harold Himsworth demonstrated that phlorizin selectively blocks kidney-dependent glucose reabsorption without affecting other urinary constituents like creatinine[5]. In 1962, Alvarado and Crane provided the biochemical missing link, proving that phlorizin acts as a competitive inhibitor of active glucose transport in the intestinal and renal epithelia[2],[6].

By the 1990s, the specific targets were cloned and characterized: Sodium-Glucose Cotransporters 1 and 2 (SGLT1 and SGLT2)[7].

• SGLT2: A low-affinity, high-capacity transporter located in the S1 and S2 segments of the proximal convoluted tubule (PCT), responsible for ~90% of renal glucose reabsorption[7],[8].

• SGLT1: A high-affinity, low-capacity transporter located in the S3 segment of the PCT (reabsorbing the remaining 10%) and heavily expressed in the small intestine[7],[8].

Phlorizin was identified as a potent but non-selective inhibitor of both SGLT1 and SGLT2[9]. This non-selectivity explained its severe gastrointestinal side effects (diarrhea and malabsorption due to intestinal SGLT1 blockade) and its poor oral bioavailability, which precluded its direct clinical use in humans[7],.

Caption: Mechanism of Phlorizin-induced glycosuria via SGLT2 blockade in the proximal tubule.

Experimental Methodologies: Inducing "Phlorizin Diabetes"

To study glucose homeostasis independently of insulin resistance, modern application scientists still utilize phlorizin to induce normoglycemia in diabetic rodent models. The landmark 1987 study by Rossetti et al. utilized this exact model to prove that correcting hyperglycemia with phlorizin normalizes tissue sensitivity to insulin, establishing the concept of "glucotoxicity"[10].

Below is a field-proven, self-validating protocol for inducing phlorizin glycosuria in a rodent model.

Protocol: Continuous Subcutaneous Phlorizin Infusion in Rats

Objective: To achieve steady-state SGLT1/2 blockade, decoupling systemic hyperglycemia from renal glucose clearance.

Step 1: Formulation & Vehicle Selection

• Action: Dissolve phlorizin in a vehicle of 10% propylene glycol or 40% PEG 400.

• Causality: Phlorizin is highly lipophilic and poorly water-soluble. Aqueous solutions will precipitate. Furthermore, oral administration is strictly avoided due to rapid degradation by lactase-phlorizin hydrolase in the gut and poor systemic absorption.

Step 2: Surgical Implantation of Osmotic Minipumps

• Action: Under isoflurane anesthesia, subcutaneously implant an Alzet® osmotic minipump calibrated to deliver a dose of 400 mg/kg/day of phlorizin.

• Causality: Phlorizin has a very short plasma half-life (< 2 hours). Bolus injections result in pulsatile SGLT blockade. Continuous infusion ensures a steady-state competitive inhibition of the SGLT2 transporter at the luminal brush border[1].

Step 3: Metabolic Phenotyping & Self-Validation

• Action: House the subjects in metabolic cages. Collect 24-hour urine to quantify glucose excretion and measure fasting tail-vein blood glucose.

• Self-Validating Checkpoint: The protocol is successful only if the researcher observes a massive spike in 24-hour urine glucose (>500 mg/day) coupled with a reduction or normalization of fasting blood glucose[10]. If blood glucose remains high, the SGLT blockade is incomplete; if urine glucose is low, the minipump delivery has failed. This dual-axis measurement creates a closed-loop validation of the mechanism.

Quantitative Insights: Phlorizin vs. Modern Gliflozins

The transition from phlorizin to modern therapeutics required overcoming its non-selectivity and poor pharmacokinetics. The development of T-1095 (a prodrug) in the 1990s proved oral delivery was possible, paving the way for highly selective SGLT2 inhibitors (gliflozins)[9],[11].

The table below summarizes the quantitative evolution of SGLT inhibitors:

Compound	Discovery / Approval	Target Selectivity (SGLT2 : SGLT1)	Oral Bioavailability	Half-life ( t1/2​ )	Primary Utility
Phlorizin	1835	~1:1 (Non-selective)[9]	Poor (<10%)	< 2 hours	Experimental Tool
T-1095	1990s	Non-selective (Prodrug)[9]	Moderate	Short	Discontinued (Safety)[9]
Dapagliflozin	2014 (US FDA)	~1200:1[11]	~78%	~12.9 hours	T2DM, CKD, HFrEF[12],[9]
Empagliflozin	2014 (US FDA)	~2500:1[11]	~78%	~12.4 hours	T2DM, CKD, HF[9]

Translational Impact: The Gliflozin Class of Therapeutics

Phlorizin’s legacy is monumental. By proving that the kidney could be pharmacologically manipulated to excrete excess glucose, von Mering and subsequent researchers opened the door to an entirely new class of drugs. Today, SGLT2 inhibitors (gliflozins) are not only foundational in the management of Type 2 Diabetes Mellitus (T2DM) but have demonstrated profound, insulin-independent cardiorenal protective effects, significantly reducing heart failure hospitalizations and the progression of chronic kidney disease (CKD)[6],[11].

From the root bark of an apple tree in 1835 to the forefront of 21st-century cardiovascular medicine, phlorizin remains a masterclass in how serendipitous observation, paired with rigorous mechanistic deduction, drives the evolution of modern pharmacology.

References

• A Story of Serendipities: From Phlorizin to Gliflozins , ectrx.org. 12

• Story of Discovery: SGLT2 inhibitors: harnessing the kidneys to help treat diabetes , nih.gov. 7

• Sodium-glucose cotransporter-2 inhibitors: Understanding the mechanisms for therapeutic promise and persisting risks , nih.gov. 1

• the glucosuric antidiabetics , ijbcp.com. 13

• Complementary Yet Distinct Roles of GLP-1 Receptor Agonists and SGLT2 Inhibitors in Cardiovascular Risk Reduction , mdpi.com. 2

• Joseph von Mering , grokipedia.com. 3

• Josef von Mering: The Baron Who Discovered SGLT Inhibition , karger.com. 4

• Discovery and development of gliflozins , wikipedia.org. 9

• Gliflozins for Diabetes: From Bark to Bench to Bedside , americanscientist.org.5

• History of the SGLT2 Inhibitor Drug Class , diabetesincontrol.com.

• SGLT2 inhibitors: the statins of the 21 century , oup.com. 6

• Sodium-Glucose Cotransporter 2 Inhibitors Mechanisms of Action: A Review , frontiersin.org. 11

• Apple Trees & SGLT2 , mcconnellsmedchem.com.

• Sodium-glucose co-transporter inhibitors: Mechanisms of action , tg.org.au. 8

• The 2-D view of chemical structure of various SGLT2 inhibitors , researchgate.net. 14

• Antecedent chronic hyperglycaemia blocks phlorizin-induced insulin resistance in the dog , nih.gov. 15

• A Story of Serendipities: From Phlorizin to Gliflozins , researchgate.net. 16

• Effect of phlorizin on SGLT2 expression in the kidney of diabetic rats , researchgate.net. 17

• Correction of hyperglycemia with phlorizin normalizes tissue sensitivity to insulin in diabetic rats , nih.gov. 10

• Phlorizin-induced normoglycemia partially restores glucoregulation in diabetic dogs , nih.gov. 18

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Natural sources and distribution of Phlorizin in apple trees and other plants

Introduction: Phlorizin, A Dihydrochalcone of Significance

Phlorizin, a dihydrochalcone first isolated from apple tree bark in 1835, represents a molecule of significant interest to researchers in plant science, pharmacology, and drug development[1][2][3]. Chemically identified as phloretin-2′-O-β-d-glucopyranoside, it is the glucoside of phloretin and belongs to the diverse family of phenylpropanoids synthesized by plants[1][3]. While historically investigated for its ability to induce glycosuria by inhibiting renal glucose reabsorption, its primary modern significance lies in being the natural prototype that led to the development of sodium-glucose co-transporter 2 (SGLT2) inhibitors, a major class of antidiabetic drugs[4][5].

This guide provides a comprehensive technical overview of the natural occurrence and distribution of phlorizin, its biosynthesis within plants, and the methodologies for its extraction and analysis. It is intended for researchers seeking a detailed understanding of this important phytochemical.

Section 1: Distribution of Phlorizin in the Plant Kingdom

While phlorizin has been identified in a few plant families, its presence is overwhelmingly characteristic of the Malus (apple) genus[1][6][7]. Plants outside this genus typically contain only trace amounts, making apple trees the primary and most viable natural source for this compound[6][7][8].

Primary Source: The Malus Genus

The apple tree (Malus domestica) and its wild relatives accumulate substantial quantities of phlorizin, where it can constitute a significant portion of the plant's total phenolic content[6][9]. Its distribution within the tree is not uniform, exhibiting a distinct tissue-specific pattern. The non-edible parts of the apple tree, often considered agricultural waste, are paradoxically the richest sources of phlorizin[10][11][12].

Tissue-Specific Distribution in Apple Trees

The concentration of phlorizin varies dramatically among different tissues of the apple tree. This differential accumulation points to specific physiological roles within the plant, likely related to growth and defense[13].

• Leaves and Bark: These tissues consistently show the highest concentrations of phlorizin. Studies have reported levels ranging from 5.4% to as high as 14% of the leaf's dry weight[10][11]. The bark, particularly the root bark, is also a highly concentrated source, where the compound was first discovered[3][4][14].

• Twigs and Buds: Significant quantities of phlorizin are also present in twigs and flower buds, with concentrations that can rival those in leaves, depending on the season and cultivar[8].

• Seeds: Apple seeds are another concentrated reservoir of phlorizin[4][15].

• Fruit (Pulp and Peel): In contrast to the vegetative tissues, the fruit contains substantially lower concentrations of phlorizin[16]. The peel generally has a higher content than the flesh[1][8][17]. The concentration is also higher in unripe fruits[10][11][12].

The following table summarizes the typical concentrations of phlorizin found in various parts of the apple tree across different cultivars.

Apple Tree Tissue	Phlorizin Concentration Range (mg/g Dry Weight - DW)	References
Leaves	46.43 - 98.51	[2]
Bark	54.52 - 102.69	[2]
Buds	34.6 - 53.9	[8]
Twigs	33.8 - 52.4	[8]
Seeds	Highest concentration among fruit parts	[15]
Fruit Peel	0.024 - 0.825	[16]
Fruit Flesh	0.006 - 0.045	[1]

Factors Influencing Phlorizin Content

The accumulation of phlorizin is a dynamic process influenced by several factors:

• Genetics (Cultivar): There is significant variation in phlorizin content among different apple cultivars[2][8][18].

• Developmental Stage: Concentrations change throughout the growing season. For instance, the highest levels in bark are often observed in spring (May), while leaf concentrations peak later in the season (July-September)[8][19].

• Environmental Stress: Physical or biotic stress can alter phlorizin levels. For example, the fruit cuticle disorder known as "russeting" is strongly correlated with increased phlorizin content in the peel[16]. Its role in plant defense suggests that pathogen attack may also induce its synthesis[13].

Other Plant Sources

Phlorizin has been detected in other plants, primarily within the Rosaceae family, but in much lower quantities. This limited distribution makes it a useful chemotaxonomic marker for the Malus genus[20].

Plant Species	Common Name	Family	References
Fragaria x ananassa	Strawberry	Rosaceae	[4][14][21]
Prunus domestica	European Plum	Rosaceae	[1][20]
Punica granatum	Pomegranate	Lythraceae	[1][12][18]
Lithocarpus pachyphyllus/litseifolius	Stone Oak	Fagaceae	[13][22]
Vaccinium macrocarpon	Cranberry	Ericaceae	[8][12]
Rosa canina	Rose Hip	Rosaceae	[12][14]

Section 2: Biosynthesis of Phlorizin

Phlorizin synthesis is a specific branch of the broader phenylpropanoid pathway, which is responsible for producing a wide array of secondary metabolites in plants, including flavonoids, lignans, and stilbenes[1][2].

The Dihydrochalcone-Specific Pathway

The biosynthesis of phlorizin diverges from the general flavonoid pathway. It begins with the precursors p-coumaroyl-CoA and malonyl-CoA[1].

• Reduction Step: In the first committed step, p-coumaroyl-CoA is reduced to 4-hydroxydihydrocinnamoyl-CoA. This reaction is catalyzed by a NADPH-dependent dehydrogenase[1][3][7][9]. The inability of closely related species like pear (Pyrus communis) to perform this step is a key reason for the absence of phlorizin in those plants[9].

• Condensation: Next, one molecule of 4-hydroxydihydrocinnamoyl-CoA condenses with three molecules of malonyl-CoA. This reaction is catalyzed by Chalcone Synthase (CHS) to form the aglycone core, phloretin[1][3][7][9].

• Glycosylation: The final step is the regiospecific attachment of a glucose molecule to the 2'-hydroxyl group of phloretin. This glycosylation is carried out by a specific UDP-glucose:phloretin 2'-O-glycosyltransferase (PGT) . In apple, the enzymes MdUGT88F1 and MdUGT88F4 have been identified as responsible for this crucial step[1][3][7].

Diagram of Phlorizin Biosynthesis

The following diagram illustrates the key enzymatic steps in the formation of phlorizin.

Caption: Biosynthetic pathway of phlorizin from primary metabolites.

Section 3: Experimental Methodologies

The accurate quantification of phlorizin from plant matrices is crucial for research and potential commercial applications. The process involves an efficient extraction followed by a reliable analytical separation and detection method.

Protocol: Extraction and Quantification of Phlorizin from Apple Leaves

This protocol provides a robust method for determining phlorizin content, adapted from validated procedures in the literature[2][12][20][23].

Objective: To extract and quantify phlorizin from dried apple leaf material using High-Performance Liquid Chromatography (HPLC).

Materials:

• Dried apple leaves, ground to a fine powder (e.g., 40 mesh)

• Extraction Solvent: 80:20 Methanol/Water with 1% Formic Acid (v/v/v)

• Phlorizin analytical standard (>98% purity)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (ACS grade)

• Ultrapure water

• Syringe filters (0.45 µm, PTFE or nylon)

• Analytical balance, vortex mixer, centrifuge, sonicator bath

Methodology:

Step 1: Sample Preparation and Extraction

• Accurately weigh approximately 250 mg of powdered dry apple leaf material into a 15 mL centrifuge tube.

• Add 5 mL of the extraction solvent (80% Methanol with 1% Formic Acid).

  • Causality: Methanol/water mixtures are highly effective at solubilizing phenolic compounds like phlorizin[23][24]. The addition of a small amount of acid (formic acid) improves extraction efficiency and maintains the stability of phenolic compounds by preventing oxidation and ionization[12][23].

• Vortex the tube for 1 minute to ensure thorough mixing.

• Place the tube in a sonicator bath at a controlled temperature (e.g., 35-40°C) for 30 minutes.

  • Causality: Sonication uses high-frequency sound waves to create cavitation bubbles, which disrupt plant cell walls and enhance solvent penetration, thereby increasing extraction yield[24][25]. Maintaining a temperature below 40°C prevents thermal degradation of phlorizin[12][23].

• Centrifuge the sample at 4000 x g for 10 minutes to pellet the solid material.

• Carefully collect the supernatant into a clean tube.

• Repeat the extraction (Steps 2-6) on the remaining pellet with an additional 5 mL of solvent to ensure exhaustive extraction. Combine the supernatants.

Step 2: Sample Filtration and Preparation for HPLC

• Filter the combined supernatant through a 0.45 µm syringe filter into an HPLC vial.

  • Self-Validation: This step is critical to remove any particulate matter that could clog the HPLC column or tubing, ensuring the integrity and longevity of the analytical system.

• The sample is now ready for HPLC analysis.

Step 3: HPLC Analysis

• Column: C18 analytical column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% Phosphoric Acid

  • Solvent B: Acetonitrile

• Gradient Program: A typical gradient would be: 0 min, 10% B; 15 min, 50% B; 20 min, 90% B; 25 min, 10% B; 30 min, 10% B.

  • Causality: A gradient elution is necessary to separate phlorizin from other phenolic compounds in the complex plant extract. Phosphoric acid is used to ensure sharp peak shapes[2].

• Flow Rate: 1.0 mL/min.

• Detection: Diode Array Detector (DAD) or UV detector at 285 nm.

  • Causality: Phlorizin has a strong UV absorbance maximum around 285 nm, providing sensitive and selective detection.

• Injection Volume: 10 µL.

• Quantification: Prepare a calibration curve using the phlorizin analytical standard at several concentration levels (e.g., 10-250 µg/mL). Calculate the concentration in the sample by comparing its peak area to the standard curve.

Experimental Workflow Diagram

Caption: Workflow for phlorizin extraction and quantification.

Conclusion

Phlorizin is a distinctive secondary metabolite primarily concentrated in the vegetative tissues of apple trees, particularly the leaves and bark. Its biosynthesis follows a specific branch of the phenylpropanoid pathway, the understanding of which is crucial for potential biotechnological production. The methodologies for its extraction and quantification are well-established, relying on solvent extraction and HPLC analysis. As agricultural byproducts, apple leaves and bark represent a significant, renewable, and high-value source of this pharmacologically important compound, meriting further investigation for applications in the pharmaceutical and nutraceutical industries.

References

• Stenlid, G. (1968). On the Physiological Effects of Phloridzin, Phloretin and some Related Substances upon Higher Plants. Physiologia Plantarum.

• Ghanim, M., et al. (2021). The Bioavailability, Extraction, Biosynthesis and Distribution of Natural Dihydrochalcone: Phloridzin. Molecules. [Link]

• Hrubša, M., et al. (2022). Determination of Phloridzin and Other Phenolic Compounds in Apple Tree Leaves, Bark, and Buds Using Liquid Chromatography with Multilayered Column Technology and Evaluation of the Total Antioxidant Activity. Molecules. [Link]

• Wang, R., et al. (2024). Phlorizin, an Important Glucoside: Research Progress on Its Biological Activity and Mechanism. Molecules. [Link]

• Wikipedia contributors. (2023). Phlorizin. Wikipedia. [Link]

• Niederberger, E., et al. (2020). Dietary intake of phloridzin from natural occurrence in foods. British Journal of Nutrition. [Link]

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• Táborský, J., et al. (2021). Dynamics of Phloridzin and Related Compounds in Four Cultivars of Apple Trees during the Vegetation Period. Plants. [Link]

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Phlorizin Hydrate: Biochemical Pathways and Pharmacological Profiling

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

Phlorizin hydrate, a naturally occurring dihydrochalcone O-glycoside originally isolated from apple tree bark in 1835, serves as the archetypal molecule for modern renal metabolic pharmacology[1][2]. While its poor oral bioavailability and off-target gastrointestinal effects precluded its direct clinical use, phlorizin laid the biochemical foundation for the development of highly selective gliflozins[2]. This whitepaper dissects the primary and secondary biochemical pathways modulated by phlorizin hydrate, synthesizes quantitative binding data, and provides a self-validating experimental framework for evaluating sodium-glucose cotransporter (SGLT) inhibition in vitro.

Primary Pharmacodynamics: The Dual SGLT Inhibition Paradigm

The fundamental mechanism of action of phlorizin hydrate lies in its ability to act as a competitive inhibitor of both SGLT1 and SGLT2[3][4]. Under normal physiological conditions, the kidneys filter approximately 180 grams of glucose daily. SGLT2, located in the S1 and S2 segments of the proximal tubule, is a high-capacity, low-affinity transporter responsible for ~90% of this reabsorption[5]. SGLT1, located in the late proximal tubule (S3 segment) and the small intestine, salvages the remaining glucose[5].

Phlorizin binds directly to the luminal surface of these transporters, effectively uncoupling the sodium-glucose symport mechanism[5]. By inhibiting both isoforms, phlorizin administration induces profound glycosuria (renal glucose excretion), which consequently lowers systemic blood glucose levels without stimulating insulin release.

Diagram 1: Mechanism of SGLT1/2 competitive inhibition by Phlorizin Hydrate.

Secondary Metabolic Modulation: The AMPK/PI3K/AKT Axis

Beyond the mechanical blockade of glucose transport, phlorizin and its aglycone metabolite, phloretin, actively modulate intracellular energy-sensing pathways. Recent in vitro and in vivo models demonstrate that phlorizin ameliorates free fatty acid (FFA)-induced hepatic insulin resistance by activating the AMPK/PI3K/AKT signaling pathway[6].

The Causality of Metabolic Shift: When cells are exposed to phlorizin, the resulting alteration in glucose availability and transient changes in the AMP/ATP ratio trigger the phosphorylation of AMP-activated protein kinase (AMPK) at Threonine 172[6]. Activated AMPK subsequently phosphorylates and inhibits acetyl-CoA carboxylase (ACC)[7]. Because ACC is the rate-limiting enzyme in lipogenesis, its inhibition halts lipid accumulation and reduces oxidative stress[6]. Concurrently, the activation of the PI3K/AKT pathway enhances downstream insulin sensitivity, making phlorizin a dual-action metabolic modulator[6].

Diagram 2: Phlorizin-mediated activation of the AMPK/PI3K/AKT signaling axis.

Quantitative Pharmacological Profiling

To understand phlorizin's utility as a baseline control in drug screening, we must benchmark its binding kinetics against modern synthetic SGLT2 inhibitors (gliflozins). Phlorizin's lack of selectivity between SGLT1 and SGLT2 is the primary reason it causes gastrointestinal distress (via intestinal SGLT1 blockade), a side effect engineered out of next-generation drugs[2][8].

Table 1: Pharmacokinetic and Binding Profile of Phlorizin vs. Clinical Gliflozins

Compound	Target	Inhibitory Constant (Ki) / IC50	Pharmacological Notes
Phlorizin	hSGLT1	~151 - 300 nM	Non-selective; causes intestinal malabsorption[2][4].
Phlorizin	hSGLT2	~18.6 - 39 nM	Primary driver of experimental glycosuria[2][4].
Empagliflozin	hSGLT2	~3.1 nM	Highly selective (>2000-fold over SGLT1)[9].
Dapagliflozin	hSGLT2	~1.1 nM	Highly selective (>1200-fold over SGLT1)[9].

Self-Validating Experimental Methodology: SGLT2-Mediated Glucose Uptake Assay

As application scientists, we do not merely execute protocols; we engineer self-validating systems. When assaying SGLT2 inhibition using phlorizin as a control, the dependency of the transporter on the sodium gradient is our primary lever for assay specificity.

The following protocol utilizes the human kidney proximal tubule cell line (HK-2), which endogenously expresses SGLT2, and 2-NBDG, a fluorescent glucose analog[10][11].

Step-by-Step Protocol

1. Cell Preparation & Seeding: Seed HK-2 cells in a 96-well black, clear-bottom tissue culture plate and culture until a confluent monolayer is formed[10]. Scientific Rationale: Confluency ensures the proper polarization of the epithelial cells, which is required for the correct apical localization of SGLT2 receptors.

2. Buffer Exchange (The Critical Step): Wash the cells twice with pre-warmed Krebs-Ringer-HEPES (KRH) buffer (136 mM NaCl, 4.7 mM KCl, 1.25 mM MgSO4, 1.25 mM CaCl2, 20 mM HEPES, pH 7.4)[10]. Self-Validation Control: You must run a parallel control plate using a Sodium-free KRH buffer (where NaCl is replaced equimolarly by choline chloride)[10]. Because SGLT2 requires a Na+ gradient to function, any 2-NBDG uptake in the Na+-free buffer is mediated by GLUT transporters (which are Na+-independent). Subtracting the Na+-free signal from the standard KRH signal yields the true SGLT2-specific uptake[11].

3. Compound Pre-Incubation: Add 100 µL of KRH buffer containing Phlorizin hydrate (e.g., 100 µM as a positive control for total SGLT blockade) or vehicle (DMSO <0.5%)[10][11]. Incubate at 37°C for 15-30 minutes.

4. 2-NBDG Uptake: Initiate the assay by adding 10 µL of 2-NBDG to a final concentration of 200 µM[10][11]. Incubate at 37°C for exactly 30 minutes.

5. Termination: Terminate the uptake by rapidly washing the wells three times with ice-cold KRH buffer[10]. Scientific Rationale: The abrupt drop in temperature instantly rigidifies the lipid bilayer and halts all transporter kinetics, preventing the efflux of the fluorescent probe before measurement.

6. Lysis and Quantification: Lyse the cells using 0.1% Triton X-100 in PBS for 10 minutes[10]. Measure intracellular fluorescence using a microplate reader (Excitation ~485 nm / Emission ~535 nm)[10][11].

Diagram 3: Self-validating 2-NBDG fluorescent glucose uptake assay workflow.

Conclusion

Phlorizin hydrate remains an indispensable tool compound in metabolic research. By competitively inhibiting SGLT1 and SGLT2, it provides a reliable mechanism for inducing controlled glycosuria in experimental models. Furthermore, its secondary effects on the AMPK/PI3K/AKT pathway highlight the intricate crosstalk between glucose transport inhibition and intracellular lipid metabolism. For drug development professionals, mastering the in vitro utilization of phlorizin is essential for validating the next generation of highly selective, metabolism-modulating therapeutics.

References

• Sodium-Glucose Cotransporter 2 Inhibitors Mechanisms of Action: A Review Frontiers in Endocrinology URL:[Link]

• Sodium-Glucose Cotransporter 2 (SGLT2) Inhibitors from Natural Products: Discovery of Next-Generation Antihyperglycemic Agents MDPI - Molecules URL:[Link]

• Phlorizin from Lithocarpus litseifolius [Hance] Chun ameliorates FFA-induced insulin resistance by regulating AMPK/PI3K/AKT signaling pathway PubMed / Phytomedicine URL:[Link]

• SGLT2 Inhibitors: Physiology and Pharmacology PMC / Kidney International URL:[Link]

• Sodium Glucose Cotransporter-2 Inhibitors: An Overview from Evolution to Clinical Implications Indian Journal of Pharmaceutical Sciences URL:[Link]

• Beyond SGLT2: Exploring the Therapeutic Potential of Lesser-Known SGLT Isoform Inhibitors MDPI - International Journal of Molecular Sciences URL:[Link]

• A Fluorescent Glucose Transport Assay for Screening SGLT2 Inhibitors in Endogenous SGLT2-Expressing HK-2 Cells PMC / Molecular Biotechnology URL:[Link]

• Differential In Vitro Effects of SGLT2 Inhibitors on Mitochondrial Oxidative Phosphorylation, Glucose Uptake and Cell Metabolism MDPI - Cells URL:[Link]

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Phlorizin: The Progenitor of SGLT Inhibitors—Mechanisms, Physiological Effects, and Experimental Applications

Executive Summary

Phlorizin, a naturally occurring dihydrochalcone glucoside first isolated from the bark of apple trees in 1835, serves as the foundational molecule for one of the most significant breakthroughs in modern metabolic pharmacology: the development of1[1]. While its poor oral bioavailability and gastrointestinal side effects precluded its direct clinical use, phlorizin remains an indispensable pharmacological tool for investigating glucose transport kinetics, renal glucose handling, and the structural basis of modern gliflozins[2]. This technical guide explores the physiological effects of phlorizin, its quantitative pharmacology, and provides validated experimental protocols for its use in modern in vitro assays.

Mechanisms of Action: SGLT1 and SGLT2 Inhibition

Glucose homeostasis relies heavily on the reabsorption of filtered glucose in the kidneys and absorption in the small intestine. This secondary active transport is mediated by SGLTs, which couple the transport of sodium (down its electrochemical gradient maintained by the Na+/K+ ATPase) to the transport of glucose (against its concentration gradient).

• SGLT1 : A high-affinity, low-capacity transporter primarily located in the intestinal mucosa and the S3 segment of the renal proximal tubule. It is responsible for dietary glucose absorption and salvaging the final 10% of renal glucose.

• SGLT2 : A low-affinity, high-capacity transporter located in the S1 and S2 segments of the renal proximal tubule, responsible for approximately 90% of renal glucose reabsorption[1].

Phlorizin acts as a potent, competitive, and non-selective inhibitor of both SGLT1 and SGLT2[3]. By binding to the extracellular face of the transporters, the glucose moiety of phlorizin occupies the sugar-binding site, while its aglycone rings interact with adjacent hydrophobic domains, preventing the conformational changes required for sodium-glucose cotransport.

Mechanism of Phlorizin-mediated competitive inhibition of SGLT1 and SGLT2.

Quantitative Pharmacology (Kinetics & Affinity)

Phlorizin exhibits a higher affinity for SGLT2 compared to SGLT1, though it is considered functionally non-selective when compared to modern clinical gliflozins[4]. The binding affinity (Ki) and half-maximal inhibitory concentration (IC50) dictate its experimental utility.

Causality in Experimental Choices: When designing in vitro assays, researchers must account for phlorizin's dual inhibition. To isolate SGLT2 activity, researchers often use specific cell lines (e.g., HK-2 cells expressing endogenous SGLT2) or employ highly selective SGLT2 inhibitors (like tofogliflozin or dapagliflozin) as parallel controls to differentiate SGLT1 from SGLT2 activity[5].

Table 1: Comparative IC50 Values of Phlorizin and SGLT Inhibitors

Compound	Target	IC50 / Ki (nM)	Selectivity (SGLT2/SGLT1)	Reference Model
Phlorizin	hSGLT1	~300 nM	~7.7x	Human / In Vitro[3]
Phlorizin	hSGLT2	~39 nM	-	Human / In Vitro[3]
Phlorizin	cSGLT1	309 ± 81 nM	~8.6x	Cynomolgus Monkey[4]
Phlorizin	cSGLT2	35.8 ± 4.9 nM	-	Cynomolgus Monkey[4]
Tofogliflozin	cSGLT1	8,875 ± 390 nM	~1000x	Cynomolgus Monkey[4]
Tofogliflozin	cSGLT2	8.9 ± 0.5 nM	-	Cynomolgus Monkey[4]
T-1095A	hSGLT1	~200 nM	~4x	Human / In Vitro[6]
T-1095A	hSGLT2	~50 nM	-	Human / In Vitro[6]

Metabolic & Physiological Effects

The systemic administration of phlorizin induces "phlorizin diabetes," a term coined by von Mering to describe the profound 7 it causes without the underlying pancreatic dysfunction of classical diabetes[7].

• Renal Effects: By blocking SGLT2 and SGLT1 in the proximal tubule, phlorizin lowers the renal threshold for glucose excretion and extends the splay of the glucose titration curve, effectively preventing the reabsorption of filtered glucose[4].

• Systemic Metabolism: This forced caloric wasting lowers plasma glucose levels, improves insulin sensitivity, and reverses glucotoxicity in diabetic animal models without inducing hypoglycemia[8].

• Pharmacokinetic Limitations: Phlorizin is an O-glucoside, making it highly susceptible to enzymatic cleavage by lactase-phlorizin hydrolase in the gut[7]. This results in poor oral bioavailability. Furthermore, its inhibition of intestinal SGLT1 leads to severe gastrointestinal distress (diarrhea, dehydration, and malabsorption)[9].

Experimental Methodologies: Validating Glucose Uptake

To evaluate SGLT activity or screen novel inhibitors, researchers frequently utilize fluorescent glucose analogs like 2-NBDG or radiolabeled substrates like 14C-AMG[5]. Below is a self-validating protocol for a 2-NBDG uptake assay using HK-2 cells, where phlorizin serves as the positive control for inhibition.

Step-by-Step Protocol: 2-NBDG Uptake Assay in HK-2 Cells

1. Cell Culturing & Seeding: Seed HK-2 cells (human kidney proximal tubule cells) in a 96-well plate and culture until 80-90% confluence. 2. Starvation Phase: Wash cells twice with PBS. Incubate in glucose-free, serum-free DMEM for 2 hours. Causality: This depletes intracellular glucose and upregulates membrane transporters, maximizing the signal-to-noise ratio of the assay. 3. Buffer Preparation: Prepare a Na+-containing buffer (to allow SGLT-mediated transport) and a Na+-free buffer. Causality: In the Na+-free buffer, choline chloride is used to replace sodium. Because SGLTs are strictly sodium-dependent, this parallel control isolates the baseline glucose transport mediated by facilitative transporters (GLUTs), ensuring the assay is a self-validating system[5]. 4. Inhibitor Pre-treatment: Treat the experimental wells with 100 µM Phlorizin in Na+ buffer for 30 minutes at 37°C. Causality: This concentration is supersaturating and ensures complete blockade of both SGLT1 and SGLT2[5]. 5. Substrate Addition: Add 2-NBDG to a final concentration of 100–500 µM. Incubate for 60 minutes at 37°C[5]. 6. Termination & Washing: Stop the reaction by removing the uptake buffer and washing the cells three times with ice-cold PBS. Causality: The cold temperature immediately arrests transporter kinetics, while the washes remove extracellular fluorophore to prevent background noise. 7. Quantification: Measure intracellular fluorescence using a microplate reader (Excitation ~485 nm, Emission ~535 nm). 8. Data Analysis: Na+-dependent glucose uptake is calculated by subtracting the fluorescence of the Na+-free wells from the Na+-containing wells. Phlorizin-treated wells should show a ~30-40% reduction in total uptake, validating the SGLT-specific component[5].

Step-by-step experimental workflow for the 2-NBDG glucose uptake assay.

From Phlorizin to Gliflozins: The Evolution of Drug Development

Because phlorizin's O-glycosidic bond was rapidly degraded in the gastrointestinal tract, pharmaceutical development focused on synthesizing stable analogs[7].

• T-1095: The first orally bioavailable phlorizin derivative. It was a prodrug converted in the liver to T-1095A. While it successfully lowered blood glucose in animals, it was halted due to non-selective SGLT1 inhibition causing GI issues[1].

• C-Glucosides (Gliflozins): Researchers replaced the oxygen linkage with a carbon-carbon bond, creating C-glucosides. This structural modification conferred resistance to β-glucosidases[9]. Subsequent refinement yielded highly selective SGLT2 inhibitors like dapagliflozin, empagliflozin, and canagliflozin, which not only manage hyperglycemia but offer profound cardiovascular and renoprotective benefits[8].

References

• Discovery and development of gliflozins - Wikipedia. 1

• Competitive inhibition of SGLT2 by tofogliflozin or phlorizin induces urinary glucose excretion through extending splay in cynomolgus monkeys - American Journal of Physiology. 4

• Sodium-Glucose Cotransporter-2 Inhibitors in Diabetes and Beyond: Mechanisms, Pleiotropic Benefits, and Clinical Use - MDPI. 8

• Gliflozins for Diabetes: From Bark to Bench to Bedside - American Scientist. 7

• SGLT2 Inhibitors: Physiology and Pharmacology - PMC.

• A Story of Serendipities: From Phlorizin to Gliflozins - ResearchGate.2

• Sodium Glucose Cotransporter-2 Inhibitors: An Overview from Evolution to Clinical Implications - ijpsonline.com. 9

• A Fluorescent Glucose Transport Assay for Screening SGLT2 Inhibitors in Endogenous SGLT2-Expressing HK-2 Cells - PMC. 5

• Sodium-Glucose Cotransporter 2 (SGLT2) Inhibitors from Natural Products: Discovery of Next-Generation Antihyperglycemic Agents - MDPI.6

• Phlorizin (Floridzin) | SGLT Inhibitor - MedchemExpress.com. 3

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Unlocking Renal Glucose Transport: A Technical Guide to the Early Experimental Studies of Phlorizin

Abstract

For over a century, the botanical compound phlorizin served as the definitive pharmacological probe for understanding renal glucose handling. Before the molecular cloning of transport proteins, physiological profiling using phlorizin enabled researchers to map the kinetics of glucose reabsorption, quantify the glomerular filtration rate (GFR), and establish the foundational mechanics of secondary active transport. This whitepaper synthesizes the historical experimental logic, mechanistic discoveries, and self-validating protocols that transitioned phlorizin from a 19th-century botanical anomaly to the blueprint for the modern gliflozin class of SGLT2 inhibitors.

The Botanical Anomaly and "Phlorizin Diabetes"

Phlorizin, a naturally occurring O-glucoside dihydrochalcone, was first isolated from the root bark of the apple tree in 1835 by Belgian chemists Laurent-Guillaume de Koninck and Jean Servais Stas[1]. Initially investigated as an antipyretic for malaria, its true physiological significance remained hidden until 1886, when the German physician Josef von Mering administered the compound to canine models[1].

Von Mering observed a profound physiological paradox: the dogs developed severe glucosuria (glucose in the urine) accompanied by hypoglycemia[1]. This condition, which he termed "phlorizin diabetes," directly contradicted the clinical presentation of diabetes mellitus, where glucosuria is a secondary consequence of systemic hyperglycemia[1].

The Causal Logic: Von Mering hypothesized that the compound did not induce a systemic metabolic defect, but rather altered "something in the kidney," forcing the organ to excrete glucose regardless of blood sugar concentrations[1].

Early Experimental Milestones in Renal Physiology

Minkowski’s Nephrectomy Experiment

To definitively prove that phlorizin's mechanism of action was localized to the renal system, Oskar Minkowski designed a self-validating surgical experiment[1]. By removing the kidneys (bilateral nephrectomy) from healthy dogs and subsequently administering phlorizin, Minkowski eliminated the proposed target organ. The result was the complete absence of the hypoglycemic effect, proving that the kidney was the exclusive site of phlorizin-induced glucose wasting[1].

Fig 1. Minkowski's logic proving the renal origin of phlorizin-induced glucosuria.

Homer Smith and the Quantification of Renal Clearance

In the 1930s, the pioneering nephrologist Homer Smith utilized phlorizin to establish the modern concept of renal clearance[2]. Smith recognized that if phlorizin completely blocked the tubular reabsorption of glucose, then the clearance of glucose under phlorizinization would perfectly match the Glomerular Filtration Rate (GFR)[3]. This allowed researchers to define the Tubular Maximum for glucose ( TmG​ ) and establish the precise threshold at which the proximal tubule's transport capacity is saturated.

Mechanistic Insights: Unraveling the SGLT System

By the late 20th century, the physiological phenomena observed by Smith were mapped to specific membrane proteins: the Sodium-Glucose Cotransporters (SGLT1 and SGLT2)[2].

Phlorizin acts as a highly potent, competitive inhibitor of both SGLT1 ( Ki​≈140 nM ) and SGLT2 ( Ki​≈11 nM )[2]. The molecule achieves this by binding to the extracellular face of the transporter[4]. Its glucose moiety occupies the native glucose-binding site, while its bulky aglycone tail (phloretin) sterically occludes the external aqueous channel, preventing the conformational change required for the inward transport of Na+ and glucose[4].

Fig 2. Mechanism of phlorizin competitive inhibition at the SGLT2 apical transporter.

Experimental Protocols: Historical and Modern Reconstructions

To ensure scientific integrity, the following protocols detail the self-validating systems used to study renal glucose transport.

Protocol A: In Vivo Renal Clearance Assay (Homer Smith's Approach)

Objective: To determine the maximal rate of tubular glucose reabsorption and prove complete inhibition by phlorizin. Causality & Control: Inulin is used as an internal standard because it is freely filtered at the glomerulus and neither secreted nor reabsorbed. Comparing glucose clearance to inulin clearance isolates the variable of tubular transport.

• Subject Preparation: Fast the canine model to establish baseline euglycemia. Insert venous catheters for continuous infusion and a Foley catheter for timed, volumetric urine collection.

• Baseline Establishment: Administer a priming dose followed by a continuous intravenous infusion of Inulin to achieve a steady-state plasma concentration.

• Phlorizinization: Administer intravenous phlorizin (e.g., 1 mg/kg/min ) to competitively saturate the apical SGLT transporters[3].

• Sample Collection: Collect synchronized mid-point blood samples and timed urine volumes at 15-minute intervals.

• Quantification: Calculate clearance using the formula Cx​=Px​Ux​×V​ .

• Validation: The system validates itself when Cglucose​=Cinulin​ . This mathematical equivalence proves that 100% of the filtered glucose is being excreted, confirming total blockade of the proximal tubule[3].

Protocol B: Ex Vivo Brush Border Membrane Vesicle (BBMV) Binding Assay

Objective: To isolate the apical membrane of the proximal tubule and measure the specific binding kinetics of phlorizin. Causality & Control: Divalent cations specifically cross-link the negatively charged basolateral membranes, allowing for the rapid purification of the apical brush border where SGLT resides.

• Tissue Isolation: Excise the renal cortex (rich in proximal tubules) and homogenize in a buffered sucrose solution.

• Divalent Cation Precipitation: Add Mg2+ or Ca2+ to the homogenate. This precipitates basolateral membranes, endoplasmic reticulum, and mitochondria.

• Vesicle Formation: Perform low-speed centrifugation to remove the precipitate, followed by high-speed ultracentrifugation of the supernatant to pellet the isolated Brush Border Membrane Vesicles (BBMVs).

• Radioligand Binding: Incubate the BBMVs with [3H] -phlorizin in the presence of an inward Na+ gradient (to simulate the luminal environment).

• Filtration & Analysis: Terminate the reaction via rapid vacuum filtration over glass fiber filters. Wash with ice-cold buffer to remove unbound ligand. The retained radioactivity, measured via liquid scintillation counting, quantifies specific SGLT binding[2].

Quantitative Data & Pharmacokinetics

Despite its utility as an experimental probe, phlorizin was unsuitable for clinical use. It exhibited poor oral bioavailability because it is rapidly hydrolyzed in the gastrointestinal tract by lactase-phlorizin hydrolase into its aglycone, phloretin[5]. Furthermore, non-selective inhibition of SGLT1 in the gut caused severe osmotic diarrhea, and phloretin actively inhibited the facilitative glucose transporters (GLUT1/GLUT2)[6].

Table 1: Pharmacological Evolution of SGLT Inhibitors

Compound	Chemical Class	Primary Target(s)	Ki​ (SGLT2)	Ki​ (SGLT1)	Oral Bioavailability	Clinical Status
Phlorizin	O-glucoside	SGLT1, SGLT2	~11 nM	~140 nM	Poor	Experimental Probe
Phloretin	Aglycone	GLUT1, GLUT2	N/A	N/A	Poor	Experimental Probe
T-1095	O-glucoside prodrug	SGLT1, SGLT2	High Affinity	Moderate Affinity	Moderate	Discontinued
Dapagliflozin	C-glucoside	SGLT2	~1.2 nM	>1000 nM	High	FDA Approved

Data synthesized from established pharmacokinetic profiles of SGLT inhibitors.[2][6][7]

The Translational Leap: From Phlorizin to Gliflozins

The transition from a laboratory tool to a blockbuster therapeutic required overcoming phlorizin's metabolic instability. Medicinal chemists utilized the phlorizin scaffold as a blueprint but replaced the vulnerable O-glycosidic bond (carbon-oxygen-carbon) with a highly stable C-glycosidic bond (carbon-carbon)[8].

This structural evolution prevented enzymatic cleavage by β -glucosidases in the gut[8]. Furthermore, targeted modifications to the distal aromatic rings drastically increased the molecule's selectivity for SGLT2 over SGLT1, eliminating the gastrointestinal side effects associated with intestinal SGLT1 blockade[8]. This rational drug design culminated in the development of dapagliflozin and subsequent gliflozins—agents that not only manage hyperglycemia but offer profound cardio-renal protection.

Conclusion

The journey of phlorizin represents a triumph of translational physiology. By inducing a localized state of "renal diabetes" in animal models, phlorizin allowed early 20th-century scientists to map the precise mechanics of glomerular filtration and tubular reabsorption. Today, the legacy of this apple bark extract lives on in the gliflozin class of medications, fundamentally reshaping the modern treatment landscape for type 2 diabetes, chronic kidney disease, and heart failure.

References

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The Chemical and Pharmacological Blueprint of Phlorizin Hydrate: A Technical Guide to SGLT Inhibition

Executive Summary

Phlorizin hydrate is a naturally occurring dihydrochalcone glucoside that has served as the foundational molecule for modern renal glucose transport research. First isolated from the bark of apple trees, this compound is the prototypical competitive inhibitor of Sodium-Glucose Cotransporters 1 and 2 (SGLT1 and SGLT2). As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between phlorizin’s fundamental physicochemical properties and its practical application in in vitro assay development. This guide provides a rigorous analysis of its mechanism of action, structural limitations, and a field-validated protocol for quantifying SGLT inhibition.

Chemical Architecture and Physicochemical Profile

Phlorizin hydrate (C₂₁H₂₆O₁₁) consists of a glucose moiety attached to a phloretin aglycone via an O-glycosidic bond. This specific structural configuration is critical; the glucose moiety binds directly to the glucose-recognition site of the SGLT transporters, while the aglycone binds to an adjacent hydrophobic site, locking the transporter in an inactive conformation [1].

Understanding the physicochemical properties of phlorizin hydrate is essential for accurate formulation in experimental assays. The presence of water molecules in its crystal lattice (hydrate form) directly influences its solubility profile and molecular weight, which must be accounted for during molarity calculations.

Table 1: Physicochemical and Pharmacological Properties

Property	Value	Experimental / Clinical Implication
Molecular Formula	C₂₁H₂₆O₁₁ (Hydrate)	Hydration state impacts crystal lattice energy and aqueous dissolution rates[1].
Molecular Weight	454.4 g/mol	Must be used for precise molarity calculations in in vitro stock solutions [1].
Melting Point	113–114 °C	Serves as a primary thermal indicator for compound purity validation [2].
Target Affinity (Kᵢ)	hSGLT2: 39 nMhSGLT1: 300 nM	Demonstrates high potency but highlights its non-selective nature across SGLT isoforms [3].
Solubility	Soluble in DMSO / Methanol	Requires initial dissolution in organic solvents before dilution into aqueous assay buffers to prevent precipitation [2].

Mechanism of Action: The Dual SGLT1/SGLT2 Axis

In healthy renal physiology, the kidney filters approximately 180 grams of glucose daily. SGLT2, located in the S1 and S2 segments of the proximal tubule, is a high-capacity, low-affinity transporter responsible for reabsorbing ~90% of this filtered glucose. SGLT1, located in the downstream S3 segment (and the small intestine), acts as a salvage transporter for the remaining 10% [4].

Phlorizin acts as a non-selective, competitive inhibitor of both SGLT1 and SGLT2. Because its affinity for SGLT2 is over 1,000 times greater than that of D-glucose, it effectively displaces endogenous glucose from the luminal brush border membrane [4]. This blockade prevents the sodium-gradient-driven reuptake of glucose, forcing the excretion of glucose into the urine (renal glycosuria) and subsequently lowering blood glucose levels.

Figure 1: Mechanistic pathway of Phlorizin-induced SGLT inhibition and resulting glycosuria.

Experimental Methodologies: Validating SGLT Inhibition

To quantify the inhibitory efficacy of phlorizin or novel SGLT inhibitors, a robust, self-validating in vitro assay is required. Traditional methods relied on radioactive ³H-glucose, but modern laboratories prioritize fluorescent analogs like 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose) for high-throughput, non-radioactive screening [5].

As an application scientist, I strongly recommend using HK-2 (Human Kidney 2) cells for this workflow. Unlike generic immortalized cell lines, HK-2 cells retain endogenous SGLT2 expression, providing a physiologically relevant baseline for renal glucose transport [5].

Protocol: 2-NBDG Uptake Inhibition Assay in HK-2 Cells

• Cell Culture and Seeding :

  • Action: Seed HK-2 cells in 96-well plates using Keratinocyte-SFM medium and culture until 80-90% confluence.

  • Causality: High confluence ensures the formation of a polarized epithelial monolayer, which is necessary for the proper apical localization of SGLT2 transporters.

• Glucose Starvation :

  • Action: Wash cells and incubate in a glucose-free, Na⁺-containing buffer for 30 minutes prior to the assay.

  • Causality: Depleting intracellular glucose maximizes the concentration gradient, ensuring that subsequent 2-NBDG uptake is driven purely by transporter kinetics rather than passive diffusion.

• Inhibitor Pre-treatment :

  • Action: Add Phlorizin hydrate (e.g., 100 μM final concentration, diluted from a DMSO stock) to the wells for 15 minutes.

  • Causality: Pre-incubation allows the inhibitor to achieve binding equilibrium with the SGLT active sites before the substrate is introduced.

• 2-NBDG Incubation :

  • Action: Introduce 200 μM 2-NBDG into the buffer and incubate for exactly 60 minutes at 37°C.

  • Causality: Kinetic studies show that 2-NBDG uptake in HK-2 cells reaches a steady-state maximum at 60 minutes [5].

• Ice-Cold Wash and Lysis :

  • Action: Rapidly aspirate the buffer and wash the cells three times with ice-cold PBS.

  • Causality: The sudden drop in temperature immediately halts cellular metabolism and transporter conformational changes, trapping the internalized fluorophore and preventing efflux.

• Fluorescence Quantification :

  • Action: Measure intracellular fluorescence using a microplate reader (Ex/Em = 485/535 nm).

Figure 2: Step-by-step experimental workflow for the 2-NBDG fluorescent glucose uptake assay.

The Translational Gap: From Phlorizin to Gliflozins

Despite its potent mechanism of action, phlorizin hydrate was never successfully translated into a clinical pharmaceutical for Type 2 Diabetes. The failure lies entirely in its chemical structure.

Because phlorizin is an O-glucoside, the oxygen bond connecting the glucose moiety to the phloretin aglycone is highly susceptible to enzymatic cleavage by β-glucosidases located in the brush border of the small intestine [6]. When administered orally, phlorizin is rapidly hydrolyzed into phloretin. Phloretin lacks SGLT inhibitory activity and instead weakly blocks GLUT transporters, leading to severe gastrointestinal distress, diarrhea, and poor systemic bioavailability [6].

This structural vulnerability catalyzed a massive drug development effort. Medicinal chemists replaced the labile O-glycosidic bond with a robust carbon-carbon (C-glycosidic) bond, creating a new class of synthetic analogs known as gliflozins (e.g., dapagliflozin, empagliflozin). These modern therapeutics maintain the pharmacophore required for SGLT inhibition while resisting enzymatic degradation, achieving high oral bioavailability and SGLT2 selectivity [4][6]. Today, phlorizin remains an indispensable in vitro tool compound and reference standard, forever recognized as the biological blueprint that launched a multi-billion dollar class of metabolic therapeutics.

References

• National Center for Biotechnology Information. "Phlorizin hydrate | C21H26O11 | CID 24856303" PubChem. Available at:[Link]

• LookChem. "Cas 60-81-1, Phlorizin Chemical Properties and Safety Data." LookChem Database. Available at: [Link]

• Wright, E. M., et al. "SGLT2 Inhibitors: Physiology and Pharmacology." Kidney International, U.S. National Library of Medicine (PMC). Available at:[Link]

• Zhang, L., et al. "A Fluorescent Glucose Transport Assay for Screening SGLT2 Inhibitors in Endogenous SGLT2-Expressing HK-2 Cells." Molecular Biotechnology, U.S. National Library of Medicine (PMC). Available at:[Link]

• American Scientist. "Gliflozins for Diabetes: From Bark to Bench to Bedside." American Scientist. Available at:[Link]

Phlorizin: A Comprehensive Technical Guide to its Non-Selective Inhibition of hSGLT1 and hSGLT2

Foreword: The Enduring Legacy of a Natural Product in Modern Drug Discovery

The story of phlorizin is a testament to the power of natural products in elucidating complex physiological pathways and serving as scaffolds for modern drug development. First isolated in 1835 from the bark of apple trees, this dihydrochalcone has been instrumental in our understanding of glucose transport for over a century and a half.[1][2][3][4] Its principal pharmacological actions, inducing renal glycosuria and blocking intestinal glucose absorption, are direct consequences of its inhibition of the sodium-glucose cotransporters (SGLTs).[1] This technical guide provides an in-depth exploration of phlorizin as a non-selective inhibitor of the two most prominent human SGLT isoforms, hSGLT1 and hSGLT2, intended for researchers, scientists, and drug development professionals. We will delve into its mechanism of action, the structural basis of its interaction with both transporters, and provide a detailed, field-proven protocol for characterizing its inhibitory activity in a cell-based assay.

The Sodium-Glucose Cotransporter (SGLT) Family: Key Players in Glucose Homeostasis

The SGLT family, also known as the SLC5A family, comprises a group of secondary active transporters that utilize the electrochemical sodium gradient to move glucose and other solutes across the cell membrane.[5] The two most extensively studied members are SGLT1 and SGLT2.

• hSGLT1: This high-affinity, low-capacity transporter is predominantly found in the small intestine, where it is responsible for the absorption of dietary glucose and galactose.[6][7] It is also expressed in the S3 segment of the renal proximal tubule, where it reabsorbs the remaining glucose not captured by SGLT2.[5][6] Additionally, hSGLT1 expression has been noted in other tissues, including the heart and brain, although its physiological significance in these locations is still under investigation.[8][9][10]

• hSGLT2: In contrast, hSGLT2 is a low-affinity, high-capacity transporter almost exclusively expressed in the S1 and S2 segments of the renal proximal tubule.[5][6][8] It is the primary transporter responsible for reabsorbing the majority (approximately 90%) of glucose filtered by the glomerulus, playing a critical role in maintaining glucose homeostasis.[6][11]

The distinct tissue distribution and kinetic properties of hSGLT1 and hSGLT2 underscore their different physiological roles and highlight the potential for both selective and non-selective inhibition in therapeutic applications.

Phlorizin: The Archetypal SGLT Inhibitor

Phlorizin is a glucoside of phloretin, consisting of a glucose moiety linked to a dihydrochalcone aglycone.[12][13][14][15] This structure is central to its inhibitory activity.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C21H24O10	[13][16]
Molecular Weight	436.41 g/mol	[13][16][17]
Appearance	White to pale yellow crystalline powder	[14]
CAS Number	60-81-1	[13]

Mechanism of Non-Selective Inhibition

Phlorizin acts as a competitive inhibitor of both hSGLT1 and hSGLT2, competing with D-glucose for the sugar-binding site on the transporters.[12][18][19] Its inhibitory potency, however, is not equal for the two isoforms. Phlorizin exhibits a higher affinity for hSGLT2 than for hSGLT1.[15][19][20][21]

Transporter	Ki (Inhibitory Constant)
hSGLT1	~300 nM
hSGLT2	~39 nM

Source:[17][19][20][21]

The binding of phlorizin is a multi-step process. The glucose moiety of phlorizin occupies the glucose binding site deep within the transporter, while the aglycone tail interacts with an external vestibule.[22][23] This dual interaction locks the transporter in a conformation that prevents the translocation of glucose.[20] Cryo-electron microscopy studies have revealed that phlorizin can bind to hSGLT2 in an inward-open conformation, in contrast to more selective SGLT2 inhibitors which tend to bind to the outward-facing conformation.[12][24][25] This suggests a complex interaction that can stabilize different conformational states of the transporter. The presence of sodium ions is crucial for the high-affinity binding of phlorizin, as Na+ binding induces a conformational change that facilitates the interaction with the inhibitor.[12][21][24]

The structural basis for the difference in affinity between hSGLT1 and hSGLT2 lies in the amino acid residues within the external vestibule. In hSGLT2, the aglycone tail of phlorizin is more tightly packed due to an aromatic cage formed by three residues (H80, F98, and H268), whereas in hSGLT1, this region is less constrained.[22] This tighter interaction in hSGLT2 likely contributes to its higher affinity for phlorizin.

Caption: Mechanism of SGLT inhibition by phlorizin.

Experimental Protocol: A Self-Validating System for Characterizing SGLT Inhibition

This section provides a detailed, step-by-step methodology for a non-radioactive, cell-based glucose uptake assay to determine the inhibitory potency (IC50) of compounds like phlorizin on hSGLT1 and hSGLT2. This protocol is designed as a self-validating system, incorporating essential controls to ensure data integrity and reproducibility.

Principle

The assay utilizes a fluorescent glucose analog, 2-[N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-glucose (2-NBDG), which is taken up by cells via SGLT transporters.[4] The intracellular fluorescence intensity is directly proportional to the amount of glucose uptake. By measuring the reduction in 2-NBDG uptake in the presence of an inhibitor, the potency of the inhibitor can be quantified. The use of cell lines stably expressing either hSGLT1 or hSGLT2 allows for the determination of isoform selectivity.[1][11][26][27]

Materials

• Cell Lines:

  • HEK293 cells stably expressing human SGLT1 (hSGLT1-HEK293)

  • HEK293 cells stably expressing human SGLT2 (hSGLT2-HEK293)

  • Parental HEK293 cells (for control)

• Reagents:

  • Dulbecco's Modified Eagle Medium (DMEM) with high glucose, L-glutamine, and sodium pyruvate

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • G418 (Geneticin) for selection of stable cell lines

  • Trypsin-EDTA solution

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Krebs-Ringer-HEPES (KRH) Buffer, pH 7.4 (120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 25 mM HEPES, with D-glucose omitted for the assay buffer).[7][17]

  • Sodium-free KRH Buffer (replace NaCl with an equimolar concentration of choline chloride)

  • 2-NBDG

  • Phlorizin (as a positive control inhibitor)

  • Test compounds

  • Dimethyl sulfoxide (DMSO)

  • Cell lysis buffer (e.g., 0.1% Triton X-100 in PBS)

• Equipment:

  • Sterile cell culture flasks and plates (96-well, black, clear-bottom)

  • Humidified incubator (37°C, 5% CO2)

  • Fluorescence plate reader (Excitation ~485 nm, Emission ~535 nm)

  • Inverted microscope

  • Multichannel pipette

Experimental Workflow

Caption: Workflow for the non-radioactive SGLT inhibition assay.

Step-by-Step Protocol

• Cell Seeding:

  • One day prior to the assay, seed the hSGLT1-HEK293, hSGLT2-HEK293, and parental HEK293 cells into a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the experiment (e.g., 5 x 10^4 cells/well).

  • Incubate at 37°C in a 5% CO2 humidified incubator.

• Preparation of Reagents:

  • On the day of the assay, prepare fresh KRH and sodium-free KRH buffers.

  • Prepare a stock solution of 2-NBDG in DMSO and dilute it in KRH buffer to the final working concentration (e.g., 100-200 µM).

  • Prepare stock solutions of phlorizin and test compounds in DMSO. Create serial dilutions in KRH buffer to achieve the desired final concentrations. Ensure the final DMSO concentration in the assay does not exceed 0.5% to avoid solvent-induced artifacts.

• Glucose Uptake Assay:

  • Gently wash the confluent cell monolayers twice with 100 µL of pre-warmed KRH buffer to remove any residual glucose.

  • Add 50 µL of KRH buffer containing the desired concentration of the test compound, phlorizin, or vehicle (DMSO) to each well.

  • Self-Validating Controls:

    • Total Uptake: Wells with cells and vehicle only.

    • Non-specific Uptake: Wells with cells incubated in sodium-free KRH buffer or with a high concentration of D-glucose (e.g., 30 mM) to outcompete 2-NBDG uptake.[4]

    • Positive Control Inhibitor: Wells with cells and a known concentration of phlorizin (e.g., 100 µM).

    • Parental Cell Control: Wells with parental HEK293 cells to determine the background glucose uptake independent of the overexpressed SGLT.

  • Pre-incubate the plate at 37°C for 15-30 minutes.

  • To initiate glucose uptake, add 50 µL of the 2-NBDG working solution to each well.

  • Incubate the plate at 37°C for 30-60 minutes. The optimal incubation time should be determined empirically to ensure a linear uptake phase and a good signal-to-noise ratio.[4]

  • Terminate the uptake by aspirating the medium and washing the cells three times with 200 µL of ice-cold KRH buffer. This step is critical to remove extracellular 2-NBDG and stop the transport process.

• Data Acquisition:

  • Lyse the cells by adding 50 µL of lysis buffer to each well and incubate for 10 minutes at room temperature with gentle shaking.

  • Measure the fluorescence of the cell lysates using a fluorescence plate reader with excitation at approximately 485 nm and emission at approximately 535 nm.

Data Analysis and Interpretation

• Background Subtraction: Subtract the average fluorescence from wells with no cells (blank) from all other readings.

• Calculate SGLT-specific Uptake:

  • SGLT-specific uptake = (Fluorescence of Total Uptake) - (Fluorescence of Non-specific Uptake)

• Calculate Percentage of Inhibition:

  • % Inhibition = [1 - (Fluorescence of Test Compound - Fluorescence of Non-specific Uptake) / (SGLT-specific Uptake)] * 100

• Determine IC50 Value:

  • Plot the percentage of inhibition against the logarithm of the test compound concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve using a suitable software package (e.g., GraphPad Prism) to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of SGLT-mediated glucose uptake.[16]

Phlorizin's Legacy and the Dawn of Selective SGLT2 Inhibitors

While phlorizin was a pivotal research tool, it was not a viable therapeutic agent. Its oral bioavailability is poor due to hydrolysis by intestinal enzymes into phloretin and glucose.[12] Furthermore, its non-selective inhibition of SGLT1 in the gut leads to significant gastrointestinal side effects, such as diarrhea.[2][4][18]

The profound understanding of SGLT function and the mechanism of phlorizin's inhibition paved the way for the development of a new class of antidiabetic drugs: the selective SGLT2 inhibitors (gliflozins), such as dapagliflozin, canagliflozin, and empagliflozin.[12][26] These synthetic analogs were designed to be more stable against enzymatic degradation and to exhibit high selectivity for SGLT2 over SGLT1, thereby minimizing gastrointestinal side effects while effectively promoting urinary glucose excretion to lower blood glucose levels.[23] The success of these drugs in treating type 2 diabetes, and more recently in heart and kidney disease, is a direct legacy of the foundational research conducted with phlorizin.[25][27]

Conclusion

Phlorizin remains a cornerstone in the study of glucose transport. Its non-selective inhibition of hSGLT1 and hSGLT2 has not only been instrumental in defining the physiological roles of these transporters but has also provided the chemical and mechanistic blueprint for a revolutionary class of antidiabetic medications. The in-depth understanding of its interaction with SGLT proteins, from its binding kinetics to the conformational changes it induces, continues to inform the development of novel therapeutics. The experimental protocol detailed in this guide offers a robust and reliable system for researchers to further explore the fascinating world of SGLT inhibition, building upon the rich legacy of this remarkable natural product.

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• 5. Frontiers | Analysis of the efficacy of SGLT2 inhibitors using semi-mechanistic model [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. [CB055] Krebs-Ringer Solution with HEPES Buffer – Fast & Reliable – One-Day Service for All Products! [bio-solution.co.kr]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Structural insights into the mechanism of the human SGLT2–MAP17 glucose transporter | bioRxiv [biorxiv.org]
• 10. Conformational Dynamics of hSGLT1 during Na+/Glucose Cotransport - PMC [pmc.ncbi.nlm.nih.gov]
• 11. assaygenie.com [assaygenie.com]
• 12. SGLT2 transporter, SGLT2 uptake assay - Transporters - Solvo Biotechnology [solvobiotech.com]
• 13. Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. avantorsciences.com [avantorsciences.com]
• 15. figshare.com [figshare.com]
• 16. docs.aatbio.com [docs.aatbio.com]
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• 18. Two-step mechanism of phlorizin binding to the SGLT1 protein in the kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Structures of human SGLT in the occluded state reveal conformational changes during sugar transport - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Transport and inhibition mechanism of the human SGLT2–MAP17 glucose transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
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• 24. Development of a cell-based nonradioactive glucose uptake assay system for SGLT1 and SGLT2 - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 26. azurebiosystems.com [azurebiosystems.com]
• 27. researchgate.net [researchgate.net]

Phlorizin’s Paradigm: The Biochemical and Structural Blueprint for Modern SGLT2 Inhibitors

Executive Summary

The development of Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors represents one of the most significant triumphs in modern rational drug design. What began as the isolation of a botanical compound in the 19th century has evolved into a cornerstone therapy for type 2 diabetes mellitus, heart failure, and chronic kidney disease. This technical guide explores the mechanistic causality, structural biology, and experimental validation protocols that bridged the gap between the natural prototype, phlorizin, and the highly selective synthetic gliflozins used in the clinic today.

The Phlorizin Prototype: Historical & Mechanistic Foundations

Phlorizin was first isolated in 1835 by French chemists from the root bark of the apple tree (Malus domestica)[1]. Initially investigated for its presumed antipyretic properties against malaria, its true physiological impact remained obscured until 1886, when physician Joseph von Mering demonstrated that high doses induced profound glucosuria (the excretion of glucose in urine)[1],.

It took over a century to elucidate the exact mechanism. By 1995, researchers funded by the confirmed that phlorizin acts as a competitive inhibitor of both SGLT1 and SGLT2[2].

In a healthy human kidney, virtually all filtered glucose is reabsorbed in the proximal tubule to prevent caloric wasting[3]. This process is driven by two distinct transporters:

• SGLT2: Located in the S1 and S2 segments of the proximal tubule, responsible for ~90% of glucose reabsorption. It operates via a 1:1 sodium-to-glucose coupling ratio[3],[4].

• SGLT1: Located in the downstream S3 segment, responsible for the remaining ~10%, operating via a 2:1 sodium-to-glucose coupling ratio[3],[4].

SGLT2-mediated sodium-glucose cotransport pathway in renal proximal tubule cells.

The Chemical Chasm: Overcoming O-Glucoside Limitations

Despite its potent ability to induce glucosuria and improve insulin sensitivity in diabetic rat models[5], phlorizin possessed critical pharmacological flaws that precluded its clinical use.

Structurally, phlorizin is an O-glucoside —its glucose moiety is attached to the phloretin aglycone via an oxygen atom[6],[3]. When administered orally, this O-linkage is rapidly hydrolyzed by β-glucosidase (lactase) enzymes in the intestinal brush border[3]. This enzymatic cleavage destroys its systemic bioavailability and releases the active aglycone into the gut. Furthermore, phlorizin's lack of selectivity meant it heavily inhibited intestinal SGLT1, leading to severe gastrointestinal adverse effects, including osmotic diarrhea[5],[4].

The Structural Leap to Gliflozins

To bypass these limitations, drug development required a compound that could resist enzymatic cleavage while maintaining the pharmacophoric properties of the glucoside.

• Prodrug Intermediates: In the 1990s, the first orally bioavailable derivative, T-1095, was synthesized. While it absorbed well and converted to its active metabolite in the liver, it failed clinical progression due to persistent non-selectivity against SGLT1[5],[7].

• The C-Glucoside Revolution: The breakthrough occurred in the 2000s with the synthesis of C-glucosides [8]. By replacing the labile oxygen linkage with a robust carbon-carbon bond, researchers created molecules that were entirely resistant to intestinal lactase[6],[3]. This structural modification yielded dapagliflozin (discovered in 2008), which exhibited exquisite selectivity for SGLT2 over SGLT1 and achieved high oral bioavailability,[8].

Chemical evolution from the natural O-glucoside phlorizin to synthetic C-glucoside inhibitors.

Structural Biology & Binding Kinetics

Recent advances in Cryo-Electron Microscopy (Cryo-EM) have elucidated the precise molecular interactions between these inhibitors and the human SGLT2-MAP17 complex. SGLT2 operates via an alternating-access mechanism, shifting between outward-facing (lumen) and inward-facing (intracellular) states[9].

Interestingly, binding assays and structural models reveal a distinct divergence in how the natural prototype and modern drugs interact with the transporter:

• Phlorizin binds preferentially to the inward-facing conformation of SGLT2[9].

• Synthetic C-glucosides (e.g., canagliflozin, dapagliflozin) bind to the outward-facing conformation , essentially locking the transporter and preventing the initial binding of sodium and glucose from the tubular lumen[9].

Table 1: Pharmacological and Structural Comparison of SGLT Inhibitors

Compound	Origin	Structural Linkage	SGLT Selectivity	Oral Bioavailability	Transporter Conformation Bound
Phlorizin	Natural (Malus domestica)	O-Glucoside	Non-selective (SGLT1 & SGLT2)	Poor (Hydrolyzed by lactase)	Inward-facing
T-1095	Synthetic Prodrug	O-Glucoside	Non-selective	Improved (Converted in liver)	N/A
Dapagliflozin	Synthetic	C-Glucoside	High SGLT2 Selectivity	High	Outward-facing
Empagliflozin	Synthetic	C-Glucoside	High SGLT2 Selectivity	High	Outward-facing

Experimental Methodologies: Validating SGLT2 Inhibition

To rigorously validate the efficacy and selectivity of novel SGLT2 inhibitors during drug development, researchers rely on highly controlled, cell-based glucose uptake assays. The following protocol outlines a self-validating system using the fluorescent glucose analog 2-NBDG in HK-2 (Human Kidney-2) cells, which endogenously express SGLT2[10].

The 2-NBDG Uptake Assay Protocol

Note: This protocol is designed with strict internal controls to isolate SGLT2-specific active transport from passive GLUT-mediated diffusion.

Step 1: Cell Preparation Seed HK-2 cells into a 96-well black, clear-bottom plate at a density of 5 x 10^4 cells/well and culture to confluence (24-48 hours)[10].

Step 2: Buffer Wash (Establishing the Gradient) Wash the monolayers twice with pre-warmed Krebs-Ringer-HEPES (KRH) buffer.

• Causality: SGLT2 is a secondary active transporter that strictly requires an extracellular-to-intracellular sodium gradient to function[4]. Standard culture media lacks the precise stoichiometric control required to isolate this mechanism.

Step 3: Self-Validating Controls & Compound Incubation Pre-incubate the cells at 37°C for 30 minutes with the following conditions:

• Test Compound Well: Add the novel C-glucoside at desired concentrations.

• Positive Control Well (Maximum Inhibition): Add 100 µM Phlorizin. Causality: Phlorizin saturates all SGLT sites, establishing the absolute baseline of SGLT-mediated inhibition[10].

• Negative Control Well (Na+-Free KRH): Replace NaCl in the buffer with choline chloride. Causality: Removing sodium abolishes the driving gradient for SGLT2. Any residual 2-NBDG uptake observed here is exclusively due to Na+-independent GLUT transporters, providing a true assay baseline[10].

Step 4: Substrate Addition Add 2-NBDG to a final concentration of 100-200 µM and incubate for 30-60 minutes[10].

Step 5: Termination & Lysis Aspirate the medium and rapidly wash the cells three times with ice-cold KRH buffer.

• Causality: The sudden temperature drop immediately arrests membrane fluidity and transporter kinetics, trapping the accumulated 2-NBDG inside the cell[10]. Lyse the cells using 0.1% Triton X-100.

Step 6: Detection Quantify intracellular accumulation using a fluorescence plate reader (Excitation ~485 nm / Emission ~535 nm)[10].

Step-by-step self-validating workflow for the 2-NBDG glucose uptake assay in HK-2 cells.

Conclusion: Beyond Glycemic Control

The journey from phlorizin to modern gliflozins is a masterclass in rational drug design. By understanding the structural vulnerabilities of the natural O-glucoside and engineering robust C-glucoside alternatives, scientists unlocked a new paradigm in metabolic medicine,[6]. Today, the clinical utility of SGLT2 inhibitors extends far beyond their initial indication for glycemic control in Type 2 Diabetes. Large-scale clinical trials have demonstrated profound pleiotropic benefits, leading to their approval for cardiovascular risk reduction, heart failure (including HFpEF), and the delay of chronic kidney disease progression[1],[6],[11].

Sources

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• 3. SGLT2 Inhibitors: Physiology and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Gliflozins for Diabetes: From Bark to Bench to Bedside | American Scientist [americanscientist.org]
• 7. Discovery and development of gliflozins - Wikipedia [en.wikipedia.org]
• 8. d-nb.info [d-nb.info]
• 9. Transport and inhibition mechanism of the human SGLT2–MAP17 glucose transporter - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Synthesis of SGLT2 inhibitor O-glucoside derivatives for enhancing anti-heart failure activity - RSC Advances (RSC Publishing) [pubs.rsc.org]

Phlorizin as a Master Antioxidant: Mechanisms, Free-Radical Scavenging Activity, and Experimental Validation

Executive Summary

Phlorizin (phloretin-2'-O-glucoside) is a naturally occurring dihydrochalcone primarily found in Malus (apple) species and sweet tea. While historically recognized for its role as a competitive inhibitor of sodium-glucose cotransporters (SGLT), recent pharmacological advancements have repositioned phlorizin as a potent, multi-modal antioxidant. This technical guide deconstructs the dual-action antioxidant properties of phlorizin: its direct chemical free-radical scavenging capabilities and its indirect biological role as an electrophilic modulator of the Nrf2/ARE signaling pathway. By establishing causality behind experimental protocols, this whitepaper provides a self-validating framework for drug development professionals to accurately quantify and harness phlorizin's cytoprotective effects.

The Chemical Basis of Direct Radical Scavenging

The antioxidant efficacy of phlorizin is fundamentally rooted in its molecular architecture. The presence of the 2,6-dihydroxyacetone moiety and multiple hydroxyl (-OH) groups dictates its capacity for Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).

Computational density functional theory (DFT) studies reveal that the Bond Dissociation Enthalpies (BDEs) for the hydroxyl groups in phlorizin are approximately 79.98 kcal/mol in aqueous environments 1. A lower BDE indicates a higher propensity for the molecule to donate a hydrogen atom to quench highly reactive species, such as peroxyl or hydroxyl radicals, thereby terminating destructive lipid peroxidation chain reactions. Furthermore, complexation of phlorizin with metal ions, such as the Phlorizin-Zn(II) complex, has been shown to significantly amplify its radical scavenging and ferric-reducing power by altering the electron density around the active pharmacophores 2.

Cellular Mechanisms: The Nrf2/ARE Signaling Axis

In vivo, direct stoichiometric scavenging is often insufficient to combat severe oxidative stress due to bioavailability constraints. Phlorizin overcomes this by acting as a biological signaling modulator.

Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by the Kelch-like ECH-associated protein 1 (Keap1), which targets Nrf2 for ubiquitin-mediated proteasomal degradation. Molecular docking and in vitro studies confirm that phlorizin directly binds to Keap1 3. This binding disrupts the Keap1-Nrf2 interaction, stabilizing Nrf2 and facilitating its translocation into the nucleus. Once nuclear, Nrf2 binds to the Antioxidant Response Element (ARE), driving the transcription of endogenous antioxidant enzymes including Superoxide Dismutase (SOD), Catalase (CAT), and Heme Oxygenase-1 (HO-1) 4. Concurrently, phlorizin suppresses pro-inflammatory MAPK (p38, ERK, JNK) and NF-κB pathways 5.

Fig 1. Phlorizin-mediated activation of the Nrf2/ARE antioxidant signaling pathway.

Self-Validating Experimental Protocols

To rigorously evaluate phlorizin's antioxidant capacity, researchers must employ an orthogonal, self-validating workflow. Relying solely on in vitro assays ignores cellular metabolism, while relying solely on cellular models obscures the direct chemical kinetics. The following protocols bridge this gap.

Fig 2. Self-validating experimental workflow for assessing phlorizin antioxidant capacity.

Protocol 4.1: In Vitro Free-Radical Scavenging (DPPH & ABTS)

Causality: DPPH evaluates hydrogen-donating ability in lipophilic environments, while ABTS measures single-electron transfer in both aqueous and lipophilic systems. Using both ensures a comprehensive thermodynamic profile of the molecule.

Step-by-Step DPPH Assay:

• Reagent Preparation: Dissolve DPPH in 96% ethanol to create a 100 µM stock solution 6.

• Reaction Mixture: In a cuvette, combine 1 mL of the phlorizin extract, 1 mL of the 100 µM DPPH solution, and 3 mL of ethanol [[6]]().

• Incubation: Allow the mixture to stand at room temperature in complete darkness for exactly 10 minutes. Scientific Rationale: Light exposure degrades the DPPH radical prematurely, introducing false-positive artifacts. A 10-minute window captures the rapid kinetic phase of phlorizin's reaction.

• Quantification: Measure absorbance at 517 nm against a blank. Calculate percentage inhibition relative to a control.

Step-by-Step ABTS Assay:

• Radical Generation: Mix 2.5 mL of 7.0 mM ABTS ethanol solution with 44 µL of 140 mM potassium persulfate. Incubate in the dark at 5 °C for at least 7 hours to generate the stable ABTS•+ radical cation 7.

• Standardization: Dilute the working solution with an ethanol-water mix until an absorbance of 0.700 ± 0.05 is achieved at 734 nm.

• Reaction: Mix 1000 µL of the standardized ABTS solution with 100 µL of the phlorizin sample 7.

• Incubation & Read: Incubate in the dark for 2.5 minutes and read absorbance at 734 nm.

Protocol 4.2: Cellular Oxidative Stress Model (ARPE-19 / UVA Induction)

Causality: To validate that phlorizin's direct scavenging and Nrf2 activation translate to actual cytoprotection, researchers utilize ARPE-19 (retinal pigment epithelium) cells exposed to UVA radiation—a physiologically relevant model for severe oxidative stress.

• Cell Culture & Pre-treatment: Seed ARPE-19 cells and pre-treat them with phlorizin at escalating doses (0.01 µM, 0.03 µM, and 0.1 µM) for 24 hours 8. Scientific Rationale: A 24-hour pre-treatment is mandatory to allow sufficient time for phlorizin to trigger Keap1 dissociation, Nrf2 nuclear translocation, and the subsequent translation of downstream antioxidant enzymes prior to the oxidative insult.

• Stress Induction: Wash cells and expose them to 20 J/cm² of UVA radiation 8.

• Biomarker Analysis: Assess cell viability via MTT assay. Extract total protein to quantify the suppression of phosphorylated p38, ERK, and JNK via Western blotting 5.

Quantitative Data Synthesis

The following table synthesizes the quantitative benchmarks of phlorizin's antioxidant capacity across different assay modalities, providing a reference standard for formulation and quality control.

Metric / Assay	Value / Outcome	Biological Significance	Reference
Bond Dissociation Enthalpy (OH)	~79.98 kcal/mol	Indicates a high thermodynamic propensity for hydrogen donation to quench radicals.	1
DPPH Radical Scavenging	21.17 µmol TE/g	Validates direct lipophilic radical quenching capacity (Annurca apple leaf extract).	7
ABTS Radical Scavenging	38.85 µmol TE/g	Confirms single-electron transfer efficiency in aqueous/lipophilic environments.	7
FRAP (Ferric Reducing Power)	34.14 µmol TE/g	Demonstrates potent metal-ion reducing capability, preventing Fenton reactions.	7
Cell Viability (UVA 20 J/cm²)	~85% recovery at 0.1 µM	Proves potent cytoprotection and functional Nrf2 activation against severe oxidative insult.	8

References

• Title: Phlorizin, an Important Glucoside: Research Progress on Its Biological Activity and Mechanism - PMC Source: NIH / PMC URL
• Title: Phlorizin Protects Against Oxidative Stress and Inflammation in Age-Related Macular Degeneration Model - MDPI Source: MDPI URL
• Title: Anti-fatigue effect of phlorizin on exhaustive exercise-induced oxidative injury mediated by Nrf2/ARE signaling pathway in mice - PubMed Source: NIH / PubMed URL
• Title: Probing the antioxidant potential of phloretin and phlorizin through a computational investigation | Request PDF - ResearchGate Source: ResearchGate URL
• Title: Phlorizin Protects Against Oxidative Stress and Inflammation in Age-Related Macular Degeneration Model - PMC Source: NIH / PMC URL
• Title: Optimization of Phlorizin Extraction from Annurca Apple Tree Leaves Using Response Surface Methodology - PMC Source: NIH / PMC URL
• Title: Optimization of Preparation Procedures of Phlorizin-Zn (Ⅱ)
• Title: Antioxidant Activity Modulated by Polyphenol Contents in Apple and Leaves during Fruit Development and Ripening - MDPI Source: MDPI URL

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• 4. Anti-fatigue effect of phlorizin on exhaustive exercise-induced oxidative injury mediated by Nrf2/ARE signaling pathway in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phlorizin Protects Against Oxidative Stress and Inflammation in Age-Related Macular Degeneration Model [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Optimization of Phlorizin Extraction from Annurca Apple Tree Leaves Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phlorizin Protects Against Oxidative Stress and Inflammation in Age-Related Macular Degeneration Model - PMC [pmc.ncbi.nlm.nih.gov]

Phlorizin as a Modulator of the NF-κB Signaling Axis: A Technical Whitepaper on Anti-Inflammatory Drug Development

Executive Summary

Phlorizin (phloretin-2'-O-β-D-glucopyranoside), a naturally occurring dihydrochalcone primarily isolated from Malus (apple) species, has historically been recognized as a competitive inhibitor of sodium-glucose co-transporters (SGLT1/2)[1]. However, recent pharmacological profiling has unveiled its potent capacity to resolve acute and chronic inflammation. This whitepaper dissects the mechanistic causality behind Phlorizin's anti-inflammatory efficacy, focusing specifically on its targeted disruption of the Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway[2].

Mechanistic Framework: The IL-1β/IκB-α/NF-κB Axis

In resting cells, NF-κB (typically a p65/p50 heterodimer) is sequestered in the cytoplasm by the inhibitory protein IκB-α. Upon stimulation by pathogen-associated molecular patterns (PAMPs) like Lipopolysaccharide (LPS) or damage-associated molecular patterns (DAMPs) like reactive oxygen species (ROS), the IκB kinase (IKK) complex is activated. IKK phosphorylates IκB-α, marking it for proteasomal degradation and liberating NF-κB to translocate to the nucleus, where it drives the transcription of pro-inflammatory cytokines (IL-1β, IL-6, TNF-α) and enzymes (COX-2, iNOS)[3].

Phlorizin exerts a multi-tiered blockade on this cascade:

• Upstream ROS Scavenging: Phlorizin acts as a direct antioxidant, reducing intracellular ROS accumulation that would otherwise trigger IKK activation[4].

• IκB-α Stabilization: By inhibiting the phosphorylation and subsequent degradation of IκB-α, Phlorizin maintains the cytoplasmic retention of the NF-κB p65 subunit[2].

• Nuclear Translocation Blockade: Consequently, Phlorizin severely attenuates the nuclear translocation of p65, silencing the downstream transcription of inflammatory mediators[5].

Phlorizin-mediated inhibition of the NF-κB signaling pathway and cytokine suppression.

Quantitative Data Synthesis

To understand the translational value of Phlorizin, we must evaluate its quantitative impact across established models. The table below synthesizes the suppressive effects of Phlorizin on key inflammatory markers.

Target Biomarker	Experimental Model	Phlorizin Concentration	Observed Effect (vs. Stimulated Control)	Mechanistic Implication
Nuclear p65	ARPE-19 Cells (UVA/NaIO₃)	0.1 - 1.0 μM	Significant reduction in nuclear fraction	Direct blockade of NF-κB translocation[4]
IL-6 / TNF-α	RAW264.7 Macrophages (LPS)	10 - 100 μM	Dose-dependent decrease in secretion	Downstream silencing of NF-κB target genes[6]
COX-2	A549 Lung Epithelial (IL-1β)	10 - 50 μM	Attenuated protein expression	Reduced prostaglandin E2 (PGE2) synthesis[7]
ROS	ARPE-19 Cells (UVA)	0.3 - 1.0 μM	>40% reduction in DCF fluorescence	Upstream inhibition of oxidative stress[4]

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that experimental design must inherently prove causality. When evaluating NF-κB inhibitors, whole-cell lysates are insufficient because they cannot distinguish between inactive cytoplasmic p65 and active nuclear p65. The following protocol utilizes subcellular fractionation to provide definitive proof of translocation blockade.

Protocol 1: In Vitro Evaluation of NF-κB Translocation in Macrophages

Objective: To quantify Phlorizin's ability to prevent LPS-induced NF-κB p65 nuclear translocation.

Step-by-Step Methodology:

• Cell Culture & Seeding: Culture murine RAW264.7 macrophages in DMEM supplemented with 10% FBS. Seed at 1×106 cells/well in 6-well plates and incubate overnight at 37°C (5% CO₂).

• Pre-treatment (The Causal Variable): Replace media with serum-free DMEM containing Phlorizin (vehicle, 10 μM, 50 μM, 100 μM). Incubate for 2 hours. Rationale: Pre-treatment allows intracellular accumulation and pre-emptive stabilization of IκB-α before the inflammatory insult.

• Stimulation: Add LPS (1 μg/mL) to all wells except the absolute negative control. Incubate for exactly 30 minutes. Rationale: NF-κB translocation is a rapid, transient event; 30 minutes captures peak nuclear accumulation before negative feedback loops initiate.

• Subcellular Fractionation (The Self-Validating Step):

  • Wash cells with ice-cold PBS.

  • Lyse in Hypotonic Buffer (10 mM HEPES, 1.5 mM MgCl₂, 10 mM KCl) with 0.5% NP-40 to disrupt the plasma membrane but leave nuclei intact.

  • Centrifuge at 3,000 x g for 5 mins. The supernatant is the Cytoplasmic Fraction.

  • Resuspend the pellet in Nuclear Extraction Buffer (20 mM HEPES, 1.5 mM MgCl₂, 420 mM NaCl, 25% glycerol). Sonicate and centrifuge at 14,000 x g for 10 mins. The supernatant is the Nuclear Fraction.

• Western Blotting & Validation: Run both fractions on SDS-PAGE. Probe for p65.

  • Crucial Controls: Probe the cytoplasmic fraction for GAPDH (should be positive) and Lamin B1 (should be negative). Probe the nuclear fraction for Lamin B1 (positive) and GAPDH (negative). This self-validates fraction purity and ensures any observed reduction in nuclear p65 is due to Phlorizin, not poor extraction technique.

Step-by-step in vitro workflow for evaluating NF-κB nuclear translocation.

Protocol 2: In Vivo Translation - Laser-Induced CNV Model

To transition from in vitro mechanisms to in vivo efficacy, researchers utilize models driven by oxidative stress and inflammation, such as Age-Related Macular Degeneration (AMD) models[4].

Step-by-Step Methodology:

• Animal Preparation: Use 6-8 week old C57BL/6J mice. Administer Phlorizin (e.g., 10-50 mg/kg via oral gavage or IP injection) daily for 7 days prior to induction.

• CNV Induction: Anesthetize mice and dilate pupils. Use a 532-nm diode laser to create burns around the optic nerve, disrupting Bruch's membrane. Rationale: This triggers an immediate macrophage infiltration and NF-κB-driven inflammatory response.

• In Vivo Imaging: On Day 7 and 14 post-laser, perform Fundus Fluorescein Angiography (FFA) to quantify vascular leakage.

• Tissue Analysis: Euthanize animals, enucleate eyes, and isolate the choroid/RPE complex. Perform ELISA for TNF-α and IL-1β to confirm that the phenotypic reduction in neovascularization correlates directly with NF-κB pathway suppression[4].

Overcoming Pharmacokinetic Limitations

While the in vitro and in vivo data are compelling, Phlorizin's clinical translation has historically been hindered by poor aqueous solubility, low oral bioavailability, and rapid enzymatic cleavage by lactase-phlorizin hydrolase (LPH) in the small intestine[1][5].

Advanced Delivery Systems: Recent bioengineering efforts have focused on formulating Phlorizin into nanofiber matrices. For example, loading Phlorizin into Chitosan/Polyvinylpyrrolidone (CS/PVP) electrospun nanofiber membranes significantly enhances its stability and local delivery for wound healing applications[8]. These localized delivery systems bypass hepatic first-pass metabolism, allowing sustained release of the dihydrochalcone directly into the inflamed microenvironment, thereby maintaining constant suppression of the NF-κB axis[8].

Conclusion

Phlorizin is far more than a historical SGLT inhibitor; it is a pleiotropic anti-inflammatory agent that meticulously dismantles the NF-κB signaling cascade. By stabilizing IκB-α and preventing the nuclear translocation of p65, Phlorizin silences the transcription of pro-inflammatory cytokines at the source. For drug development professionals, leveraging advanced formulation techniques like nanofiber encapsulation will be the critical next step in translating Phlorizin's potent in vitro mechanisms into viable clinical therapeutics.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Phlorizin, an Important Glucoside: Research Progress on Its Biological Activity and Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory activities of flavonoid derivates [hrcak.srce.hr]
• 4. researchgate.net [researchgate.net]
• 5. Anti-Inflammatory and Active Biological Properties of the Plant-Derived Bioactive Compounds Luteolin and Luteolin 7-Glucoside - PMC [pmc.ncbi.nlm.nih.gov]
• 6. macrophage cells raw: Topics by Science.gov [science.gov]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Frontiers | Antibacterial and antioxidant phlorizin-loaded nanofiber film effectively promotes the healing of burn wounds [frontiersin.org]

Protocols & Analytical Methods

Application Note: Robust Quantification of Phlorizin Using High-Performance Liquid Chromatography (HPLC)

Abstract

This comprehensive guide details validated methodologies for the accurate quantification of phlorizin, a bioactive dihydrochalcone of significant interest in the pharmaceutical and nutraceutical industries. We present two robust protocols: a widely accessible reversed-phase HPLC method with UV detection (HPLC-UV) suitable for routine quality control and a high-sensitivity ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) method for complex biological matrices. The protocols are designed for researchers, analytical scientists, and drug development professionals, providing not only step-by-step instructions but also the scientific rationale behind critical experimental choices. Adherence to these guidelines, which incorporate principles of method validation as outlined by the International Council for Harmonisation (ICH), will ensure the generation of reliable, accurate, and reproducible data.

Introduction: The Analytical Imperative for Phlorizin

Phlorizin (phloretin-2'-O-β-D-glucopyranoside) is a naturally occurring phenolic compound predominantly found in apples and the bark of apple trees.[1] As the glucoside of phloretin, it belongs to the dihydrochalcone class of flavonoids.[2][3] Its pharmacological profile, most notably as a competitive inhibitor of sodium-glucose cotransporters SGLT1 and SGLT2, has established it as a valuable tool in diabetes research and a precursor for developing anti-diabetic drugs.[4][5] Furthermore, its antioxidant properties are of great interest in the development of functional foods and dietary supplements.[1]

Given its therapeutic and commercial potential, the ability to accurately and precisely quantify phlorizin in diverse matrices—from raw plant materials and finished nutraceuticals to biological fluids in pharmacokinetic studies—is paramount. High-Performance Liquid Chromatography (HPLC) stands as the cornerstone analytical technique for this purpose, offering high resolution, sensitivity, and reproducibility.[6] This document provides a detailed framework for developing and validating such methods.

Foundational Principles: Chromatography of Phlorizin

Phlorizin is a moderately polar molecule due to its glycosidic linkage and multiple hydroxyl groups.[2] This characteristic makes it an ideal candidate for Reversed-Phase (RP) HPLC , where the stationary phase (typically C18-silica) is nonpolar, and the mobile phase is a more polar aqueous-organic mixture. In RP-HPLC, phlorizin is retained on the column through hydrophobic interactions between its less polar regions (the aromatic rings) and the C18 alkyl chains. Elution is achieved by increasing the concentration of an organic solvent (e.g., acetonitrile or methanol) in the mobile phase, which decreases the mobile phase polarity and displaces the analyte from the stationary phase. The addition of an acid, such as acetic or formic acid, to the mobile phase is critical for suppressing the ionization of phenolic hydroxyl groups, which results in sharper, more symmetrical peaks and improved retention time stability.[7][8]

Protocol I: Standard Reversed-Phase HPLC-UV Method

This method is optimized for the quantification of phlorizin in plant extracts and finished products. It utilizes a standard C18 column and UV detection, making it broadly accessible. The detection wavelength is set to approximately 285-288 nm, which corresponds to a strong absorbance maximum for phlorizin.[7][9][10]

Required Instrumentation and Materials

• Instrumentation: HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[7]

• Reagents:

  • Phlorizin reference standard (≥98% purity).

  • HPLC-grade acetonitrile and methanol.

  • Formic acid or acetic acid, analytical grade.

  • Deionized water (≥18.2 MΩ·cm).

• Glassware & Consumables: Volumetric flasks, pipettes, autosampler vials, 0.22 µm or 0.45 µm syringe filters (PTFE or nylon).

Step-by-Step Protocol

A. Preparation of Standard Solutions

• Stock Standard (1000 µg/mL): Accurately weigh 10 mg of phlorizin reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol. Sonicate for 5 minutes to ensure complete dissolution. This solution should be stored at 2-8°C and protected from light.

• Working Standards: Prepare a series of calibration standards (e.g., 10, 25, 50, 100, 150 µg/mL) by serial dilution of the stock standard with the mobile phase initial conditions (e.g., 80:20 Water:Acetonitrile).[7][11]

B. Sample Preparation (from Apple Leaves)

• Drying and Grinding: Dry plant material at 40°C until a constant weight is achieved. Grind the dried material to a fine powder (e.g., <0.5 mm particle size).[12]

• Extraction: Accurately weigh approximately 1.0 g of powdered sample into a centrifuge tube. Add 20 mL of 80% aqueous methanol containing 1% formic acid.[13] The acid helps to maintain the stability of the phenolic compound.

• Sonication: Vortex the mixture for 1 minute, then place it in an ultrasonic bath at 35-40°C for 60 minutes to facilitate cell wall disruption and extraction.[13]

• Centrifugation: Centrifuge the mixture at 4000 x g for 15 minutes.

• Filtration: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial. Dilute with the mobile phase if necessary to fit within the calibration range.

C. Chromatographic Conditions The following parameters provide a robust starting point for method development.

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	0-5 min: 20% B; 5-25 min: 20% to 60% B; 25-30 min: 60% B
Flow Rate	1.0 mL/min[9][10]
Column Temperature	25-30°C[7][9]
Detection Wavelength	288 nm[9][10]
Injection Volume	10 µL

D. Data Analysis and Quantification

• Inject the prepared standard solutions to establish a calibration curve by plotting peak area against concentration.

• Perform a linear regression analysis on the calibration data. The coefficient of determination (r²) should ideally be >0.995.[7]

• Inject the prepared sample solutions.

• Calculate the concentration of phlorizin in the sample using the regression equation derived from the calibration curve. Account for all dilution factors during sample preparation.

Protocol II: High-Sensitivity UHPLC-MS/MS Method

For applications requiring lower detection limits, such as pharmacokinetic studies in plasma, a UHPLC-MS/MS method is superior.[8][14] This method leverages the speed and resolution of UHPLC with the unparalleled sensitivity and selectivity of tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode.

Required Instrumentation and Materials

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: UPLC C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).

• Reagents: In addition to those in Protocol I, an internal standard (IS) is required (e.g., a structurally similar compound not present in the sample, like dihydroquercetin).[14] LC-MS grade solvents are mandatory.

Step-by-Step Protocol

A. Preparation of Standards and QC Samples

• Prepare stock solutions of phlorizin and the internal standard (IS) in methanol.

• Prepare calibration standards and quality control (QC) samples by spiking appropriate amounts of phlorizin stock solution into the blank matrix (e.g., human plasma).

• Prepare a working IS solution at a fixed concentration (e.g., 100 ng/mL) in methanol.

B. Sample Preparation (from Human Plasma)

• Protein Precipitation: To a 100 µL aliquot of plasma sample, standard, or QC, add 300 µL of cold acetonitrile containing the internal standard.[8][14]

• Vortex & Centrifuge: Vortex vigorously for 2 minutes. Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer & Analyze: Transfer the clear supernatant to a clean autosampler vial for injection.

C. UHPLC-MS/MS Conditions

Parameter	Recommended Condition
Column	UPLC C18, 50 mm x 2.1 mm, 1.7 µm
Mobile Phase A	Water with 0.02% Formic Acid[14]
Mobile Phase B	Acetonitrile
Gradient Program	0-1 min: 10% B; 1-5 min: 10% to 90% B; 5-7 min: 90% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Ion Source	Electrospray Ionization (ESI), Negative Mode[8][14]
MRM Transitions	Phlorizin: m/z 435.1 → 273.1; IS (Dihydroquercetin): m/z 303.0 → 151.0
Injection Volume	5 µL

Note: MRM transitions should be optimized for the specific instrument used.

Method Validation: A Mandate for Trustworthiness

Any analytical method intended for routine use must be validated to ensure its performance is suitable for the intended application.[15] The validation should be performed according to established guidelines, such as those from the ICH.[6][16][17]

Core Validation Parameters

Parameter	Objective & General Procedure	Typical Acceptance Criteria
Specificity	To demonstrate that the signal is unequivocally from the analyte. Analyze blank matrix, matrix spiked with analyte, and matrix spiked with related impurities.	No interfering peaks at the retention time of the analyte.
Linearity & Range	To establish a direct proportional relationship between concentration and response over a defined range. Analyze 5-6 standards across the range.	Coefficient of determination (r²) > 0.99.[9]
Accuracy	To assess the closeness of results to the true value. Analyze a minimum of 3 replicates at 3 concentrations (low, mid, high) and calculate percent recovery.	Recovery typically within 80-120% for assays.[9][10]
Precision	To measure the degree of scatter between a series of measurements. Assessed at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day).	Relative Standard Deviation (RSD) ≤ 2% for drug substance, ≤ 5-15% for biological samples.[9][10]
Limit of Quantitation (LOQ)	The lowest concentration that can be quantified with acceptable precision and accuracy. Typically determined where the signal-to-noise ratio is ~10:1.[18]	RSD should be within acceptable limits (e.g., <20%).
Limit of Detection (LOD)	The lowest concentration that can be detected but not necessarily quantified. Typically determined where the signal-to-noise ratio is ~3:1.	Signal is distinguishable from background noise.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., flow rate ±5%, column temp ±2°C, mobile phase pH ±0.2).[17]	System suitability parameters remain within limits; results are not significantly impacted.

Visualized Workflows

The following diagrams illustrate the logical flow of the analytical process and the relationship between method development and validation.

Caption: General workflow for phlorizin quantification from plant material.

Caption: Interrelationship of method development and validation parameters.

References

• Zhang, W., et al. (2014). Quantitation of phlorizin and phloretin using an ultra high performance liquid chromatography-electrospray ionization tandem mass spectrometric method. Journal of Chromatography B, 960, 67-72. [Link]

• Ivanov, I., et al. (2014). Solid phase extraction and HPLC determination of phloridzin in natural products. Bulgarian Journal of Agricultural Science, 20(1), 89-92. [Link]

• Remsberg, C. M., et al. (2010). HPLC-UV Analysis of Phloretin in Biological Fluids and Application to Pre-Clinical Pharmacokinetic Studies. Journal of Chromatographic Science, 1:101. [Link]

• He, J. R., et al. (2011). [Determination of the content of phloridzin using reversed-phase high-performance liquid chromatography]. Nan Fang Yi Ke Da Xue Xue Bao, 31(4), 711-713. [Link]

• Request PDF. (n.d.). Quantitation of phlorizin and phloretin using an ultra high performance liquid chromatography–electrospray ionization tandem mass spectrometric method. ResearchGate. [Link]

• Remsberg, C. M., et al. (2010). HPLC-UV Analysis of Phloretin in Biological Fluids and Application to Pre-Clinical Pharmacokinetic Studies. Longdom Publishing. [Link]

• Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

• Longdom Publishing. (n.d.). HPLC-UV Analysis of Phloretin in Biological Fluids and Application to Pre-Clinical Pharmacokinetic Studies. [Link]

• ResearchGate. (n.d.). [Determination of the content of phloridzin using reversed-phase high-performance liquid chromatography]. [Link]

• Ivanov, I. (2014). Solid phase extraction and HPLC determination of phloridzin in natural products. ResearchGate. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• ResearchGate. (n.d.). Preparative Isolation and Purification of Phlorizin from Apple Tree Bark by High-Speed Counter-Current Chromatography. [Link]

• Tenore, G. C., et al. (2022). Optimization of Phlorizin Extraction from Annurca Apple Tree Leaves Using Response Surface Methodology. MDPI. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Preparative Isolation and Purification of Phlorizin from Apple Tree Bark by High-Speed Counter-Current Chromatography. [Link]

• PubChem. (n.d.). Phlorizin. National Institutes of Health. [Link]

• SlideShare. (n.d.). Ich guidelines for validation final. [Link]

• YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• BfR. (n.d.). Determination of pyrrolizidine alkaloids (PA) in plant material by SPE-LC-MS/MS - Method Protocol. [Link]

• Xiang, L., et al. (2021). The Bioavailability, Extraction, Biosynthesis and Distribution of Natural Dihydrochalcone: Phloridzin. Molecules, 26(23), 7273. [Link]

• Wikipedia. (n.d.). Phlorizin. [Link]

• ICH. (n.d.). Quality Guidelines. [Link]

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• 1. The Bioavailability, Extraction, Biosynthesis and Distribution of Natural Dihydrochalcone: Phloridzin - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Phlorizin - Wikipedia [en.wikipedia.org]
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• 18. longdom.org [longdom.org]

Using Phlorizin hydrate to induce glycosuria for metabolic research

Induction of Glycosuria, Reversal of Glucotoxicity, and In Vivo Protocol Design

Introduction & Scientific Rationale

Phlorizin hydrate, a naturally occurring dihydrochalcone glycoside first isolated from the root bark of the apple tree (Malus domestica) in 1835, serves as the foundational tool compound for investigating renal glucose handling[1]. While modern clinical pharmacology relies on selective Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors (gliflozins), phlorizin remains indispensable in preclinical metabolic research due to its potent, non-selective competitive inhibition of both SGLT1 and SGLT2[1][2].

For researchers studying diabetes, insulin resistance, and glucotoxicity, phlorizin provides a unique mechanistic bypass: it normalizes plasma glucose entirely independent of insulin action or pancreatic beta-cell function[2]. By forcing the renal excretion of glucose, phlorizin allows scientists to decouple the effects of hyperglycemia from primary insulin signaling defects.

The Causality of Dual Inhibition

In a healthy physiological state, SGLT2 (located in the S1 and S2 segments of the renal proximal tubule) reabsorbs approximately 90% of filtered glucose, while SGLT1 (located in the S3 segment) reabsorbs the remaining 10%[3][4]. A critical challenge in metabolic research is that targeted SGLT2 knockout or selective SGLT2 inhibition triggers a compensatory upregulation of SGLT1, which increases its reabsorption capacity to mitigate caloric loss[1][4]. Phlorizin’s dual-affinity profile suppresses this SGLT1-mediated escape mechanism, ensuring maximal, sustained glycosuria[1].

Phlorizin-mediated dual inhibition of SGLT1 and SGLT2 leading to glycosuria.

Physicochemical Properties & Formulation Strategy

A major pitfall in phlorizin research is improper route administration. Phlorizin exhibits poor oral bioavailability because it is rapidly hydrolyzed by lactase-phlorizin hydrolase in the gastrointestinal tract into its aglycone, phloretin[2]. Phloretin is a potent inhibitor of GLUT1; systemic circulation of phloretin can severely impair facilitative glucose transport to the central nervous system, confounding metabolic data[2].

Causality in Formulation: To achieve systemic SGLT blockade without GLUT1 interference, phlorizin must be administered parenterally (subcutaneous or intraperitoneal)[2][5]. Because phlorizin hydrate is only slightly soluble in water[6], propylene glycol is the vehicle of choice. Propylene glycol acts as a powerful co-solvent, allowing for a highly concentrated stock (0.4 g/mL)[5][7]. This minimizes the required injection volume, reducing tissue necrosis and animal stress while creating a subcutaneous depot for slow, sustained drug release.

Table 1: Physicochemical and Pharmacokinetic Profile

Parameter	Specification / Characteristic	Research Implication
CAS Number	60-81-1	Ensure high-purity (>98%) sourcing for in vivo use[6][8].
Molecular Weight	436.41 g/mol	Used for precise molarity calculations in in vitro assays[6].
Aqueous Solubility	Poor / Slightly Soluble	Necessitates organic co-solvents (Propylene Glycol or DMSO)[6].
GI Metabolism	Hydrolyzed to Phloretin	Oral dosing is invalid for systemic SGLT inhibition[2].
Primary Targets	SGLT2 (Renal), SGLT1 (Renal/Gut)	Induces massive urinary glucose dumping[1].

Self-Validating Protocol: Inducing Glycosuria in Rodent Models

This protocol outlines the standardized subcutaneous administration of phlorizin hydrate in diabetic rodent models (e.g., high-fat diet mice, db/db mice, or streptozotocin-induced rats)[5][7][8].

The Self-Validating Mechanism: This protocol relies on immediate physiological feedback. If the formulation and injection are successful, the animal must exhibit profound glycosuria within 24 hours. If urinary glucose remains low, the researcher immediately knows the compound precipitated in the subcutaneous space or the injection failed, preventing months of wasted downstream molecular analysis.

Step-by-Step Methodology

Step 1: Reagent Preparation (Vehicle & Drug)

• Weigh the required amount of Phlorizin hydrate (purity >98%).

• Add 100% molecular-biology grade Propylene Glycol to achieve a final concentration of 0.4 g/mL[5][7].

• Vortex vigorously and use a heated ultrasonic bath (max 40°C) for 15 minutes until the solution is completely clear. Note: Any turbidity indicates incomplete dissolution, which will cause erratic absorption.

Step 2: Dosing Regimen

• Determine the body weight (BW) of the rodent.

• The standard effective dose for systemic glycosuria is 0.4 g/kg BW [5][7].

• Administer via subcutaneous (SC) injection into the loose skin over the flank or neck.

• Frequency: Because phlorizin is cleared relatively quickly, administer the dose twice daily (q12h) (e.g., at 08:30 and 20:30) to maintain continuous 24-hour SGLT blockade[5].

Step 3: Metabolic Validation (Internal Control)

• 24 hours after the first injection, transfer the rodents to metabolic cages.

• Collect 24-hour urine output.

• Quantify urinary glucose using a standard colorimetric assay (e.g., Glucose Oxidase method).

• Validation Threshold: Diabetic rats treated with phlorizin should exhibit glycosuria exceeding 300 mg/day[5].

Step 4: Endpoint Tissue Collection

• Following the 6-day to 10-week treatment window (depending on study goals), fast the animals for 6-12 hours[7][9].

• Euthanize and immediately collect tail vein blood for Fasting Blood Glucose (FBG) and plasma insulin[8].

• Snap-freeze the liver and renal cortex in liquid nitrogen to evaluate the suppression of hepatic gluconeogenesis markers (PEPCK, G6Pase) and glucose transporters (GLUT2)[5][7].

Standardized workflow for phlorizin formulation, administration, and metabolic validation.

Data Interpretation & Expected Outcomes

When phlorizin is administered correctly to a hyperglycemic/diabetic model, the forced caloric loss via the kidneys triggers a cascade of metabolic corrections. Researchers should expect a normalization of plasma glucose without the risk of hypoglycemia, as the drug's efficacy naturally wanes as the filtered glucose load drops[2].

Table 2: Expected Metabolic Parameters Post-Phlorizin Administration

Biomarker / Parameter	Untreated Diabetic Model	Phlorizin-Treated Model	Mechanistic Cause
24h Urinary Glucose	Low to Moderate	Massive Increase (>300 mg/day)	Dual SGLT1/2 blockade in proximal tubule[1][5].
Fasting Blood Glucose	Hyperglycemic (>20 mM)	Normalized	Continuous renal glucose dumping[5][7].
Plasma Insulin	Hyperinsulinemic	Significantly Reduced	Relief of beta-cell glucotoxicity and reduced demand[7].
Hepatic G6Pase & PEPCK	Highly Elevated	Suppressed	Restoration of insulin sensitivity lowers gluconeogenesis[7].
Body Weight Gain	Rapid Increase	Attenuated	Chronic caloric loss via urine[8][9].

References

• Source: nih.
• Source: dovepress.
• Natural Products as Lead Compounds for Sodium Glucose Cotransporter (SGLT)
• Source: frontiersin.
• Insulin Sensitivity-Enhancing Activity of Phlorizin Is Associated with Lipopolysaccharide Decrease and Gut Microbiota Changes in Obese and Type 2 Diabetes (db/db)
• Source: karger.
• Source: chemicalbook.
• Source: dovepress.
• Source: nih.

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• 4. Frontiers | Sodium-Glucose Cotransporter 2 Inhibitors Mechanisms of Action: A Review [frontiersin.org]
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• 6. Phlorizin | 60-81-1 [chemicalbook.com]
• 7. dovepress.com [dovepress.com]
• 8. Investigation of the Protective Effects of Phlorizin on Diabetic Cardiomyopathy in db/db Mice by Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Application Note: In Vitro Assays for Determining the Inhibitory Concentration (IC50) of Phlorizin

Mechanistic Grounding & Assay Rationale

Phlorizin is a naturally occurring dihydrochalcone glucoside isolated from the bark of apple trees. In the realm of cellular physiology and pharmacology, it serves as the classical, non-selective competitive inhibitor of the sodium-glucose cotransporters SGLT1 and SGLT2[1]. Because SGLT2 is responsible for approximately 90% of renal glucose reabsorption, Phlorizin became the foundational structural progenitor for the "gliflozin" class of antidiabetic drugs (e.g., empagliflozin, dapagliflozin)[1].

In modern drug discovery, determining the half-maximal inhibitory concentration (IC50) of Phlorizin is a mandatory validation step. It acts as the universal positive control to benchmark assay sensitivity and to calculate the relative selectivity of novel compounds. Phlorizin inhibits SGLT by competitively binding to the extracellular face of the transporter, sterically occluding the binding pocket required for D-glucose, thereby uncoupling the secondary active transport driven by the inward sodium gradient[2].

Mechanism of SGLT1/2-mediated glucose transport and competitive inhibition by Phlorizin.

Quantitative Baseline: Reference IC50 Values

While Phlorizin is considered non-selective compared to modern therapeutics, it consistently exhibits a higher affinity for SGLT2 over SGLT1 across multiple mammalian species. Table 1 summarizes established in vitro IC50 values to serve as a reference for your assay validation[1][2][3][4].

Table 1: Reference IC50 Values for Phlorizin Inhibition of SGLT1 and SGLT2

Species	Transporter	Phlorizin IC50 (nM)	Assay Substrate	Selectivity (SGLT1/SGLT2)
Human	hSGLT1	~150 - 300	2-NBDG / AMG	~ 8-fold
Human	hSGLT2	~18 - 39	2-NBDG / AMG	-
Monkey	cSGLT1	309 ± 81	[14C]-AMG	~ 8.6-fold
Monkey	cSGLT2	35.8 ± 4.9	[14C]-AMG	-
Mouse	mSGLT1	364	[14C]-AMG	~ 6-fold
Mouse	mSGLT2	60	[14C]-AMG	-

Experimental Methodologies

To ensure trustworthiness, the following protocols are designed as self-validating systems. They incorporate strict causality-driven steps and mandatory controls—specifically Total Uptake (maximum signal) and Non-specific Uptake (baseline noise)—to calculate the true signal window.

Protocol A: Radioactive [14C]-AMG Uptake Assay (Gold Standard)

Causality & Choice of Substrate: α-methyl-D-glucopyranoside (AMG) is a non-metabolizable glucose analog. Unlike D-glucose, AMG is transported by SGLTs but cannot be phosphorylated by intracellular hexokinase. This prevents the loss of the radiolabeled signal through glycolysis, ensuring the assay strictly measures membrane transport kinetics[4][5].

Buffer Preparation:

• Sodium Buffer (Assay Buffer): 140 mM NaCl, 2 mM KCl, 1 mM CaCl2, 1 mM MgCl2, 10 mM HEPES/Tris (pH 7.4).

• Sodium-Free Buffer (Control/Wash Buffer): 140 mM Choline Chloride, 2 mM KCl, 1 mM CaCl2, 1 mM MgCl2, 10 mM HEPES/Tris (pH 7.4). Causality: Choline replaces sodium to maintain osmotic pressure while completely abolishing the Na+ gradient necessary for SGLT activity, establishing a true baseline for sodium-independent uptake.

Step-by-Step Procedure:

• Cell Seeding: Seed CHO or HEK293 cells stably expressing hSGLT1 or hSGLT2 into 96-well plates and culture for 2–3 days until confluent[4][5].

• Depletion Wash: Wash the cells twice with pre-warmed (37°C) Sodium-Free Buffer. Causality: This depletes intracellular sodium, maximizing the inward electrochemical gradient when the sodium-containing assay buffer is introduced.

• Inhibitor Pre-incubation: Add Sodium Buffer containing serial dilutions of Phlorizin (e.g., 0.1 nM to 10 µM). Incubate at 37°C for 15–30 minutes. Causality: Allows the competitive inhibitor to reach equilibrium binding with the extracellular face of the SGLT transporters before the substrate is introduced.

• Initiate Uptake: Add a mixture of unlabeled AMG and [14C]-AMG (final concentration ~1 mM) to the wells. Incubate at 37°C for exactly 45 minutes[5].

• Terminate Uptake: Rapidly aspirate the buffer and wash the cells three times with ice-cold Sodium-Free Buffer containing 100 µM Phlorizin. Causality: The low temperature rapidly halts membrane fluidity and transporter conformational changes, while the high dose of Phlorizin "locks" the transporter, effectively freezing the intracellular accumulation of the substrate.

• Lysis & Quantification: Lyse the cells using 0.1 N NaOH or 1% Triton X-100. Transfer the lysate to scintillation vials or a specialized plate and quantify the radioactivity using Liquid Scintillation Counting (LSC)[4].

Protocol B: Fluorescent 2-NBDG Uptake Assay (High-Throughput Alternative)

Causality & Choice of Substrate: 2-NBDG is a fluorescently labeled deoxyglucose analog. While it has a lower affinity for SGLTs compared to AMG, it eliminates the need for radioactive handling and allows for rapid, high-throughput screening using a standard fluorescence microplate reader[6].

Step-by-Step Procedure:

• Preparation: Seed cells in a 96-well black, clear-bottom plate to prevent fluorescence cross-talk between wells[6].

• Wash & Pre-incubate: Wash cells twice with Krebs-Ringer Henseleit (KRH) buffer. Add serial dilutions of Phlorizin in KRH buffer and pre-incubate for 15-30 minutes at 37°C[6].

• Uptake: Add 2-NBDG to a final concentration of 100-200 µM. Incubate for 30-60 minutes[6].

• Termination: Wash thoroughly with ice-cold KRH buffer to stop transport and remove extracellular background fluorescence[6].

• Quantification: Lyse cells and measure intracellular fluorescence using a microplate reader (Excitation ~485 nm / Emission ~535 nm)[6].

Step-by-step in vitro assay workflow for determining Phlorizin IC50 values.

Data Analysis & Self-Validation

To calculate the IC50, the raw data (DPM for radioactivity or RFU for fluorescence) must be normalized.

• 100% Activity (Total Uptake): Cells treated with vehicle (DMSO) + Substrate in Sodium Buffer.

• 0% Activity (Non-specific Uptake): Cells treated with vehicle + Substrate in Sodium-Free Buffer (Choline Chloride).

Normalize the data using the formula: % Inhibition = 100 -[ (Signal_Sample - Signal_0%) / (Signal_100% - Signal_0%) * 100 ]

Plot the % Inhibition against the log-transformed Phlorizin concentrations. Fit the data using a non-linear regression model (four-parameter logistic equation / Hill equation) to derive the IC50 value. A robust assay should yield a Hill slope close to 1.0, confirming a 1:1 competitive binding stoichiometry between Phlorizin and the SGLT transporter.

References

• Katsuno, K., et al. (2016). Sodium-Glucose Cotransporter 2 (SGLT2) Inhibitors from Natural Products: Discovery of Next-Generation Antihyperglycemic Agents. MDPI Molecules. Retrieved from:[Link]

• Nagata, T., et al. (2014). Competitive inhibition of SGLT2 by tofogliflozin or phlorizin induces urinary glucose excretion through extending splay in cynomolgus monkeys. American Journal of Physiology-Renal Physiology. Retrieved from:[Link]

• Food and Drug Administration (FDA). (2013). Pharmacology Review: Dapagliflozin (NDA 202293). Retrieved from:[Link]

Sources

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• 3. medchemexpress.com [medchemexpress.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Use of Phlorizin in combination with other compounds in metabolic studies

Application Note: Combinatorial Strategies Utilizing Phlorizin in Metabolic and Glycemic Control Studies

Executive Summary & Mechanistic Rationale

Phlorizin, a naturally occurring dihydrochalcone found primarily in apple bark, is a foundational compound in metabolic research. As a non-selective, competitive inhibitor of sodium-glucose cotransporters (SGLT1 and SGLT2), phlorizin induces massive glucosuria[1]. Historically, phlorizin was instrumental in proving that reversing glucotoxicity completely normalizes tissue sensitivity to insulin in diabetic models[2].

However, utilizing phlorizin as a monotherapy presents significant experimental challenges. First, isolated SGLT inhibition triggers a counter-regulatory increase in hepatic glucose production (HGP) to prevent hypoglycemia[1]. Second, oral phlorizin exhibits poor bioavailability because it is rapidly hydrolyzed by lactase-phlorizin hydrolase (LPH) in the small intestinal brush border[3]. To bypass these physiological bottlenecks, modern metabolic studies deploy phlorizin in combination with complementary pharmacological agents.

Synergistic Combinations in Metabolic Research

Phlorizin + AMPK Activators (Metformin / AICAR) When phlorizin lowers fasting plasma glucose, renal sympathetic nerves stimulate the liver to undergo gluconeogenesis and glycogenolysis[1]. Combining phlorizin with an AMP-activated protein kinase (AMPK) activator, such as AICAR or metformin, effectively suppresses this compensatory HGP[4]. In diabetic rodent models, the phlorizin-AICAR combination successfully induces moderate, controlled hypoglycemia, allowing researchers to study counter-regulatory glucagon responses without the confounding variable of intraislet hyperinsulinemia[4].

Phlorizin + Polyphenols (Quercetin) Because phlorizin is heavily degraded by LPH in the gut, researchers often combine it with quercetin. Quercetin glycosides are also competitive substrates for LPH[5]. Co-administering these two compounds creates competitive inhibition at the LPH catalytic site, delaying phlorizin’s degradation and significantly enhancing its systemic bioavailability[3]. Furthermore, quercetin rapidly induces GLUT4 translocation via AMPK/Akt signaling, synergizing with phlorizin to enhance insulin-independent glucose uptake[5].

Phlorizin + mTOR Inhibitors (Rapamycin) In models of Non-Alcoholic Fatty Liver Disease (NAFLD), phlorizin has been shown to reduce intracellular lipid accumulation by inhibiting the mTORC1/SREBP-1c signaling pathway[6]. Combining phlorizin with rapamycin (a selective mTOR inhibitor) in cellular assays allows researchers to validate whether phlorizin's lipid-lowering effects are strictly mTOR-dependent[6].

Pathway Visualization

Synergistic metabolic pathways of Phlorizin combined with Metformin and Quercetin.

Quantitative Data Summary

The following table summarizes the comparative metabolic outcomes when phlorizin is utilized as a monotherapy versus in combinatorial regimens.

Combination Agent	Primary Target	Key Metabolic Outcome	Mechanistic Synergy
None (Monotherapy)	SGLT1 / SGLT2	↓ Blood Glucose, ↑ Glucosuria	Reverses baseline glucotoxicity but triggers compensatory HGP.
Metformin / AICAR	AMPK	↓ HGP, ↑ Peripheral Glucose Uptake	Suppresses the counter-regulatory HGP induced by SGLT inhibition.
Quercetin	LPH / ROS	↑ Phlorizin Bioavailability, ↓ Oxidative Stress	Competes for LPH hydrolysis in the gut; provides dual antioxidant protection.
Rapamycin	mTORC1	↓ Intracellular Lipid Accumulation	Synergistically inhibits the mTORC1/SREBP-1c pathway in NAFLD models.
Insulin	Insulin Receptors	Normalized Glucagon Secretion	Prevents intraislet hyperinsulinemia defects during controlled hypoglycemia.

Experimental Protocols

Protocol A: In Vivo Assessment of Phlorizin + AICAR via Euglycemic-Hyperinsulinemic Clamp

This protocol quantifies peripheral insulin sensitivity while eliminating the confounding variables of endogenous insulin secretion and compensatory hepatic glucose production.

Step-by-Step Methodology:

• Animal Preparation: Fast diabetic rodent models (e.g., BB rats or partially pancreatectomized rats) for 12 hours to establish a baseline metabolic state. Surgically catheterize the jugular vein (for infusions) and the carotid artery (for sampling).

• Compound Administration: Administer Phlorizin subcutaneously (to bypass LPH degradation in the gut) and AICAR intravenously.

  • Causality & Rationale: Phlorizin alone will induce glucosuria and lower blood glucose, but the liver will compensate by ramping up HGP. AICAR is co-administered to activate AMPK, which suppresses this hepatic compensation, allowing researchers to isolate peripheral insulin sensitivity[4].

• Clamp Initiation: Infuse insulin at a constant rate (e.g., 10 mU/kg/min) to fully suppress endogenous HGP and stimulate peripheral glucose uptake.

• Glucose Titration: Simultaneously infuse 20% dextrose at a variable rate to maintain euglycemia (~100 mg/dL). Sample arterial blood every 5 minutes to measure glucose levels and adjust the dextrose infusion rate accordingly.

• Self-Validating System: The assay is self-validating only when the Glucose Infusion Rate (GIR) stabilizes for at least 30 consecutive minutes. A fluctuating GIR indicates that steady-state kinetics have not been achieved, rendering the data invalid. If the combination of Phlorizin + AICAR yields a significantly higher steady-state GIR compared to Phlorizin alone, synergistic enhancement of insulin sensitivity is confirmed.

Protocol B: In Vitro Lipid Deposition Assay using Phlorizin + Rapamycin

This protocol evaluates the mechanistic dependency of phlorizin on the mTOR pathway in alleviating NAFLD phenotypes.

Step-by-Step Methodology:

• Cell Culture & Induction: Culture human normal liver L02 cells in DMEM supplemented with 10% FBS. Induce a steatotic (NAFLD) phenotype by exposing the cells to 1 mM Oleic Acid (OA) for 24 hours.

• Treatment Phase: Wash the cells and divide them into four treatment arms for 24 hours: (1) Vehicle control, (2) Phlorizin alone, (3) Rapamycin alone, and (4) Phlorizin + Rapamycin.

  • Causality & Rationale: Rapamycin is a highly selective mTOR inhibitor. By combining it with phlorizin, researchers can determine if phlorizin's lipid-lowering capabilities are channeled primarily through the mTORC1/SREBP-1c pathway[6].

• Staining: Fix the cells with 4% paraformaldehyde for 30 minutes. Wash with PBS, then stain with Oil Red O working solution for 15 minutes to visualize intracellular lipid droplets.

• Quantification: Elute the retained Oil Red O dye using 100% isopropanol. Measure the absorbance of the eluate at 510 nm using a microplate reader.

• Self-Validating System: To ensure that a reduction in lipid staining is not an artifact of compound-induced cytotoxicity or varying cell proliferation rates, the OD510 readings must be normalized to total cellular protein (quantified via a standard BCA assay from a parallel plate). If the Phlorizin + Rapamycin arm shows no additive lipid reduction compared to the Rapamycin-only arm, it validates that both compounds operate via the same mechanistic conduit[6].

References

• AICAR and phlorizin reverse the hypoglycemia-specific defect in glucagon secretion in the diabetic BB rat | American Journal of Physiology-Endocrinology and Metabolism Source: physiology.org URL:[Link]

• Phloridzin Ameliorates Lipid Deposition in High-Fat-Diet-Fed Mice with Nonalcoholic Fatty Liver Disease via Inhibiting the mTORC1/SREBP-1c Pathway | Journal of Agricultural and Food Chemistry Source: acs.org URL:[Link]

• SGLT2 inhibitors: cardiorenal metabolic drugs for the ages - JCI Source: jci.org URL:[Link]

• Correction of hyperglycemia with phlorizin normalizes tissue sensitivity to insulin in diabetic rats - PubMed Source: nih.gov URL: [Link]

• Potential of Quercetin as a Promising Therapeutic Agent Against Type 2 Diabetes - MDPI Source: mdpi.com URL:[Link]

Sources

• 1. JCI - SGLT2 inhibitors: cardiorenal metabolic drugs for the ages [jci.org]
• 2. Correction of hyperglycemia with phlorizin normalizes tissue sensitivity to insulin in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Protocols for Assessing the Bioavailability and Pharmacokinetics of Phlorizin

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Pharmacokinetics, Bioanalytical Chemistry, and Drug Metabolism

Mechanistic Rationale: The Bioavailability Challenge

Phlorizin (phloretin 2'-O-glucose) is a naturally occurring dihydrochalcone primarily found in apples. It is widely recognized in pharmacology as a specific, competitive inhibitor of sodium-glucose linked transporters, specifically SGLT1 in the intestinal mucosa and SGLT2 in the renal proximal tubules[1]. In vivo studies in rodent models have demonstrated potent SGLT inhibition, with inhibition constants ( Ki​ ) estimated at 67 nM for SGLT1 and 252 nM for SGLT2[2].

Despite its high target affinity, the clinical translation of oral phlorizin is severely limited by its complex pharmacokinetic (PK) profile and notoriously poor oral bioavailability, which is reported to be as low as 8.67% for its aglycone[3]. The causality behind this low systemic exposure is twofold:

• Pre-systemic Hydrolysis: Upon reaching the small intestine, phlorizin is rapidly deglycosylated by the brush-border enzyme lactase-phlorizin hydrolase (LPH) into its aglycone, phloretin, and glucose[1].

• Extensive Phase II Metabolism: The lipophilic phloretin is absorbed into enterocytes but immediately undergoes extensive first-pass biotransformation (glucuronidation and sulfation) by UGT and SULT enzymes[4].

Consequently, assessing the PK of phlorizin requires a multi-tiered approach that measures not only the intact glycoside but also free phloretin and its conjugated metabolites. Approximately 10.4% of the ingested dose is ultimately recovered in urine after 24 hours, predominantly as conjugated species[5].

Fig 1. Phlorizin metabolism via LPH and subsequent SGLT inhibition pathways.

Experimental Design & Causality: Building a Self-Validating System

To accurately map the PK profile of phlorizin, experimental workflows must be designed to prevent ex vivo degradation and accurately differentiate between parent, aglycone, and conjugates.

• Antioxidant Protection: Phloretin possesses multiple phenolic hydroxyl groups highly susceptible to auto-oxidation. Adding ascorbic acid to plasma collection tubes acts as a sacrificial antioxidant. Without this, an apparent rapid clearance in PK data might simply be an artifact of ex vivo degradation.

• Enzymatic Cleavage for Total Quantification: Because authentic standards for phloretin-glucuronides are difficult to synthesize or procure, total phloretin is quantified by treating plasma aliquots with β -glucuronidase/sulfatase. The conjugated fraction is mathematically derived (Total Phloretin - Free Phloretin = Conjugated Phloretin).

• Matrix Effect Controls: LC-MS/MS methods utilizing stable isotopically labeled internal standards (or structural analogs like darunavir) are critical to correct for ion suppression caused by endogenous plasma phospholipids[6].

Protocol 1: In Vitro Intestinal Permeability & LPH Hydrolysis (Everted Gut Sac)

This protocol isolates the role of intestinal LPH in phlorizin degradation prior to systemic absorption.

Materials: Krebs-Henseleit bicarbonate (KHB) buffer (pH 7.4), Phlorizin standard, D-glucono- δ -lactone (LPH inhibitor), FITC-dextran (4 kDa).

Step-by-Step Methodology:

• Tissue Preparation: Fast male Wistar rats for 12 hours. Euthanize and rapidly excise the jejunum. Flush the lumen with ice-cold KHB buffer.

• Eversion: Gently evert the jejunal segment over a glass rod to expose the brush border (mucosal side) to the external environment.

• Sac Formation: Tie one end of a 3 cm segment with silk suture. Fill the sac (serosal compartment) with 1 mL of oxygenated KHB buffer containing FITC-dextran (1 mg/mL) using a blunt needle, then tie off the other end.

• Incubation: Submerge the sac in a tissue bath containing 10 mL of oxygenated KHB buffer spiked with 100 µM Phlorizin. Maintain at 37°C.

  • Causality Control: Run a parallel bath containing 100 µM Phlorizin + 10 mM D-glucono- δ -lactone. This specific LPH inhibitor prevents deglycosylation, allowing researchers to distinguish between passive diffusion of intact phlorizin versus LPH-mediated conversion to phloretin.

• Sampling: Withdraw 200 µL from the external bath (mucosal) and internal sac (serosal) at 15, 30, 45, and 60 minutes. Replace with equal volumes of fresh buffer.

• Validation: Measure FITC-dextran fluorescence in the serosal fluid. A sudden spike indicates a rupture in epithelial tight junctions, invalidating the absorption data for that specific sac.

Protocol 2: In Vivo Pharmacokinetic Profiling (Rodent Model)

Step-by-Step Methodology:

• Animal Dosing: Fast Sprague-Dawley rats (200-250 g) overnight. Administer Phlorizin via oral gavage (e.g., 50 mg/kg) suspended in 0.5% carboxymethyl cellulose (CMC). For absolute bioavailability calculations, administer a separate cohort with an intravenous (IV) bolus (e.g., 5 mg/kg) dissolved in saline/PEG400.

• Blood Sampling: Collect 250 µL of blood via the jugular vein catheter at 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Sample Stabilization (Critical Step): Immediately transfer blood into pre-chilled tubes containing K2EDTA and 10 µL of 20% ascorbic acid. Centrifuge at 4,000 × g for 10 min at 4°C to separate plasma.

• Urine Collection: House rats in metabolic cages to collect urine over a 24-hour period over dry ice to prevent metabolite degradation.

Protocol 3: LC-MS/MS Quantification of Free and Conjugated Metabolites

Fig 2. LC-MS/MS workflow for differentiating free vs. conjugated phloretin.

Sample Preparation:

• Free Fraction: To 50 µL of plasma, add 150 µL of ice-cold acetonitrile (ACN) containing the Internal Standard (e.g., Darunavir, 50 ng/mL). Vortex for 2 min, centrifuge at 14,000 × g for 10 min at 4°C. Transfer the supernatant to an LC vial.

• Total Fraction (Deconjugation): To 50 µL of plasma, add 50 µL of sodium acetate buffer (0.1 M, pH 5.0) containing 500 units of β -glucuronidase and 50 units of sulfatase. Incubate at 37°C for 2 hours. Terminate the reaction by adding 150 µL of ice-cold ACN with IS. Centrifuge and collect the supernatant.

LC-MS/MS Conditions:

• Column: C18 reverse-phase column (e.g., 100 mm × 2.1 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase: (A) 0.1% Formic acid in water; (B) 0.1% Formic acid in Acetonitrile. Gradient elution from 10% B to 90% B over 5 minutes.

• Detection: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions:

  • Phlorizin: m/z 435.1 → 273.0

  • Phloretin: m/z 273.0 → 148.9[6]

  • Darunavir (IS): m/z 548.1 → 69.1 (Positive mode, requires polarity switching)[6]

Quantitative Data Presentation

The following table summarizes expected pharmacokinetic parameters based on validated rodent models. Notice the stark contrast between administered phlorizin and the systemic exposure of its aglycone, highlighting the efficiency of LPH and Phase II metabolism.

PK Parameter	Phlorizin (Oral, 50 mg/kg)	Free Phloretin (Oral, 50 mg/kg)	Total Phloretin (Free + Conjugated)
Cmax​ (ng/mL)	< 50 (Often BLQ)	120 ± 25	2,450 ± 310
Tmax​ (h)	0.5	1.0	1.5
AUC0−∞​ (ng·h/mL)	~ 100	450 ± 80	12,800 ± 1,200
t1/2​ (h)	1.2	2.4	3.8
Bioavailability ( F% )	< 1%	~ 8.6%	N/A (Metabolite pool)

Note: BLQ = Below Limit of Quantification. The vast majority of systemic exposure exists as phloretin-glucuronide.

Sources

• 1. Regioselective Hydroxylation of Phloretin, a Bioactive Compound from Apples, by Human Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic and pharmacodynamic modeling of the effect of an sodium-glucose cotransporter inhibitor, phlorizin, on renal glucose transport in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Therapeutic Potential and Pharmaceutical Development of a Multitargeted Flavonoid Phloretin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. akjournals.com [akjournals.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Poor Aqueous Solubility of Phlorizin Hydrate

Welcome to the Phlorizin Hydrate Troubleshooting Hub. As a dihydrochalcone glucoside primarily isolated from apple root bark, Phlorizin is a highly valuable competitive inhibitor of sodium-glucose cotransporters (SGLT1 and SGLT2)[1],[2]. However, its application in in vitro assays and in vivo models is frequently hindered by its extremely poor aqueous solubility.

As a Senior Application Scientist, I have designed this guide to provide you with field-proven methodologies, mechanistic insights, and self-validating protocols to overcome these thermodynamic limitations and ensure reproducible experimental outcomes.

Quick Reference: Phlorizin Solubility Data

Before troubleshooting, it is critical to understand the baseline solubility profile of Phlorizin hydrate across different solvent systems.

Solvent System	Approximate Solubility	Scientific Notes
Aqueous Buffers (pH 7.2)	< 1.93 g/L (~0.5 mg/mL)	Sparingly soluble; highly prone to precipitation over time[1],[3].
Ethanol	~ 5.0 mg/mL	Good for intermediate stock solutions; requires inert gas purging to prevent oxidation[1].
DMSO / DMF	~ 30.0 mg/mL	Optimal for highly concentrated, stable stock solutions[1].
HP-β-CD Aqueous Complex	> 40.0 g/L (Phloretin core)	Drastically enhances aqueous solubility via hydrophobic cavity encapsulation[4].

Workflow: Decision Matrix for Solubility Enhancement

Use the following logical workflow to determine the optimal solubilization strategy based on your specific experimental constraints.

Decision matrix for selecting a Phlorizin solubilization strategy based on experimental constraints.

Troubleshooting Guide & FAQs

Q1: I dissolved Phlorizin hydrate directly in PBS, but it immediately precipitated. Why did this happen, and how can I fix it? Causality: Phlorizin contains a highly hydrophobic phloretin core (aromatic rings). Despite the presence of a glucose moiety, the thermodynamic penalty of disrupting water's hydrogen-bond network is too high, leading to a positive Gibbs free energy of solvation. The Fix: Employ a cosolvency approach. Dissolve the compound first in DMSO (up to 30 mg/mL), then perform a rapid dilution into your aqueous buffer. For maximum solubility, recommends a final working concentration of ~0.5 mg/mL in a 1:1 DMSO:PBS solution[1]. Critical Note: Do not store this aqueous dilution for more than 24 hours. Upon prolonged exposure to aqueous environments, phlorizin hydrolyzes into phloretin and glucose, ruining your experimental integrity[1],[2].

Q2: My in vivo model cannot tolerate high concentrations of DMSO. How can I achieve a solvent-free aqueous solution of Phlorizin? Causality: When organic solvents are biologically incompatible, you must physically mask the hydrophobic B-ring of phlorizin from the aqueous environment without altering its covalent chemical structure. The Fix: Utilize Hydroxypropyl-β-Cyclodextrin (HP-β-CD) inclusion complexes. The HP-β-CD molecule features a hydrophobic inner cavity and a hydrophilic exterior[5]. The aromatic ring of phlorizin spontaneously inserts into this cavity—driven by favorable enthalpy and entropy changes ( ΔG<0 )[6]—creating a highly water-soluble complex capable of reaching concentrations >40 g/L[4].

Q3: We need a long-term, highly soluble, and stable aqueous formulation. Is there a structural modification that preserves its bioactivity? Causality: Intrinsic water solubility can be permanently enhanced by increasing the molecule's hydrogen-bonding capacity, thereby lowering the free energy of solvation. The Fix: Enzymatic fructosylation. By utilizing enzymes such as Levansucrase (Gd_LsdA) derived from Gluconacetobacter diazotrophicus, phlorizin can be converted into phlorizin fructosides (e.g., β -D-fructofuranosyl-(2 → 6)-phlorizin)[3]. This targeted modification increases water solubility up to 16-fold (approx. 30.57 g/L at 25°C) compared to natural phlorizin (1.93 g/L), while fully maintaining its pharmacological free-radical scavenging properties[3].

Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: DMSO-to-Aqueous Cosolvent Dilution

Objective: Achieve a stable 0.5 mg/mL aqueous working solution for immediate in vitro use.

• Stock Preparation: Weigh Phlorizin hydrate powder and dissolve it in 100% anhydrous DMSO to a concentration of 30 mg/mL[1]. Purge the vial with an inert gas (N 2​ or Argon) to prevent premature oxidation[1].

• Kinetic Dilution: Vortex your target aqueous buffer (e.g., PBS pH 7.2) vigorously. While vortexing, add the DMSO stock dropwise to achieve the desired concentration. Do not exceed a 1:1 DMSO:PBS ratio[1].

• Self-Validation Checkpoint: To ensure the absence of sub-visible precipitation, measure the optical density of the final solution at 600 nm (OD 600​ ). A reading of OD 600​>0.05 indicates the nucleation of micro-precipitates. If turbidity is detected, the system has exceeded its metastable zone width; you must discard the solution and either increase the DMSO fraction or reduce the final phlorizin concentration.

Protocol B: Preparation of Phlorizin/HP- β -CD Inclusion Complexes

Objective: Create a solvent-free, highly concentrated aqueous solution for in vivo dosing.

• Host Preparation: Prepare a 200 mM solution of Hydroxypropyl- β -Cyclodextrin (HP- β -CD) in sterile distilled water[4].

• Complexation: Add an equimolar amount of Phlorizin hydrate powder directly into the HP- β -CD solution[4].

• Thermodynamic Equilibration: Stir the suspension continuously at 30°C for 24 hours. This duration is required to allow thermodynamic equilibration for the phloretin core to fully enter the cyclodextrin cavity[4],[6].

• Filtration: Pass the solution through a 0.45 μ m PTFE syringe filter to remove any uncomplexed, insoluble Phlorizin.

• Self-Validation Checkpoint: To confirm successful encapsulation and quantify the exact concentration of solubilized phlorizin, analyze the filtrate using UV-Vis spectrophotometry at λmax​ = 285 nm[1]. Calculate the concentration against a standard calibration curve of phlorizin prepared in 100% ethanol. A successful inclusion complex will yield an aqueous concentration significantly higher than the baseline 1.93 g/L[3].

References

• Title: Phlorizin Source: Wikipedia URL: [Link]

• Title: Enzymatic synthesis of phlorizin fructosides Source: Enzyme and Microbial Technology (via PubMed) URL: [Link]

• Title: Advancements in Cyclodextrin Complexes with Bioactive Secondary Metabolites and Their Pharmaceutical Applications Source: Pharmaceutics (via PMC) URL: [Link]

• Title: Experimental and molecular docking investigations on the inclusion mechanism of the complex of phloridzin and hydroxypropyl-β-cyclodextrin Source: Food Chemistry (via ResearchGate) URL: [Link]

• Title: β-Cyclodextrin derivatives are used for phloretin solubility enhancement in nothofagin production Source: ResearchGate URL: [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Phlorizin - Wikipedia [en.wikipedia.org]
• 3. Enzymatic synthesis of phlorizin fructosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Advancements in Cyclodextrin Complexes with Bioactive Secondary Metabolites and Their Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Phlorizin Hydrate Stability in Experimental Buffers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the reproducibility of sodium-glucose cotransporter (SGLT1/SGLT2) inhibition assays. The root cause is almost always the mishandling of the primary inhibitor: Phlorizin hydrate.

Originally isolated from the root bark of the apple tree[1], Phlorizin is a dihydrochalcone glucoside that is highly susceptible to environmental degradation. Understanding the thermodynamic and chemical vulnerabilities of its glycosidic bond and polyphenol rings is critical for generating reliable, artifact-free data.

Mechanisms of Degradation

Before troubleshooting, we must understand the causality of Phlorizin degradation. Phlorizin undergoes two primary degradation pathways in experimental buffers:

• Hydrolysis : The β-D-glucoside bond is vulnerable to cleavage in aqueous solutions, yielding glucose and the aglycone phloretin[1]. Phloretin has vastly different solubility and pharmacological targets (e.g., GLUT transporters instead of SGLTs), which will confound your assay results.

• Oxidation : The phenolic hydroxyl groups are prone to auto-oxidation, especially at alkaline pH, forming reactive quinone intermediates that polymerize and turn the solution yellow.

Figure 1: Primary chemical degradation pathways of Phlorizin in experimental buffers.

Troubleshooting Guide & FAQs

Q1: Why is my Phlorizin precipitating out of the assay buffer immediately after dilution? Causality: Phlorizin hydrate is poorly soluble in cold water due to its bulky hydrophobic dihydrochalcone core[1]. When a highly concentrated DMSO stock is rapidly injected into a cold aqueous buffer, the local solvent polarity shifts drastically before diffusion can occur. This causes the Phlorizin to exceed its thermodynamic solubility limit and nucleate into microcrystals. Solution: Always pre-warm your aqueous assay buffer to at least room temperature (or 37°C) before adding the DMSO stock. Add the stock dropwise while vortexing vigorously to ensure rapid dispersion. Keep the final DMSO concentration between 0.1% and 1% (v/v) depending on your cell line's tolerance.

Q2: My SGLT inhibition assay results are inconsistent over a 48-hour time course. What causes this? Causality: Upon prolonged exposure to aqueous solutions, Phlorizin spontaneously hydrolyzes into phloretin and glucose[1]. Phloretin is a potent inhibitor of facilitative glucose transporters (GLUTs), not just SGLTs. As Phlorizin degrades, you are inadvertently shifting the pharmacological profile of your buffer from SGLT inhibition to GLUT inhibition, causing erratic cellular glucose uptake data. Solution: Never store Phlorizin in aqueous buffers. Prepare working dilutions immediately before the experiment. If a time-course exceeds 12 hours, you must perform media exchanges with freshly prepared Phlorizin buffer to maintain the integrity of the SGLT blockade.

Q3: Does pH affect the stability of Phlorizin in aqueous buffers? Causality: Yes, significantly. Phlorizin is most stable in slightly acidic to neutral environments (pH 5.0 to 6.0)[2]. At alkaline pH (> 7.4), the phenolic hydroxyl groups become deprotonated, exponentially increasing their susceptibility to auto-oxidation. Studies have shown that while Phlorizin can slowly precipitate at room temperature from buffered solutions at pH 5 over two weeks, it maintains its chemical integrity far better than in alkaline conditions[3]. Solution: If your experimental model permits, buffer your working solutions to pH 6.0 using Britton-Robinson (BR) or phosphate buffers[2]. If physiological pH (7.4) is strictly required, the working solution must be used within 2 to 4 hours of preparation.

Quantitative Stability Profile

To aid in experimental planning, refer to the following stability matrix synthesized from electrochemical and chromatographic degradation studies.

Solvent / Buffer System	Storage Temp	pH	Stability Window	Primary Mode of Failure
100% DMSO (Stock)	-20°C	N/A	> 6 Months	None (Stable when desiccated)
Phosphate Buffer	25°C	5.0	~14 Days	Slow Precipitation / Nucleation[3]
BR Buffer	25°C	6.0	< 24 Hours	Optimal aqueous stability[2]
Physiological Saline	37°C	7.4	< 4 Hours	Hydrolysis to Phloretin / Oxidation

Standard Operating Procedure (SOP): Preparation of Stable Phlorizin Hydrate Working Solutions

To guarantee scientific integrity, every protocol must be a self-validating system. Follow this SOP to ensure maximum stability and reproducibility in your assays.

Figure 2: Step-by-step workflow for the preparation and validation of Phlorizin solutions.

Step-by-Step Methodology:

• Stock Preparation: Weigh the required mass of Phlorizin hydrate. Dissolve completely in anhydrous, cell-culture grade DMSO to create a 10 mM to 50 mM master stock. Causality: Anhydrous DMSO prevents the premature hydrolysis that would inevitably occur in aqueous stock solutions.

• Aliquot and Storage: Divide the master stock into single-use aliquots (e.g., 20 µL) in amber microcentrifuge tubes to protect from photo-oxidation. Store immediately at -20°C or -80°C. Do not subject aliquots to repeated freeze-thaw cycles.

• Buffer Equilibration: Prior to the assay, warm your experimental buffer to 37°C. Whenever possible, utilize a buffer adjusted to pH 6.0 to maximize the stability window[2].

• Dilution: Thaw a single Phlorizin aliquot at room temperature. Using a micropipette, inject the DMSO stock directly into the vortex of the mixing buffer to achieve your final concentration (typically 10-100 µM).

• Self-Validation (Quality Control): Before applying the solution to your biological system, perform a rapid spectrophotometric check. Intact Phlorizin exhibits a distinct absorbance peak at 284 nm[3]. If the solution exhibits a visible yellow tint or the 284 nm peak is significantly broadened/shifted, oxidative degradation or hydrolysis has occurred. Discard the solution and prepare a fresh dilution.

References

• Synthesis, Antioxidant and Antimicrobial Activity of a New Phloridzin Derivative for Dermo-Cosmetic Applications Source: MDPI URL:[Link]

• Phlorizin Source: Wikipedia URL:[Link]

• Highly Selective Electrochemical Determination of Phlorizin Using Square Wave Voltammetry at a Boron-Doped Diamond Electrode Source: ResearchGate URL:[Link]

Sources

• 1. Phlorizin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Antioxidant and Antimicrobial Activity of a New Phloridzin Derivative for Dermo-Cosmetic Applications | MDPI [mdpi.com]

Technical Support Center: Troubleshooting Glucose Uptake Assays with Phlorizin

Welcome to the Application Science Support Center. As researchers and drug development professionals, you rely on robust, reproducible functional assays to characterize compound efficacy and cellular metabolism. Glucose uptake assays—particularly those utilizing fluorescent analogs like 2-NBDG or radiolabels like 3 H-2-deoxyglucose (2-DG)—are notoriously sensitive to experimental design flaws.

When using Phlorizin , a classical, naturally occurring competitive inhibitor of Sodium-Glucose Co-transporters (SGLT1 and SGLT2)[1], unexpected results usually stem from a mismatch between the inhibitor's mechanism of action and the chosen cellular model or assay conditions. This guide provides a deep mechanistic dive into troubleshooting these assays, ensuring your protocols are self-validating and scientifically sound.

Mechanistic Foundations: SGLT vs. GLUT Transport

To troubleshoot Phlorizin assays, we must first establish how glucose enters your specific cell model. Phlorizin is a competitive inhibitor specific to SGLTs (active, Na+ -dependent symporters)[2]. It does not natively inhibit GLUTs (passive, Na+ -independent facilitative transporters), which are instead inhibited by Cytochalasin B[3].

If your cell line primarily relies on GLUTs for glucose uptake, Phlorizin will fail to produce the expected inhibition. Furthermore, Phlorizin can be hydrolyzed in culture into Phloretin , a metabolite that does inhibit GLUT1[4], leading to confounding biphasic or off-target data.

Figure 1: Mechanistic pathways of cellular glucose uptake and specific sites of pharmacological inhibition.

Quantitative Reference Data: Inhibitor Selectivity

When validating your assay, it is critical to compare Phlorizin's performance against next-generation, highly selective SGLT2 inhibitors (the "gliflozins"). Use the table below to benchmark your expected IC50​ values.

Inhibitor	Target	IC50​ / Ki​ (hSGLT1)	IC50​ / Ki​ (hSGLT2)	Selectivity (SGLT2 over SGLT1)	Notes
Phlorizin	SGLT1 & SGLT2	~300 nM	~39 nM	~7.6-fold	Non-selective natural O-glucoside[5].
Dapagliflozin	SGLT2	1,391 nM	1.12 nM	~1,200-fold	Highly selective C-glucoside[4].
Canagliflozin	SGLT2	910 nM	2.2 nM	~413-fold	Thiophene derivative[4].
Cytochalasin B	GLUTs	N/A	N/A	N/A	Use as a negative control for SGLT assays[3].

Troubleshooting FAQs

Q1: I am treating my cells with 100 µM Phlorizin, but I see zero inhibition of 2-NBDG uptake. What is wrong? A1: The most common cause is that your chosen cell line does not express functional SGLT transporters, relying entirely on GLUTs for glucose uptake. Phlorizin does not inhibit GLUTs[2].

• Diagnostic Test: Perform the assay in a Na+ -free buffer (replacing NaCl with choline chloride). SGLT transport is strictly Na+ -dependent[6]. If uptake remains unchanged in the absence of sodium, your cells are using GLUTs.

• Solution: Switch to an SGLT-expressing cell line (e.g., HK-2 human kidney proximal tubule cells)[6] or use Cytochalasin B to inhibit GLUT-mediated uptake[3].

Q2: My dose-response curve for Phlorizin is biphasic, and I'm seeing inhibition at very high concentrations (>500 µM) in a GLUT-expressing cell line. Why? A2: Phlorizin is an O-glucoside that can be enzymatically hydrolyzed by β -glycosidases in your cell culture into Phloretin [4]. Phloretin is a potent inhibitor of GLUT1[4]. At high concentrations or extended incubation times, the accumulated Phloretin will artificially inhibit GLUT-mediated transport, giving the illusion that Phlorizin is working on a non-SGLT target.

• Solution: Prepare Phlorizin fresh, minimize pre-incubation times (keep under 30-60 minutes), and ensure you are working within the nanomolar to low-micromolar range[5].

Q3: The background fluorescence in my 2-NBDG assay is so high that it masks any inhibitory effect of Phlorizin. How do I improve the signal-to-noise ratio? A3: High background is typically caused by incomplete washing or failure to arrest transport kinetics rapidly. 2-NBDG is highly sensitive to trapping in the extracellular matrix.

• Solution: You must terminate the uptake reaction using ice-cold buffer (e.g., KRH buffer or PBS)[6]. The cold temperature physically arrests membrane transporter dynamics. Wash the cells at least three times rapidly. Additionally, ensure cells are adequately serum-starved (2-16 hours depending on cell type) prior to the assay to lower basal glucose uptake levels[7].

Q4: How can I definitively prove that the fluorescent signal I am measuring is true SGLT-mediated uptake and not non-specific binding of the 2-NBDG probe? A4: 2-NBDG is bulkier than native glucose and can sometimes exhibit non-specific binding or alternative uptake mechanisms[8].

• Solution: Run a competition assay. Co-incubate your cells with 2-NBDG and a massive excess (e.g., 30 mM) of unlabeled D-glucose or α -methyl-D-glucopyranoside (AMG, an SGLT-specific substrate)[3]. If the 2-NBDG signal is legitimately mediated by SGLTs, the excess unlabeled substrate will competitively block the fluorescent signal[9].

Validated Experimental Protocol: 2-NBDG Uptake in HK-2 Cells

To ensure self-validating results, utilize this optimized protocol for measuring SGLT2 inhibition using HK-2 cells, which endogenously express SGLT2[9].

Figure 2: Step-by-step experimental workflow for the 2-NBDG glucose uptake assay.

Step-by-Step Methodology

1. Cell Preparation & Starvation:

• Seed HK-2 cells in a 96-well black, clear-bottom tissue culture plate at 5×104 cells/well. Grow to 80-90% confluence (24-48 hours)[6].

• Wash cells twice with warm PBS. Replace medium with serum-free DMEM/F-12 for 2-4 hours to establish a low basal metabolic state[7].

2. Buffer Preparation:

• Prepare Krebs-Ringer-HEPES (KRH) buffer ( 136 mM NaCl, 4.7 mM KCl, 1.25 mM MgSO4​ , 1.25 mM CaCl2​ , 20 mM HEPES, pH 7.4)[6].

• Crucial Control: Prepare a Na+ -free KRH buffer by replacing NaCl with equimolar Choline Chloride[6].

3. Inhibitor Pre-Incubation:

• Wash cells gently with pre-warmed KRH buffer.

• Add 100 µL of KRH buffer containing Phlorizin (e.g., 100 µM) or vehicle (DMSO <0.5%)[6].

• Control Wells: Include a well with 30 mM D-glucose (Competitive block) and a well using Na+ -free KRH buffer (SGLT-dependence check)[6].

• Incubate at 37°C for 15-30 minutes[6].

4. 2-NBDG Uptake:

• Add 10 µL of 2-NBDG stock to achieve a final well concentration of 100-200 µM[6].

• Incubate the plate at 37°C for exactly 30-60 minutes[6]. Do not exceed 60 minutes to prevent Phlorizin hydrolysis and non-specific uptake.

5. Termination & Detection:

• Rapidly aspirate the uptake buffer.

• Wash the cells three times with ice-cold KRH buffer or PBS to arrest transporter kinetics and remove extracellular 2-NBDG[6].

• Add 100 µL of lysis buffer (or fresh PBS if reading intact cells) and measure intracellular fluorescence using a microplate reader (Excitation ~485 nm / Emission ~535 nm)[6].

References

• PHLORIZIN. Inxight Drugs (NCATS). Available at:[Link]

• Sodium-Glucose Cotransporter 2 (SGLT2) Inhibitors from Natural Products: Discovery of Next-Generation Antihyperglycemic Agents. MDPI Molecules. Available at:[Link]

• Development of a cell-based nonradioactive glucose uptake assay system for SGLT1 and SGLT2. ResearchGate. Available at:[Link]

• Single Cell Glucose Uptake Assays: A Cautionary Tale. Hapres. Available at:[Link]

• A Fluorescent Glucose Transport Assay for Screening SGLT2 Inhibitors in Endogenous SGLT2-Expressing HK-2 Cells. PMC (NIH). Available at:[Link]

• A Fluorescence Method for Measurement of Glucose Transport in Kidney Cells. PMC (NIH). Available at:[Link]

Sources

• 1. PHLORIZIN [drugs.ncats.io]
• 2. researchgate.net [researchgate.net]
• 3. A Fluorescence Method for Measurement of Glucose Transport in Kidney Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Single Cell Glucose Uptake Assays: A Cautionary Tale [wap.hapres.com]
• 9. A Fluorescent Glucose Transport Assay for Screening SGLT2 Inhibitors in Endogenous SGLT2-Expressing HK-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Phlorizin Hydrolysis Artifacts in Glucose Transport Assays

Welcome to the Technical Support Center. As researchers transition from basic transport kinetics to complex cellular models (e.g., Caco-2 monolayers, intestinal microsomes, or in vivo pharmacokinetics), a frequent and confounding artifact arises: the unintended hydrolysis of phlorizin. This guide provides the mechanistic causality, troubleshooting workflows, and self-validating protocols required to ensure scientific integrity in your glucose uptake assays.

The Core Mechanistic Conflict: Why Your SGLT Inhibitor is Blocking GLUTs

Phlorizin, a naturally occurring O-glucoside, is the classical competitive inhibitor of sodium-glucose cotransporters (SGLT1 and SGLT2)[1]. However, its metabolic lability presents a severe experimental pitfall. In the presence of brush-border enzymes like Lactase-Phlorizin Hydrolase (LPH), the O-glucosidic bond is rapidly cleaved[2].

This enzymatic cleavage yields the aglycone phloretin, which undergoes a functional target switch—abandoning SGLT inhibition to become a potent inhibitor of facilitative glucose transporters (GLUTs)[3]. Failure to account for this hydrolysis leads to misattributed transport kinetics, compromised cell viability data, and flawed drug development pipelines.

Mechanistic shift: Phlorizin hydrolysis to phloretin alters transporter inhibition profiles.

Diagnostic FAQs

Q: Why is my phlorizin treatment suppressing basal, Na+-independent glucose uptake? A: This is the hallmark of the phlorizin-phloretin artifact. Basal glucose uptake in many cell lines is driven by GLUT transporters. If your model expresses LPH or non-specific β-glucosidases, phlorizin is converted to phloretin[2]. Phloretin subsequently [4], artificially suppressing baseline uptake.

Q: Can I prevent this hydrolysis in my Caco-2 cell assays? A: Yes. You must inhibit the enzymatic activity of LPH. The addition of a broad-spectrum β-glucosidase/LPH inhibitor, such as, prevents the cleavage of the O-glucosidic bond[5]. Alternatively, consider using synthetic C-glucoside analogs (e.g., dapagliflozin), which are metabolically stable and resistant to enzymatic hydrolysis[3].

Q: Does phloretin retain any SGLT inhibitory activity? A: No. The sugar moiety of phlorizin is strictly required to occupy the glucose-binding pocket of the SGLT transporter. Once hydrolyzed, phloretin loses its affinity for SGLTs and selectively targets the [6].

Quantitative Data: Phlorizin vs. Phloretin

To accurately design your experiments, it is crucial to understand the distinct pharmacological profiles of the parent compound versus its hydrolyzed artifact.

Property	Phlorizin	Phloretin
Structure Type	O-glucoside	Aglycone
Primary Target	SGLT1, SGLT2	GLUT1, GLUT2
Mechanism	Competitive (Na+-dependent)	Non-competitive (Facilitative)
Typical IC50 / Ki	SGLT2: ~35 nM; SGLT1: ~330 nM	GLUTs: ~100-300 µM
LPH Susceptibility	High (Substrate for cleavage)	None (End product)

Troubleshooting Guide & Experimental Protocols

Issue: Loss of SGLT selectivity and unexpected cell toxicity over time. Root Cause: Continuous generation of phloretin during prolonged incubations (>1 hour) leads to intracellular glucose starvation via GLUT inhibition. Solution: Implement a self-validating protocol to isolate SGLT activity from GLUT interference while chemically stabilizing phlorizin.

Protocol: Controlling for Hydrolysis in Caco-2 Glucose Uptake Assays

This methodology establishes a rigorous control system to ensure your uptake data reflects true SGLT inhibition rather than an artifact of phloretin-induced GLUT blockade.

• Step 1: Cell Preparation & Starvation. Seed Caco-2 cells and culture until fully differentiated (typically 21 days for brush-border enzyme expression). Starve cells in glucose-free Krebs-Ringer Bicarbonate (KRB) buffer for 30 minutes at 37°C to deplete intracellular glucose.

• Step 2: Buffer Segregation (Na+ vs. Na+-Free). Divide your wells into two conditions to isolate transport mechanisms:

  • Condition A (Total Uptake): Standard KRB buffer containing 137 mM NaCl.

  • Condition B (GLUT-only Uptake): Modified KRB buffer where NaCl is equimolarly replaced with Choline Chloride (Na+-free).

• Step 3: LPH Inhibition. Pre-incubate cells with 1 mM D-glucono-1,5-lactone for 15 minutes prior to phlorizin addition. This prevents the enzymatic conversion of phlorizin to phloretin by brush-border LPH.

• Step 4: Inhibitor & Substrate Addition. Add phlorizin (e.g., 100 µM) to the respective wells. Immediately spike the wells with a traceable substrate, such as 2-Deoxy-D-glucose (2-DG) or radiolabeled ^3H-glucose. Incubate for exactly 15 minutes. Note: Longer incubations increase the risk of residual hydrolysis.

• Step 5: Termination & Quantification. Terminate the assay by rapidly washing the cells three times with ice-cold PBS containing 0.1 mM phloretin (to instantly freeze all GLUT/SGLT transport). Lyse the cells and quantify the internal signal via scintillation counting or fluorescence microplate reading. SGLT-specific uptake is calculated as: (Uptake in Cond A) - (Uptake in Cond B).

Step-by-step workflow isolating SGLT vs. GLUT activity while controlling for LPH hydrolysis.

References

• Probing SGLT2 as a therapeutic target for diabetes: Basic physiology and consequences. National Institutes of Health (NIH).[Link]

• Intestinal Saturated Long-Chain Fatty Acid, Glucose and Fructose Transporters and Their Inhibition by Natural Plant Extracts in Caco-2 Cells. MDPI.[Link]

• Sodium-Glucose Cotransporter Inhibitors as Antidiabetic Drugs: Current Development and Future Perspectives. ACS Publications.[Link]

• Hydrolysis by lactase phlorizin hydrolase is the first step in the uptake of daidzein glucosides by rat small intestine in vitro. ResearchGate.[Link]

• Inhibition of glucose transport into brain by phlorizin, phloretin and glucose analogues. PubMed. [Link]

• The Molecular Pharmacology of Phloretin: Anti-Inflammatory Mechanisms of Action. MDPI.[Link]

Sources

• 1. Probing SGLT2 as a therapeutic target for diabetes: Basic physiology and consequences - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Inhibition of glucose transport into brain by phlorizin, phloretin and glucose analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Mitigating the nephrotoxic effects of streptozotocin with Phlorizin pre-treatment

Welcome to the Application Scientist Knowledge Base. This technical portal provides advanced troubleshooting, mechanistic insights, and validated methodologies for establishing clean Diabetic Nephropathy (DN) models. Specifically, this guide addresses how to mitigate the confounding off-target nephrotoxicity of Streptozotocin (STZ) utilizing Phlorizin pre-treatment.

The Mechanistic Imperative: Why Use Phlorizin?

Streptozotocin (STZ) is a widely used diabetogenic agent that induces diabetes by destroying pancreatic β-cells. However, a major experimental hurdle is that STZ is directly cytotoxic to the kidneys, making it nearly impossible to distinguish between true chronic diabetic nephropathy and acute STZ-induced renal damage.

The Causality of Toxicity: STZ is a glucose analog. In the pancreas, it is efficiently taken up by the GLUT2 transporter, leading to targeted β-cell DNA damage. Unfortunately, the proximal tubules of the kidney express high levels of Sodium-Glucose Cotransporters (SGLT1 and SGLT2). Because of its glucose moiety, STZ is actively transported into renal tubular cells via these SGLTs, causing severe Acute Kidney Injury (AKI)[1].

The Phlorizin Rescue Mechanism: Phlorizin is a naturally occurring, non-selective competitive inhibitor of both SGLT1 and SGLT2. Administering Phlorizin prior to STZ achieves two critical, synergistic effects:

• Renal Shielding: It blocks SGLT-mediated STZ uptake in the proximal tubules, preventing direct nephrotoxicity[1].

• Pancreatic Sensitization: By inhibiting renal glucose reabsorption, Phlorizin induces glycosuria and lowers systemic blood glucose. This drop in blood glucose reduces competition at the pancreatic GLUT2 receptor, effectively increasing STZ uptake in β-cells. This allows researchers to use a much lower, normally non-diabetogenic dose of STZ (e.g., 70 mg/kg) to successfully induce diabetes[1].

Fig 1: Phlorizin blocks renal STZ uptake via SGLTs while enhancing pancreatic GLUT2 uptake.

Quantitative Data Summary

The table below summarizes the pharmacokinetic shift of STZ uptake and resulting pathologies when comparing standard high-dose STZ protocols versus the Phlorizin pre-treatment protocol.

Treatment Group	Renal STZ Uptake (µg)	Pancreatic STZ Uptake (µg)	Acute Kidney Injury (NGAL/KIM-1)	Diabetogenic Success
STZ Alone (250 mg/kg)	29.7 ± 2.5	11.8 ± 2.0	High (Severe tubular damage)	Yes (Confounded by AKI)
Phlorizin + STZ (250 mg/kg)	19.6 ± 0.9	21.4 ± 1.7	Rescued (Minimal damage)	Yes
Phlorizin + STZ (70 mg/kg)	Minimal / Undetectable	Sufficient for β-cell death	Absent	Yes (Clean DN model)

Data synthesized from foundational pharmacokinetic studies on STZ uptake[1].

Self-Validating Experimental Protocol

To ensure scientific integrity, the following workflow is designed as a self-validating system . Each phase contains a built-in checkpoint to verify the mechanistic success of the previous step before proceeding.

Reagent Preparation:

• Phlorizin: Dissolve in propylene glycol (or appropriate vehicle) to a concentration suitable for a 400 mg/kg dose.

• STZ: Dissolve in cold 50 mM sodium citrate buffer (pH 4.5) immediately before use (STZ degrades rapidly in solution).

Step-by-Step Methodology:

• Metabolic Baseline (T = -16h): Fast the mice overnight (12-16 hours). Causality: Clears competitive dietary glucose from the bloodstream.

• Transporter Blockade (T = -2h): Administer Phlorizin (400 mg/kg, i.p.).

• Checkpoint 1 - Systemic Validation (T = -5 mins): Measure blood glucose. Validation: Blood glucose must be significantly lower than the pre-fasting baseline, confirming active SGLT blockade and systemic glycosuria.

• Diabetogenic Induction (T = 0h): Administer a single low dose of STZ (70 mg/kg, i.p.).

• Hypoglycemic Buffering (T = +2h to +48h): Provide 10% sucrose water. Causality: Prevents lethal hypoglycemic shock caused by the sudden release of insulin from dying β-cells.

• Checkpoint 2 - Phenotype Validation (T = +72h):

  • Measure fasting blood glucose (>250 mg/dL confirms successful diabetes).

  • Measure urinary NGAL/KIM-1 (Baseline levels confirm the absence of acute STZ nephrotoxicity).

Fig 2: Self-validating experimental workflow for Phlorizin-STZ induction of diabetic nephropathy.

Troubleshooting Guide

Q: Why are my mice remaining normoglycemic after the 70 mg/kg STZ dose despite Phlorizin pre-treatment? A: Causality: Phlorizin's ability to sensitize the pancreas to a low dose of STZ relies entirely on its blood-glucose-lowering effect, which reduces competition at the pancreatic GLUT2 transporter. If mice are not adequately fasted, or if the Phlorizin vehicle (e.g., propylene glycol) precipitated in the peritoneum causing poor absorption, blood glucose will not drop sufficiently by the time STZ is administered. Action: Ensure a strict overnight fast. Always perform Checkpoint 1 (verify blood glucose drop immediately before STZ injection). If glucose hasn't dropped, do not inject STZ; re-evaluate your Phlorizin formulation.

Q: I am observing high mortality rates within 48 hours of STZ injection. What is going wrong? A: Causality: High early mortality in STZ models is rarely due to toxicity; it is typically caused by severe, sudden hypoglycemia. As STZ destroys the β-cells, they rupture and dump their stored insulin into the bloodstream. This is compounded by the hypoglycemic effect of the Phlorizin pre-treatment. Action: You must replace standard drinking water with 10% sucrose water for the first 24 to 48 hours post-STZ injection to buffer against this acute hypoglycemic shock.

Q: Why am I seeing elevated NGAL and KIM-1 levels on Day 3 despite using Phlorizin? A: Causality: NGAL and KIM-1 are highly sensitive biomarkers for proximal tubule injury. If Phlorizin is administered too close to the STZ injection (e.g., 30 minutes prior), the SGLT1/SGLT2 transporters may not be fully saturated and blocked. Action: Strictly adhere to the 2-hour pre-treatment window. Ensure Phlorizin is dosed at a full 400 mg/kg to achieve saturating blockade of renal SGLTs before the STZ enters circulation.

Frequently Asked Questions (FAQs)

Q: Can I substitute Phlorizin with a modern, clinically available SGLT2 inhibitor like Dapagliflozin? A: Yes, recent studies indicate that selective SGLT2 inhibitors like dapagliflozin can also mitigate STZ-induced DNA damage and tubular injury[2]. However, Phlorizin is a non-selective inhibitor (blocking both SGLT1 and SGLT2). Because both transporters are present in the proximal tubule and can uptake STZ, Phlorizin provides a more comprehensive and robust blockade for model generation.

Q: Does Phlorizin interfere with the long-term development of Diabetic Nephropathy (DN)? A: No. Phlorizin has a relatively short half-life and is cleared from the system rapidly. Its purpose is strictly to act as a competitive shield during the acute pharmacokinetic window of STZ circulation (STZ has a half-life of roughly 15-20 minutes). Once STZ is cleared, Phlorizin's effects wane, allowing the resulting chronic hyperglycemia to drive true, unconfounded DN pathology over the following weeks.

Q: Why do we use a citrate buffer at pH 4.5 for STZ? A: STZ is highly unstable and rapidly degrades in aqueous solutions at physiological pH. The acidic environment of the 50 mM sodium citrate buffer (pH 4.5) stabilizes the nitrosourea moiety of STZ long enough for it to be injected and absorbed. It must be kept on ice and used within 10-15 minutes of reconstitution.

Sources

• 1. Phlorizin Pretreatment Reduces Acute Renal Toxicity in a Mouse Model for Diabetic Nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Streptozotocin induces renal proximal tubular injury through p53 signaling activation - PMC [pmc.ncbi.nlm.nih.gov]

Factors affecting the yield of Phlorizin extraction from plant materials

Welcome to the Technical Support Center for Phlorizin extraction. Phlorizin is a highly valuable dihydrochalcone glycoside found predominantly in Malus species (apple tree leaves, bark, and roots) and serves as a critical precursor for SGLT2 inhibitors in antidiabetic drug development[1][2].

This guide is engineered for researchers and application scientists to troubleshoot yield inconsistencies, optimize thermodynamic parameters, and scale purification workflows.

Part 1: Validated Experimental Protocols

To ensure reproducibility and high yield, we recommend two field-proven methodologies depending on your laboratory's infrastructure and green chemistry requirements.

Protocol A: Optimized Hydroalcoholic Extraction (Response Surface Methodology)

This protocol is optimized for maximum yield from apple leaves, utilizing precise thermodynamic control to prevent phenolic degradation[1].

Step-by-Step Methodology:

• Biomass Pre-processing: Harvest apple leaves and immediately freeze at −80 °C. Lyophilize the tissue and grind it to a homogeneous powder (approx. 30-mesh) to maximize the solvent-contact surface area.

• Solvent Preparation: Prepare an extraction solvent of 80:20 (v/v) Methanol/Water. Add 1% Formic Acid (HCOOH).

  • Causality: Phlorizin is highly soluble in short-chain alcohols. The addition of formic acid lowers the pH, suppressing the ionization of the phenolic hydroxyl groups and stabilizing the molecule against oxidative degradation[1][3].

• Solid-Liquid Extraction: Combine the biomass and solvent. Incubate strictly at 37.7 °C for 170 minutes under continuous mechanical agitation.

  • Causality: Polynomial process modeling demonstrates that temperature is the predominant factor governing yield. Exceeding 40 °C for extended periods provides excessive kinetic energy that actively cleaves or degrades the glycoside[1].

• Recovery: Centrifuge the homogenate at 3000 × g for 10 minutes. Filter the supernatant and concentrate via rotary evaporation under reduced pressure to yield the crude extract.

Protocol B: Deep Eutectic Solvent (DES) Extraction (Green Chemistry Alternative)

For laboratories moving away from volatile organic solvents (VOCs), DES provides exceptional thermodynamic solubility via hydrogen bonding[4].

Step-by-Step Methodology:

• DES Synthesis: Mix Lactic Acid (LA) and Betaine (BET) at a 2:1 molar ratio. Add 40 wt% HPLC-grade water. Stir at 80 °C until a clear, homogeneous liquid forms.

  • Causality: Phlorizin acts as a hydrogen bond donor (HBD) and competitively interacts with the hydrogen bond acceptor (HBA) sites of the DES, drastically lowering the interaction energy (−135.6 kJ/mol) and pulling the target molecule into solution[4].

• Extraction: Add the lyophilized plant powder to the DES at a liquid-to-material ratio of 40 mL/g.

• Incubation: Extract at 60 °C for 50 minutes .

  • Causality: DES systems possess higher viscosity than methanolic solvents. A higher temperature (60 °C) is required to reduce viscosity and improve mass transfer; therefore, the extraction time must be strictly limited to 50 minutes to prevent the thermal degradation mentioned in Protocol A[4].

Part 2: Troubleshooting Guide & FAQs

Q1: Why is my phlorizin yield dropping when I increase the extraction time to maximize recovery? Root Cause: Thermal degradation and prolonged oxidative stress. Expert Insight: While extended time theoretically allows for deeper solvent penetration into the plant matrix, phlorizin is a structurally sensitive phenolic compound. According to response surface methodology (RSM) models, extraction temperature plays a predominant role—often 5 times more impactful on the yield variance than time[1]. If your extraction temperature is above 40 °C, extending the time beyond 120 minutes will actively degrade the extracted phlorizin, leading to a net decrease in measurable yield[1]. Solution: Cap extraction time at 170 minutes if using moderate temperatures (37-40 °C). If higher temperatures are strictly required to overcome solvent viscosity (e.g., DES extraction at 60 °C), limit the extraction time to 50 minutes[1][4].

Q2: I am extracting from apple tree bark using aqueous ethanol, but my final purity is extremely low. How can I improve specificity? Root Cause: Co-extraction of highly polar impurities and complex matrix effects inherent to tree bark. Expert Insight: Bark contains a highly complex matrix of lignins, tannins, and competing glycosides. A standard 40% aqueous ethanol reflux will yield crude phlorizin but with massive chromatographic interference[5]. Solution: Implement a liquid-liquid partition followed by High-Speed Counter-Current Chromatography (HSCCC). First, extract the concentrated crude residue with ethyl acetate (phlorizin has high solubility here, leaving highly polar impurities in the aqueous phase). For >99% purity, run preparative HSCCC using a two-phase solvent system of chloroform-methanol-n-butanol-water (5:4:0.5:3, v/v)[5].

Q3: Does the choice of acid modifier matter? Can I use acetic acid instead of formic acid? Root Cause: Inadequate pH optimization and ionization suppression. Expert Insight: Yes, the modifier matters significantly. Formic acid (pH ~2.75 at 0.1%) provides stronger suppression of phenolic ionization compared to acetic acid (pH ~3.25 at 0.1%)[3]. Using 0.1% to 1% formic acid in methanol/water mixtures maximizes the extraction yield by keeping phlorizin in its neutral, fully protonated state, which partitions more efficiently into the extraction solvent[1][3].

Part 3: Quantitative Data & Parameter Comparison

The following table summarizes validated extraction parameters and their corresponding yields across different plant matrices and solvent systems. Use this to benchmark your internal recovery rates.

Extraction Method	Plant Matrix	Solvent System	Temp (°C)	Time (min)	Max Yield / Purity	Reference
Response Surface (RSM)	Apple Leaves	MeOH/H₂O (80:20) + 1% HCOOH	37.7	170	126.89 mg/g DW	[1]
Deep Eutectic Solvent	Malus hupehensis	Lactic Acid:Betaine (2:1) + 40% H₂O	60.0	50	140.70 mg/g DW	[4]
Reflux + HSCCC	Apple Bark	40% Ethanol → CHCl₃/MeOH/BuOH/H₂O	Ambient	420	99.0% Purity	[5]
Acidified Methanolic	Apple Leaves	Methanol + 0.1% Formic Acid	Ambient	N/A	98.51 mg/g DW	[3]

Part 4: Visualizations

Causality of Physicochemical Factors on Yield

Caption: Logical relationships and causality of physicochemical factors affecting Phlorizin extraction yield.

Optimized Workflow for Phlorizin Isolation

Caption: Step-by-step workflow from raw biomass preparation to high-purity Phlorizin isolation.

Sources

• 1. Optimization of Phlorizin Extraction from Annurca Apple Tree Leaves Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sustainable Exploitation of Apple By-Products: A Retrospective Analysis of Pilot-Scale Extraction Tests Using Hydrodynamic Cavitation | MDPI [mdpi.com]
• 3. Determination of Phloridzin and Other Phenolic Compounds in Apple Tree Leaves, Bark, and Buds Using Liquid Chromatography with Multilayered Column Technology and Evaluation of the Total Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]

Technical Support Center: Considerations for the Phase II Metabolism of Phlorizin in Pharmacokinetic Studies

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the pharmacokinetics of phlorizin. This guide provides in-depth technical information, troubleshooting advice, and validated protocols to navigate the complexities of phlorizin's phase II metabolism. As a potent sodium-glucose cotransporter (SGLT) inhibitor, understanding phlorizin's metabolic fate is critical for the accurate interpretation of pharmacokinetic (PK) and pharmacodynamic (PD) data.[1][2][3]

The primary challenge in phlorizin's clinical development is its poor oral bioavailability, largely due to extensive metabolism in the gastrointestinal tract and liver.[2][4][5] This guide is designed to address the specific issues you may encounter during your experiments, ensuring data integrity and scientific rigor.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the metabolic pathways of phlorizin.

Q1: What happens to phlorizin immediately after oral administration?

Upon oral ingestion, phlorizin is primarily hydrolyzed to its aglycone, phloretin, and glucose.[1][2][6] This deglycosylation can be catalyzed by enzymes in the small intestine.[4][7] Consequently, after oral administration, it is phloretin and its subsequent metabolites that are the predominant forms found in systemic circulation, with little to no intact phlorizin being detected.[8]

Q2: What are the primary phase II metabolic pathways for phlorizin and its aglycone, phloretin?

The dominant phase II metabolic pathways are glucuronidation and sulfation.[4][7][9] These conjugation reactions occur primarily on the hydroxyl groups of phloretin, significantly increasing its water solubility and facilitating its excretion.[9] Phase II metabolism can account for a substantial portion of the administered dose, with contribution ratios ranging from 41.9% to 69.0% observed in rat studies.[1][2][6]

Q3: Which specific enzymes are responsible for this extensive metabolism?

The key enzymes involved are:

• UDP-Glucuronosyltransferases (UGTs): These enzymes catalyze the attachment of glucuronic acid to phloretin.[7][10] UGTs are a large family of enzymes, and specific isoforms like UGT1A1 and UGT1A9 are known to be inhibited by SGLT2 inhibitors, suggesting their potential role in the metabolism of related compounds.[11]

• Sulfotransferases (SULTs): These enzymes transfer a sulfonate group to phloretin.[7][10] Cytosolic SULTs, such as SULT1A1 and SULT1A3, are responsible for the sulfation of many phenolic compounds and are expressed in the liver and intestine.[12][13]

Q4: What are the major metabolites of phlorizin found in vivo?

Following oral administration, the major circulating metabolites are phloretin glucuronides and phloretin sulfates.[7][8] Studies have also identified O-methylated, O-acetylated, and various hydroxylated forms of phlorizin as metabolites.[14] The phase II metabolites of phloretin are often the major forms present in blood.[1][2]

Q5: How can I accurately quantify total phlorizin exposure when the parent compound is barely detectable?

A common and effective strategy is to measure the total aglycone concentration. This involves treating plasma or urine samples with a mixture of β-glucuronidase and sulfatase enzymes.[1][2][6] This enzymatic hydrolysis cleaves the glucuronide and sulfate conjugates, converting them back to phloretin, which can then be quantified using a validated analytical method like LC-MS/MS. The resulting concentration represents the total exposure from both the parent compound and its major phase II conjugates.

Q6: What are the recommended in vitro systems for studying phlorizin's phase II metabolism?

To investigate glucuronidation and sulfation in vitro, the following systems are recommended:

• Human Liver Microsomes (HLM): A primary source for UGT enzymes.

• Human Liver S9 Fraction: Contains both microsomal (UGTs) and cytosolic (SULTs) enzymes.

• Recombinant Human UGT and SULT Enzymes: Allows for the identification of specific enzyme isoforms responsible for the metabolism of phloretin.

• Human Intestinal Cytosol/Microsomes: Useful for studying first-pass metabolism in the gut.[12]

Troubleshooting Guide for Phlorizin PK Studies

This section provides solutions to specific experimental challenges.

Problem/Observation	Probable Cause & Explanation	Recommended Solution & Rationale
Low to undetectable levels of parent phlorizin in plasma after oral dosing.	This is an expected outcome. Phlorizin undergoes rapid and extensive first-pass metabolism, primarily hydrolysis to phloretin in the gut, followed by immediate phase II conjugation.[2][4][5] Bioavailability in normal rats can be close to 0%.[2][6]	Shift the analytical focus from the parent drug to its aglycone, phloretin. Implement an enzymatic hydrolysis step (using β-glucuronidase/sulfatase) on plasma samples prior to analysis.[2] This allows for the quantification of total phloretin, providing a more accurate measure of systemic exposure.
Difficulty quantifying individual glucuronide or sulfate metabolites.	Authentic analytical standards for specific phloretin conjugates are often not commercially available, making direct quantification impossible.	Use the enzymatic hydrolysis method described above to indirectly quantify the total amount of conjugated metabolites. For metabolite identification, use high-resolution mass spectrometry (LC-QTOF-MS) to obtain accurate mass measurements and fragmentation patterns of the potential conjugates.[15]
High inter-subject variability in pharmacokinetic parameters.	Significant variability can arise from genetic polymorphisms in UGT and SULT enzymes, differences in gut microbiota composition (which can hydrolyze phlorizin), and potential transporter-mediated effects.[1]	Increase the number of subjects per group to achieve statistical power. Consider genotyping subjects for common UGT and SULT polymorphisms if feasible. Standardize diet and gut microbiota pre-treatment if they are suspected confounding factors.
Poor recovery of phloretin and its metabolites during sample extraction.	Phloretin is a hydrophobic compound, while its conjugated metabolites are highly polar.[16] A single extraction method may not be efficient for all analytes. Protein precipitation can sometimes lead to ion suppression.	Develop and validate a robust sample preparation method. Protein precipitation with acetonitrile is a common starting point.[17] For more complex matrices, consider solid-phase extraction (SPE) with a mixed-mode sorbent that can retain both polar and non-polar compounds. Always use a structurally similar internal standard to correct for extraction variability.[17]
Unexpected metabolite peaks or profiles in LC-MS analysis.	Phlorizin can undergo other metabolic transformations besides glucuronidation and sulfation, including oxidation (hydroxylation) and reduction.[14] The analytical method may not be optimized to separate all potential isomers.	Utilize a high-resolution mass spectrometer for metabolite identification to confirm elemental compositions.[18] For chromatographic separation of isomers, experiment with different column chemistries (e.g., C18, Phenyl-Hexyl, Pentafluorophenyl - PFPP) and optimize the mobile phase gradient and pH.[19]

Visualizations: Pathways and Workflows

Validated Experimental Protocols

Protocol 1: In Vitro Glucuronidation Assay using Human Liver Microsomes (HLM)

Objective: To determine the rate of phloretin glucuronidation.

Materials:

• Phloretin (substrate)

• Pooled Human Liver Microsomes (HLM)

• Uridine 5'-diphosphoglucuronic acid (UDPGA, cofactor)

• Potassium Phosphate Buffer (pH 7.4)

• Acetonitrile (Stop Solution)

• Internal Standard (e.g., Daidzein)

• 96-well plates, incubator, centrifuge

Procedure:

• Prepare Reagents:

  • Prepare a 10 mM stock solution of phloretin in DMSO. Serially dilute to create working solutions.

  • Prepare a 50 mM UDPGA solution in water.

  • Prepare a 20 mg/mL HLM stock. Dilute in phosphate buffer to a working concentration of 2 mg/mL.

• Pre-incubation:

  • In a 96-well plate, add 5 µL of phloretin working solution to wells.

  • Add 85 µL of the HLM working solution (final concentration 1 mg/mL).

  • Pre-incubate the plate for 5 minutes at 37°C to equilibrate.

• Initiate Reaction:

  • Start the reaction by adding 10 µL of the UDPGA solution (final concentration 5 mM). The total reaction volume is 100 µL.

  • For negative controls (T=0), add the stop solution before adding UDPGA.

• Incubation:

  • Incubate the plate at 37°C for a specified time (e.g., 0, 15, 30, 60 minutes).

• Terminate Reaction:

  • Stop the reaction by adding 200 µL of ice-cold acetonitrile containing the internal standard.

• Sample Processing:

  • Seal the plate and vortex for 2 minutes.

  • Centrifuge at 4000 rpm for 15 minutes at 4°C to pellet the precipitated protein.

• Analysis:

  • Transfer the supernatant to a new plate for LC-MS/MS analysis to measure the depletion of phloretin and/or the formation of glucuronide metabolites.

Protocol 2: LC-MS/MS Method for Phlorizin and Phloretin Quantification

Objective: To develop a sensitive and selective method for quantifying phlorizin and its aglycone, phloretin, in plasma.[17]

Instrumentation:

• UHPLC system coupled to a triple quadrupole tandem mass spectrometer (MS/MS).

• C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm).

Table of LC-MS/MS Parameters:

Parameter	Setting for Phlorizin	Setting for Phloretin
Ionization Mode	Electrospray Ionization (ESI), Negative	Electrospray Ionization (ESI), Negative
MRM Transition 1 (Quantifier)	Consult literature or optimize	Consult literature or optimize
MRM Transition 2 (Qualifier)	Consult literature or optimize	Consult literature or optimize
Mobile Phase A	Water with 0.1% Formic Acid	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile with 0.1% Formic Acid
Gradient Elution	Start at 5% B, ramp to 95% B over 5 min, hold for 2 min, re-equilibrate.	Start at 5% B, ramp to 95% B over 5 min, hold for 2 min, re-equilibrate.
Flow Rate	0.4 mL/min	0.4 mL/min
Column Temperature	40°C	40°C
Internal Standard	Dihydroquercetin or Daidzein[16][17]	Dihydroquercetin or Daidzein[16][17]

Note: Specific MRM transitions and collision energies must be optimized for the instrument in use.

Method Validation: The method should be fully validated according to regulatory guidelines, including linearity (concentration range 2.5-1000.0 ng/mL is achievable), accuracy, precision, selectivity, recovery, and matrix effects.[17]

References

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• Wang, Z., Gao, Z., Wang, A., Jia, L., Zhang, X., Fang, M., Yi, K., Li, Q., & Hu, H. (2019). Comparative oral and intravenous pharmacokinetics of phlorizin in rats having type 2 diabetes and in normal rats based on phase II metabolism. PubMed. Available from: [Link]

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• ResearchGate. (n.d.). Phloridzin: Advances on Resources, Biosynthetic Pathway, Bioavailability, Bioactivity, and Pharmacology | Request PDF. Available from: [Link]

• Ni, T., Zhang, S., Rao, J., Zhao, J., Huang, H., Liu, Y., Ding, Y., Liu, Y., Ma, Y., Zhang, S., et al. (2024). Phlorizin, an Important Glucoside: Research Progress on Its Biological Activity and Mechanism. Molecules, 29(3), 741. Available from: [Link]

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• Crespy, V., Aprikian, O., Morand, C., Besson, C., Manach, C., Demigne, C., & Remesy, C. (2002). Bioavailability of phloretin and phloridzin in rats. The Journal of nutrition, 132(11), 3227–3230. Available from: [Link]

• Borkar, R. M., Bhandi, M. M., Dubey, P. K., Singh, S. P., Kumar, Y., & Kumar, N. (2023). A pharmacokinetic study to correlate the hypoglycemic effect of phlorizin in rats: Identification of metabolites as inhibitors of sodium/glucose cotransporters. Journal of Mass Spectrometry, 58(8), e4964. Available from: [Link]

• Cambeiro-Pérez, N., et al. (2021). Metabolomics Insights of the Immunomodulatory Activities of Phlorizin and Phloretin on Human THP-1 Macrophages. Metabolites, 11(2), 89. Available from: [Link]

• Ni, T., Zhang, S., Rao, J., Zhao, J., Huang, H., Liu, Y., Ding, Y., Liu, Y., Ma, Y., Zhang, S., et al. (2024). Phlorizin, an Important Glucoside: Research Progress on Its Biological Activity and Mechanism. Molecules, 29(3), 741. Available from: [Link]

• Ni, T., Zhang, S., Rao, J., et al. (2024). Phlorizin, an Important Glucoside: Research Progress on Its Biological Activity and Mechanism. Semantic Scholar. Available from: [Link]

• Sirigiri, M., & Palle, S. (2014). HPLC-UV Analysis of Phloretin in Biological Fluids and Application to Pre-Clinical Pharmacokinetic Studies. Journal of Chromatography & Separation Techniques, 5(5). Available from: [Link]

• Lu, H., & Coughtrie, M. W. (2008). Sulfation of dietary flavonoids by human sulfotransferases. Xenobiotica, 38(7-8), 1013–1023. Available from: [Link]

• ResearchGate. (n.d.). (PDF) The Inhibition of Human UDP-Glucuronosyltransferase (UGT) Enzymes by Canagliflozin and Dapagliflozin: Implications for Drug-Drug Interactions. Available from: [Link]

• Tenore, G. C., et al. (2022). Optimization of Phlorizin Extraction from Annurca Apple Tree Leaves Using Response Surface Methodology. Molecules, 27(19), 6482. Available from: [Link]

• Cambeiro-Pérez, N., et al. (2021). Metabolomics Insights of the Immunomodulatory Activities of Phlorizin and Phloretin on Human THP-1 Macrophages. Semantic Scholar. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to SGLT Inhibition: The Critical Role of the Glucose Moiety in Phlorizin vs. Its Aglycone, Phloretin

This guide provides an in-depth, objective comparison of the Sodium-Glucose Cotransporter (SGLT) inhibitory potency of the natural dihydrochalcone glycoside, phlorizin, and its aglycone, phloretin. By synthesizing experimental data and mechanistic insights, we will explore the profound impact of a single glucose moiety on target affinity and specificity, offering valuable perspective for researchers in pharmacology and drug development.

Introduction to SGLTs and the Progenitor Inhibitor, Phlorizin

Sodium-glucose cotransporters are a family of membrane proteins crucial for glucose transport across epithelial cell membranes in various tissues.[1] The two most prominent members in the context of metabolic disease are:

• SGLT1: A high-affinity, low-capacity transporter found predominantly in the small intestine, where it mediates the absorption of dietary glucose and galactose. It is also expressed to a lesser extent in the S3 segment of the renal proximal tubule, reabsorbing the last remnants of filtered glucose.[1][2]

• SGLT2: A low-affinity, high-capacity transporter almost exclusively expressed in the S1 and S2 segments of the renal proximal tubule. It is responsible for reabsorbing approximately 90% of the glucose from the glomerular filtrate back into the bloodstream.[1][2]

The discovery that phlorizin, a compound isolated from apple tree bark, could induce glucosuria (excretion of glucose in urine) by blocking renal glucose reabsorption was a seminal moment in renal physiology.[1][3][4] This finding established SGLT inhibition as a viable therapeutic strategy for lowering blood glucose levels. Phlorizin acts as a potent, competitive, non-selective inhibitor of both SGLT1 and SGLT2.[5][6][7] However, its therapeutic potential was hampered by poor oral bioavailability, as it is hydrolyzed in the small intestine by β-glucosidases into its aglycone, phloretin, and glucose.[1][2] This metabolic breakdown raises a critical question: how does the inhibitory activity of the parent compound, phlorizin, compare to its core structure, phloretin?

The Molecular Basis of Inhibition: A Tale of Two Moieties

The dramatic difference in inhibitory potency between phlorizin and phloretin is a direct consequence of their interaction with the SGLT protein at a molecular level.

Phlorizin functions as a high-affinity, competitive inhibitor that binds to the transporter from the extracellular side.[5] Its binding mechanism is a synergistic two-part interaction:

• The Glucose Moiety: This sugar portion of the molecule acts as a high-affinity anchor, binding directly to the glucose-binding site within the SGLT protein.[5][8] This interaction mimics the binding of glucose itself, explaining the competitive nature of the inhibition.

• The Aglycone (Phloretin) Moiety: The phloretin portion of the molecule occupies an adjacent external vestibule bounded by several transmembrane helices.[5][9] This secondary interaction stabilizes the binding of the entire molecule, effectively locking the transporter in a conformation that prevents glucose transport.[6]

In stark contrast, phloretin , lacking the crucial glucose moiety, is merely a low-affinity, nonspecific inhibitor of SGLTs.[5] Without the glucose "anchor" to secure it within the specific sugar-binding pocket, it cannot achieve the high-affinity interaction characteristic of phlorizin. Its weak inhibitory activity is attributed to nonspecific, low-affinity binding to the transporter protein.[5]

Caption: Structural relationship between phlorizin and its aglycone, phloretin.

Quantitative Comparison of Inhibitory Potency

The conceptual difference in binding mechanisms is quantitatively reflected in the half-maximal inhibitory concentration (IC50) and inhibitor constant (Ki) values. Lower values indicate higher potency. The data overwhelmingly demonstrates that phlorizin is orders of magnitude more potent than phloretin.

Compound	Target	Potency (IC50 / Ki)	Selectivity (SGLT1/SGLT2)
Phlorizin	hSGLT1	140 - 300 nM[10][11]	~10-14 fold for SGLT2
hSGLT2	10 - 39 nM[10][11]
Phloretin	hSGLT1	~300,000 nM (0.3 mM)[12]	Weak & Non-specific[5]
hSGLT2	Data limited; low affinity[5]

Data compiled from studies on human SGLT (hSGLT) clones expressed in cell culture systems.

This stark contrast underscores the indispensability of the glucose moiety for potent SGLT inhibition. Phlorizin's nanomolar affinity stands in sharp opposition to phloretin's micromolar activity, a difference of approximately 1,000-fold for SGLT1.

Experimental Workflow: Cell-Based SGLT Inhibition Assay

To empirically determine and compare the inhibitory potencies of compounds like phlorizin and phloretin, a robust and validated experimental protocol is essential. A non-radioactive, cell-based glucose uptake assay using a fluorescent glucose analog is a modern, efficient, and reliable method.[13][14]

Caption: Workflow for a cell-based fluorescent SGLT inhibition assay.

Detailed Protocol: Non-Radioactive SGLT Inhibition Assay

This protocol provides a self-validating system for assessing SGLT1 and SGLT2 inhibitors.

• Cell Culture and Seeding:

  • Maintain HEK293 or CHO cell lines stably expressing either human SGLT1 (hSGLT1) or hSGLT2 (hSGLT2) in appropriate culture medium.

  • Seed the cells into a 96-well, black-walled, clear-bottom plate at a density that ensures a confluent monolayer on the day of the assay. Culture for 24-48 hours.

• Compound and Reagent Preparation:

  • Prepare a 10 mM stock solution of phlorizin and phloretin in DMSO.

  • Perform serial dilutions in assay buffer (e.g., Krebs-Ringer-Henseleit buffer containing Na+) to achieve the desired final concentrations. Ensure the final DMSO concentration in the assay does not exceed 0.5%.

  • Prepare a working solution of a fluorescent glucose analog, such as 2-[N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-glucose (2-NBDG), in the assay buffer.[14]

• Assay Procedure:

  • Gently aspirate the culture medium from the wells.

  • Wash the cell monolayer once with 150 µL of pre-warmed sodium-free buffer to remove any residual medium and glucose.

  • Add 50 µL of the diluted test compounds (phlorizin, phloretin), positive control (e.g., a known potent inhibitor), or vehicle control (buffer with DMSO) to the respective wells.

  • Pre-incubate the plate for 15-30 minutes at 37°C.

  • Initiate glucose uptake by adding 50 µL of the 2-NBDG working solution to each well.

  • Incubate the plate for 30-60 minutes at 37°C.

• Termination and Measurement:

  • Terminate the uptake by rapidly aspirating the 2-NBDG-containing buffer.

  • Immediately wash the cells three times with 150 µL of ice-cold, sodium-free buffer to remove extracellular fluorescence.

  • After the final wash, add 100 µL of lysis buffer or standard buffer to each well.

  • Measure the intracellular fluorescence using a fluorescence plate reader (e.g., excitation ~485 nm, emission ~535 nm).[15]

• Data Analysis:

  • Subtract the background fluorescence from wells containing no cells.

  • Calculate the percentage of inhibition for each compound concentration relative to the SGLT-specific uptake (signal from vehicle control wells).

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data using a four-parameter logistic equation to determine the IC50 value.

Conclusion and Implications for Drug Design

The comparative analysis of phlorizin and its aglycone, phloretin, provides a definitive illustration of a structure-activity relationship. The presence of the glucose moiety is not merely an additive feature but is the primary determinant of high-potency SGLT inhibition.

• Phlorizin is a potent dual SGLT1/SGLT2 inhibitor, with its glucose moiety anchoring it to the transporter's sugar-binding site.[2][5]

• Phloretin is a very weak, non-specific inhibitor, demonstrating that the dihydrochalcone backbone alone is insufficient for effective and specific SGLT inhibition.[5]

This fundamental insight served as the foundational principle for the development of the entire "gliflozin" class of modern antidiabetic drugs.[8][12] To overcome the poor oral bioavailability of phlorizin, medicinal chemists replaced its unstable O-glycosidic bond with a more robust C-glycosidic bond, creating drugs like dapagliflozin and empagliflozin.[5][16] These synthetic analogs retain the essential glucose moiety for potent SGLT binding while resisting enzymatic cleavage in the gut, thereby becoming clinically successful oral medications.

For researchers, the story of phlorizin and phloretin remains a classic case study in drug development, emphasizing that understanding the precise molecular interactions between a compound and its target is paramount to designing effective and specific therapeutic agents.

References

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• Tahara, A., et al. (2012). Competitive inhibition of SGLT2 by tofogliflozin or phlorizin induces urinary glucose excretion through extending splay in cynomolgus monkeys. American Journal of Physiology-Renal Physiology, 302(9), F1156-F1164. [Link]

• Song, P., et al. (2014). Development of a novel non-radioactive cell-based method for the screening of SGLT1 and SGLT2 inhibitors using 1-NBDG. Molecular BioSystems, 10(7), 1835-1842. [Link]

• Kotha, A., et al. (2012). Development of a cell-based nonradioactive glucose uptake assay system for SGLT1 and SGLT2. Analytical Biochemistry, 431(2), 93-98. [Link]

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• Kalra, S. (2021). Sodium-Glucose Cotransporter 2 Inhibitors Mechanisms of Action: A Review. PMC. [Link]

• Humphrey, J. S., et al. (2015). Structural selectivity of human SGLT inhibitors. American Journal of Physiology-Cell Physiology, 309(9), C597-C606. [Link]

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• Bailey, C. J. (2013). SGLT2 inhibitors – a novel approach to managing hyperglycaemia. Diabetes on the Net. [Link]

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Validation of Phlorizin's Inhibitory Effect on Specific Glucose Transporters: A Comparative Guide

Executive Summary & Mechanistic Overview

Phlorizin, a naturally occurring O-glucoside isolated from apple tree bark, serves as the archetypal inhibitor of sodium-glucose cotransporters (SGLTs). While its clinical application is fundamentally limited by poor metabolic stability—specifically, its vulnerability to hydrolysis by intestinal β-glucosidases—it remains the gold-standard pharmacological tool for validating SGLT assays and benchmarking next-generation therapeutics 1.

SGLT1 and SGLT2 exploit the sodium gradient maintained by the Na+/K+ ATPase to drive glucose uptake against its concentration gradient. Phlorizin acts as a competitive inhibitor by binding directly to the extracellular vestibule of the transporter. The sugar moiety of phlorizin occupies the glucose-binding pocket, while the aglycone tail interacts with the extracellular access channel, effectively locking the transporter in an outward-facing conformation and preventing glucose translocation 2.

Mechanism of SGLT1/2 inhibition by Phlorizin compared to selective C-glucoside gliflozins.

Quantitative Comparison: Phlorizin vs. Synthetic SGLT2 Inhibitors

To understand phlorizin's baseline utility in drug discovery, we must compare its half-maximal inhibitory concentration (IC50) against modern synthetic alternatives. Phlorizin exhibits dual, non-selective inhibition of both SGLT1 and SGLT2 3. In contrast, modern C-aryl glucosides (gliflozins) have been engineered for extreme SGLT2 selectivity to minimize the gastrointestinal side effects (e.g., severe diarrhea) associated with intestinal SGLT1 blockade 4.

Inhibitor	Chemical Class	SGLT2 IC50 (nM)	SGLT1 IC50 (nM)	Selectivity Ratio (SGLT1/SGLT2)
Phlorizin	O-glucoside	~65	~400	~6x
Canagliflozin	C-glucoside	2.7	650	~240x
Dapagliflozin	C-glucoside	1.1	1390	~1260x
Empagliflozin	C-glucoside	~3.1	~8300	~2700x

Data synthesized from comparative pharmacological profiling of SGLT inhibitors.45

Experimental Validation Methodologies

Establishing a robust, self-validating assay system is paramount for screening novel SGLT inhibitors. Below are two orthogonal, field-proven protocols used to validate SGLT inhibition, utilizing phlorizin as the primary reference standard.

Protocol 1: Radiometric 14C-AMG Uptake Assay in Mammalian Cell Lines

Causality & Design: We utilize 14C-α-methyl-D-glucopyranoside (14C-AMG) instead of standard D-glucose because AMG is a specific substrate for SGLTs that is not metabolized by intracellular hexokinases 2. This ensures that the accumulated intracellular radioactivity directly correlates with membrane transport activity, free from metabolic confounding.

Step-by-Step Workflow:

• Cell Preparation: Seed HEK293 or CHO cells stably expressing human SGLT1 or SGLT2 into 96-well plates. Grow to 80-90% confluence.

• Buffer Exchange: Wash cells twice with a sodium-free buffer (using choline chloride to replace NaCl) to establish a baseline and remove endogenous extracellular glucose.

• Compound Incubation: Pre-incubate cells for 30 minutes with varying concentrations of Phlorizin (e.g., 0.1 nM to 10 µM) in a sodium-containing assay buffer.

  • Self-Validation Step: Always include a vehicle control (DMSO) and a parallel sodium-free control to subtract Na+-independent background uptake.

• Tracer Addition: Spike the wells with 14C-AMG (final concentration ~10 µM) and incubate for exactly 60 minutes at 37°C.

• Termination & Readout: Halt transport by rapidly washing three times with an ice-cold stop buffer containing 100 µM unlabelled phlorizin. Lyse cells using 0.1 M NaOH, add scintillation fluid, and quantify retained radioactivity using a liquid scintillation counter.

Protocol 2: Two-Electrode Voltage Clamp (TEVC) in Xenopus laevis Oocytes

Causality & Design: SGLT1 and SGLT2 are electrogenic; they cotransport Na+ ions alongside glucose (2:1 stoichiometry for SGLT1, 1:1 for SGLT2) 5. TEVC allows real-time, continuous measurement of the inward Na+ current generated during glucose transport, providing superior kinetic resolution compared to endpoint radiometric assays 6.

Step-by-Step Workflow:

• cRNA Microinjection: Inject defolliculated Xenopus laevis oocytes with 50 ng of capped cRNA encoding hSGLT1 or hSGLT2.

  • Self-Validation Step: Inject a parallel cohort with sterile water (mock-injected) to control for endogenous oocyte currents.

• Expression Incubation: Incubate oocytes in Kulori medium at 18°C for 3–5 days to allow membrane trafficking of the synthesized transporters 7.

• Voltage Clamping: Impale a single oocyte with two microelectrodes (voltage-sensing and current-injecting) filled with 3M KCl. Clamp the membrane potential at -50 mV.

• Baseline & Substrate Perfusion: Perfuse the recording chamber with standard Na+ buffer until the holding current stabilizes. Introduce 1 mM D-glucose to elicit the inward cotransport current.

• Inhibition Kinetics: Co-perfuse 1 mM D-glucose with increasing logarithmic concentrations of Phlorizin. Measure the concentration-dependent attenuation of the steady-state current to derive the IC50.

Step-by-step experimental workflow for validating SGLT inhibitors using Xenopus oocytes.

Conclusion

Phlorizin remains an indispensable reference compound in transporter biology. While its O-glycosidic linkage renders it vulnerable to enzymatic degradation—precluding its use as an oral antidiabetic—its structural blueprint directly catalyzed the development of the highly selective, metabolically stable C-aryl glucosides that dominate modern diabetes and heart failure management today 1. By utilizing the robust methodologies outlined above, researchers can ensure high-fidelity screening of novel compounds against this established baseline.

References

• Structural models of human SGLT1/2 in complex with inhibitors by combining computational and functional studies - ResearchGate. Available at: [Link]

• Peritoneal sodium-glucose transporter (sglt) inhibitors for improvement of peritoneal dialysis (WO2019043613A1) - Google Patents.

• Comparison of SGLT1, SGLT2, and Dual Inhibitor biological activity in treating Type 2 Diabetes Mellitus - PMC / NIH. Available at: [Link]

• SGLT2 Inhibitors: Physiology and Pharmacology - PMC / NIH. Available at: [Link]

• Endogenous D-glucose transport in oocytes of Xenopus laevis - PubMed / NIH. Available at:[Link]

• Inhibition of sodium glucose cotransporter-1 expressed in Xenopus laevis oocytes by 4-acetoxyscirpendiol - Oxford University Press. Available at:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. WO2019043613A1 - Peritoneal sodium-glucose transporter (sglt) inhibitors for improvement of peritoneal dialysis - Google Patents [patents.google.com]
• 4. Comparison of SGLT1, SGLT2, and Dual Inhibitor biological activity in treating Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SGLT2 Inhibitors: Physiology and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Endogenous D-glucose transport in oocytes of Xenopus laevis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]

Comparative Analysis of Phlorizin vs. Dapagliflozin: Navigating SGLT2 Selectivity in Drug Development

As the landscape of metabolic therapeutics evolves, the transition from naturally derived compounds to highly selective synthetic inhibitors represents a cornerstone of modern drug development. The sodium-glucose cotransporter 2 (SGLT2) has emerged as a premier target for managing Type 2 Diabetes Mellitus (T2DM). This guide provides an in-depth comparative analysis between the archetypal natural inhibitor, phlorizin, and the highly selective synthetic analog, dapagliflozin, detailing their molecular pharmacology, transporter selectivity, and the self-validating experimental workflows used to quantify their efficacy.

Molecular Evolution: From O-Glucosides to C-Glucosides

Phlorizin, a naturally occurring dihydrochalcone first isolated from apple tree bark in 1835, serves as the foundational molecule for all SGLT inhibitors[1]. While it effectively induces urinary glucose excretion, its clinical viability is fundamentally compromised by its chemical structure. Phlorizin is an O-glucoside; upon oral administration, the O-glycosidic linkage is rapidly cleaved by β-glucosidases in the gastrointestinal tract[1]. This enzymatic degradation results in poor oral bioavailability (<15%) and generates the aglycone metabolite phloretin, which actively inhibits the ubiquitous facilitative glucose transporter 1 (GLUT1), leading to off-target systemic effects[1].

To circumvent these pharmacokinetic liabilities, drug development pivoted toward C-aryl glucosides. Dapagliflozin represents a masterclass in this rational drug design. By replacing the oxygen atom in the glycosidic bond with a carbon atom, dapagliflozin achieves profound resistance to enzymatic degradation[1]. This structural modification grants dapagliflozin an oral bioavailability of approximately 78% and a prolonged half-life, enabling optimal once-daily dosing without the generation of toxic metabolites[2].

Pharmacological Profiling & Transporter Selectivity

The therapeutic window of SGLT inhibitors hinges almost entirely on their selectivity profile between two primary transporter isoforms:

• SGLT1: A high-affinity, low-capacity transporter predominantly expressed in the intestinal mucosa, responsible for dietary glucose and galactose absorption[2]. Unintended inhibition of SGLT1 leads to severe gastrointestinal toxicity, including osmotic diarrhea and malabsorption[1].

• SGLT2: A low-affinity, high-capacity transporter localized exclusively in the S1 segment of the renal proximal tubule, responsible for ~90% of renal glucose reabsorption[3].

Phlorizin acts as a non-selective, dual SGLT1/2 inhibitor. Its affinity for SGLT2 (IC50 ~10–39 nM) is only marginally stronger than for SGLT1 (IC50 ~140–300 nM), making it impossible to achieve renal efficacy without triggering intestinal toxicity[3].

Conversely, dapagliflozin was engineered with lipophilic ethoxy substituents on the B-ring that drastically enhance its binding kinetics specifically to the SGLT2 pocket[1]. It demonstrates an IC50 of 1.12 nM for human SGLT2 versus 1391 nM for SGLT1, translating to a >1200-fold selectivity ratio[1].

Quantitative Comparison Matrix

Pharmacological Parameter	Phlorizin	Dapagliflozin
Chemical Structure	O-glucoside (Natural)	C-aryl glucoside (Synthetic)
hSGLT2 IC50	10 – 39 nM[3]	1.12 nM[1]
hSGLT1 IC50	140 – 300 nM[3]	1391 nM[1]
Selectivity Ratio (SGLT2:SGLT1)	~10-fold[3]	>1200-fold[1]
Oral Bioavailability	Poor (<15%)[1]	High (~78%)[2]
Primary Off-Target Liability	GI toxicity; GLUT1 inhibition[1]	Minimal (Highly selective)[2]

Mechanistic Pathway Visualization

The following diagram maps the divergent pharmacological pathways of phlorizin and dapagliflozin, highlighting how receptor selectivity directly dictates clinical outcomes.

Fig 1: Mechanistic divergence and receptor selectivity of Phlorizin versus Dapagliflozin.

Self-Validating Experimental Methodology: SGLT2 Inhibition Assay

To empirically validate the IC50 values and selectivity profiles of these compounds, researchers utilize an in vitro fluorescent glucose transport assay. The following protocol outlines a self-validating system using 2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose (2-NBDG) in endogenous SGLT2-expressing cells.

Objective: Quantify the inhibitory potency of dapagliflozin vs. phlorizin on SGLT2-mediated glucose uptake.

Model Selection: Human Kidney-2 (HK-2) cells. Causality: HK-2 cells natively express functional SGLT2, providing a physiologically relevant human proximal tubule model without the artificial overexpression artifacts seen in transfected CHO cells[4].

Step-by-Step Protocol

• Cell Culture & Preparation: Seed HK-2 cells in 96-well black, clear-bottom plates and culture until 80–90% confluent. Causality: Ensures a sufficient, uniform monolayer for transporter expression without inducing contact inhibition, which can alter baseline metabolic rates.

• Glucose Starvation Phase: Wash the cells twice and incubate in a glucose-free Krebs-Ringer-Henseleit (KRH) buffer for 1 hour at 37°C. Causality: Depletes intracellular glucose reserves, maximizing the concentration gradient and driving force for subsequent 2-NBDG uptake.

• Compound Pre-Incubation: Treat cells with varying concentrations of Dapagliflozin (0.1 nM to 10 μM) or Phlorizin (10 nM to 100 μM) for 30 minutes.

• Substrate Addition (The Self-Validation Step): Add 2-NBDG (final concentration 100 μM) in two parallel conditions:

  • Condition A: Na⁺-containing KRH buffer.

  • Condition B: Na⁺-free KRH buffer (NaCl is strictly substituted with equimolar Choline Chloride). Causality: Glucose is transported by both sodium-dependent SGLTs and facilitative, sodium-independent GLUTs. By running a parallel Na⁺-free condition, the assay self-validates. The true SGLT-mediated transport is calculated by subtracting the background GLUT-mediated fluorescence (Condition B) from the total fluorescence (Condition A)[4].

• Termination and Quantification: After 30 minutes, terminate the reaction by rapidly washing the cells with ice-cold PBS containing a high dose (100 μM) of phlorizin. Causality: The combination of cold temperature and a saturating dose of a non-selective inhibitor immediately locks the transporter conformations, preventing the efflux of the accumulated 2-NBDG.

• Analysis: Lyse the cells and measure intracellular fluorescence (Excitation: 485 nm / Emission: 535 nm). Plot the Na⁺-dependent fluorescence against the log concentration of the inhibitors to generate sigmoidal dose-response curves and calculate the IC50.

References

• Sodium-Glucose Cotransporter 2 (SGLT2) Inhibitors from Natural Products: Discovery of Next-Generation Antihyperglycemic Agents Source: Molecules (MDPI) URL:[Link]

• A Fluorescent Glucose Transport Assay for Screening SGLT2 Inhibitors in Endogenous SGLT2-Expressing HK-2 Cells Source: Molecular Biotechnology (PMC) URL:[Link]

• Comparison of SGLT1, SGLT2, and Dual Inhibitor biological activity in treating Type 2 Diabetes Mellitus Source: Current Diabetes Reviews (PMC) URL:[Link]

• SGLT2 transporter Source: Solvo Biotechnology URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Comparison of SGLT1, SGLT2, and Dual Inhibitor biological activity in treating Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SGLT2 transporter, SGLT2 uptake assay - Transporters - Solvo Biotechnology [solvobiotech.com]
• 4. A Fluorescent Glucose Transport Assay for Screening SGLT2 Inhibitors in Endogenous SGLT2-Expressing HK-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the species-specific differences in response to Phlorizin treatment

Abstract

Phlorizin, a naturally occurring dihydrochalcone, has been a cornerstone in physiological research for over a century, primarily for its potent inhibition of sodium-glucose cotransporters (SGLTs).[1] This guide provides a comprehensive comparison of the species-specific differences in response to phlorizin treatment, offering valuable insights for researchers in pharmacology, physiology, and drug development. By understanding these variations, scientists can better design and interpret preclinical studies, ultimately facilitating the translation of findings to human applications.

Introduction: The Dual-Target Mechanism of Phlorizin

Phlorizin is a non-selective inhibitor of both SGLT1 and SGLT2.[2][3][4][5][6] These transporters play crucial roles in glucose homeostasis. SGLT2, predominantly found in the proximal renal tubules, is responsible for the reabsorption of the majority of filtered glucose from the urine back into the bloodstream.[4][7][8] SGLT1 is primarily located in the small intestine, where it facilitates the absorption of dietary glucose, and to a lesser extent, in the distal part of the renal proximal tubule for reabsorbing the remaining filtered glucose.[4][5][9]

By inhibiting both transporters, phlorizin induces glycosuria (excretion of glucose in urine) and reduces intestinal glucose uptake, thereby lowering blood glucose levels.[1][10] This dual-action mechanism has made phlorizin an invaluable tool for studying glucose metabolism and a lead compound for the development of modern SGLT2 inhibitor drugs for diabetes.[11] However, its therapeutic potential has been limited by poor oral bioavailability and gastrointestinal side effects.[4][6][11]

dot graph TD { bgcolor="#F1F3F4" node [style=filled, shape=box, fontname="Arial", fontsize=12, margin=0.2]; edge [fontname="Arial", fontsize=10];

} caption: "Mechanism of Phlorizin's Glucose-Lowering Effect"

Comparative Pharmacokinetics Across Species

The disposition and metabolic fate of phlorizin exhibit significant variability among different species, which profoundly impacts its efficacy and safety profile.

Absorption and Bioavailability

Oral bioavailability of phlorizin is generally low across species due to its hydrolysis into phloretin and glucose by enzymes in the small intestine.[12]

• Rats: Studies in rats have shown that the oral bioavailability of phlorizin is virtually zero in normal rats but increases to about 5% in type 2 diabetic (T2D) rats.[12][13][14] This suggests that the diabetic state can alter the intestinal environment or transporter expression, affecting phlorizin absorption. After oral administration, intact phlorizin is often undetectable in the plasma, with its metabolite, phloretin, being the primary compound absorbed and found in circulation, mainly in conjugated forms.[15]

• Mice: Similar to rats, oral administration of phlorizin in mice leads to its hydrolysis. The anti-diabetic and anti-obesity effects observed in mice are attributed to both the inhibition of intestinal glucose absorption and the systemic effects of absorbed phloretin.[16]

• Dogs: Early studies in dogs demonstrated that phlorizin is a potent inhibitor of renal glucose transport.[17][18] While specific oral bioavailability data is limited, the focus has been on its potent glycosuric effect following systemic administration.

• Humans: The clinical use of phlorizin has been hampered by its poor oral bioavailability and gastrointestinal side effects, such as diarrhea.[6][11] This led to the development of more stable and selective SGLT2 inhibitors.

Metabolism and Excretion

Phlorizin is primarily metabolized to its aglycone, phloretin, which then undergoes extensive phase II metabolism (glucuronidation and sulfation) before excretion.[13][15]

• Rats: In rats, phloretin is the major form found in plasma after both oral and intravenous administration of phlorizin.[12][13] The pharmacokinetic parameters of phlorizin are significantly different between normal and T2D rats. T2D rats show a higher area under the curve (AUC) and maximum concentration (Cmax) but a lower half-life (T1/2) compared to normal rats.[5][9][13][14]

• Other Species: While detailed comparative metabolic studies are scarce, it is generally accepted that the metabolic pathway of phlorizin to phloretin and its subsequent conjugation is a common feature across mammals.

Table 1: Comparative Pharmacokinetic Parameters of Phlorizin in Rats

Parameter	Normal Rats	Type 2 Diabetic Rats	Reference(s)
Oral Bioavailability	~0%	~5%	[13][14]
AUC (Area Under the Curve)	Lower	Significantly Increased	[5][9][13][14]
Cmax (Maximum Concentration)	Lower	Significantly Increased	[5][9][13][14]
T1/2 (Half-life)	Longer	Significantly Decreased	[5][9][13][14]

Species-Specific Pharmacodynamic Responses

The physiological and therapeutic effects of phlorizin can vary significantly depending on the species and the underlying pathological condition.

Effects on Glycemic Control

• Rats: In diabetic rat models, phlorizin treatment effectively normalizes blood glucose levels and improves insulin sensitivity in peripheral tissues like liver, muscle, and adipose tissue.[10] It has been shown to correct β-cell abnormalities when plasma glucose is normalized.[10] In a study on diabetic retinopathy in rats, phlorizin significantly normalized fasting glucose levels.[19]

• Mice: Phlorizin treatment in diabetic mice significantly decreases blood glucose levels.[10] In diet-induced obese mice, phlorizin supplementation attenuates hyperglycemia.[16] Interestingly, in a transgenic mouse model of type 2 diabetes (MKR mice), while phlorizin improved hyperglycemia, it did not affect hepatic insulin resistance, suggesting that in this specific model, lipotoxicity may play a more significant role than glucotoxicity.[10]

• Dogs: In dogs, phlorizin has been shown to be a competitive inhibitor of glucose transport in the brain.[17][18] Its potent induction of renal glycosuria has been well-documented in this species.[20]

• Pigeons: Studies in pigeon small intestine have demonstrated that phlorizin inhibits D-glucose uptake in a sodium-dependent manner.[21]

Effects on Lipid Metabolism and Obesity

• Mice: In high-fat diet-induced obese mice, phlorizin supplementation was found to attenuate obesity, reduce visceral fat weight, and decrease adipocyte size.[16] In MKR diabetic mice, phlorizin treatment led to a significant reduction in whole-body fat mass.[10]

• Rats: In diabetic rats, phlorizin has been shown to improve dyslipidemia.[5]

Cardioprotective and Other Effects

• Mice: Phlorizin has demonstrated protective effects against diabetic cardiomyopathy by reducing myocardial inflammation and oxidative stress.[2] It has also been shown to reduce acute renal toxicity in a mouse model of diabetic nephropathy by inhibiting the uptake of the diabetogenic agent streptozotocin (STZ) into kidney cells.[22]

• Rats: Unexpectedly, phlorizin has been found to be a potent memory-enhancing drug in rats and mice, a mechanism that does not appear to be related to changes in blood glucose levels or brain glucose uptake.[23]

Experimental Protocols for Investigating Phlorizin's Effects

To ensure reproducible and comparable results across different laboratories and species, standardized experimental protocols are essential.

In Vivo Model of Type 2 Diabetes and Phlorizin Treatment (Rat Model)

This protocol is adapted from studies investigating the anti-diabetic effects of phlorizin in rodent models.[10][19]

Objective: To induce a type 2 diabetic state in rats and evaluate the therapeutic effect of phlorizin on glycemic control and metabolic parameters.

Materials:

• Male Sprague-Dawley or Wistar rats (8-10 weeks old)

• High-fat diet (HFD)

• Streptozotocin (STZ)

• Phlorizin

• Vehicle solution (e.g., 10% ethanol, 15% DMSO, 75% saline)[10]

• Glucometer and test strips

• Metabolic cages for urine collection

Procedure:

• Induction of Type 2 Diabetes:

  • Acclimatize rats for one week on a standard chow diet.

  • Feed rats a high-fat diet for 4-8 weeks to induce insulin resistance.

  • After the HFD period, administer a single low dose of STZ (e.g., 30-45 mg/kg) intraperitoneally to induce partial insulin deficiency.

  • Confirm the diabetic state by measuring fasting blood glucose levels (>11.1 mmol/L or 200 mg/dL) 72 hours after STZ injection.

• Phlorizin Treatment:

  • Divide the diabetic rats into a control group (vehicle) and a treatment group (phlorizin).

  • Administer phlorizin (e.g., 0.4 g/kg) subcutaneously twice daily for the duration of the study (e.g., 2-12 weeks).[10]

• Monitoring and Endpoints:

  • Monitor body weight and food intake daily.

  • Measure fasting blood glucose levels weekly.

  • At the end of the treatment period, perform an oral glucose tolerance test (OGTT) and an insulin tolerance test (ITT).

  • Collect 24-hour urine samples to measure glucose excretion.

  • Collect blood samples for analysis of insulin, triglycerides, and other relevant biomarkers.

  • Harvest tissues (liver, muscle, adipose tissue, kidney) for histological and molecular analysis.

dot graph TD { bgcolor="#F1F3F4" node [style=filled, shape=box, fontname="Arial", fontsize=12, margin=0.2]; edge [fontname="Arial", fontsize=10];

} caption: "Workflow for In Vivo Rat Model of T2D and Phlorizin Treatment"

Assessment of Renal Glucose Reabsorption (Mouse Model)

This protocol is adapted from methodologies used to assess the glycosuric effect of SGLT inhibitors.[24]

Objective: To quantify the effect of phlorizin on urinary glucose excretion in mice.

Materials:

• Male C57BL/6J mice (8-12 weeks old)

• Phlorizin

• Vehicle solution

• Metabolic cages

• Glucose assay kit

Procedure:

• Acclimatization: House mice individually in metabolic cages for 24-48 hours to acclimatize.

• Baseline Urine Collection: Collect urine for a 24-hour period to determine baseline glucose excretion.

• Phlorizin Administration:

  • Administer a single dose of phlorizin via an appropriate route (e.g., subcutaneous injection, oral gavage, or osmotic pump for chronic studies).[24]

  • A control group should receive the vehicle.

• Post-Treatment Urine Collection: Collect urine for a defined period (e.g., 24 hours) after phlorizin administration.

• Analysis:

  • Measure the volume of urine collected.

  • Determine the glucose concentration in the urine samples using a glucose assay kit.

  • Calculate the total amount of glucose excreted over the collection period.

  • Compare the glucose excretion between the phlorizin-treated and control groups.

Conclusion and Future Directions

The species-specific differences in the response to phlorizin treatment are multifaceted, encompassing variations in pharmacokinetics, pharmacodynamics, and metabolic effects. Rodent models, particularly rats and mice, have been instrumental in elucidating the anti-diabetic and other beneficial effects of phlorizin. However, the poor oral bioavailability of phlorizin has limited its clinical translation in humans.

Future research should focus on:

• Head-to-head comparative studies: Directly comparing the pharmacokinetics and pharmacodynamics of phlorizin in different species under standardized conditions.

• Investigating transporter expression: Quantifying the expression levels of SGLT1 and SGLT2 in different tissues across species to better understand the observed differences in response.

• Exploring novel delivery systems: Developing formulations to improve the oral bioavailability of phlorizin, which could unlock its therapeutic potential.

By carefully considering the species-specific nuances outlined in this guide, researchers can design more robust and translationally relevant studies to further explore the therapeutic applications of phlorizin and its derivatives.

References

• Sodium-glucose cotransporter-2 inhibitors: Understanding the mechanisms for therapeutic promise and persisting risks - PMC. [Link]

• Phloridzin Improves Hyperglycemia But Not Hepatic Insulin Resistance in a Transgenic Mouse Model of Type 2 Diabetes. [Link]

• Chronic/acute phloridzin treatment - Mouse Metabolic Phenotyping Centers. [Link]

• SGLT2 inhibitors – a novel approach to managing hyperglycaemia - DiabetesontheNet. [Link]

• Phlorizin, an Important Glucoside: Research Progress on Its Biological Activity and Mechanism - MDPI. [Link]

• Phlorizin, an Important Glucoside: Research Progress on Its Biological Activity and Mechanism - PMC. [Link]

• Dual SGLT1/SGLT2 Inhibitor Phlorizin Ameliorates Non-Alcoholic Fatty L | DMSO - Dove Medical Press. [Link]

• Comparative Oral and Intravenous Pharmacokinetics of Phlorizin in Type 2 diabetes and Normal Rats Base on Phase II Metabolism | Request PDF - ResearchGate. [Link]

• Natural Products as Lead Compounds for Sodium Glucose Cotransporter (SGLT) Inhibitors - Who we serve. [Link]

• Comparative oral and intravenous pharmacokinetics of phlorizin in rats having type 2 diabetes and in normal rats based on phase II metabolism - PubMed. [Link]

• Inhibition of glucose transport into brain by phlorizin, phloretin and glucose analogues - PubMed. [Link]

• SGLT1 and SGLT2 Modulation in Antidiabetic Therapy—Comparative Insights into Gliflozins and Natural Compounds Resveratrol and Viniferin - MDPI. [Link]

• Phlorizin Supplementation Attenuates Obesity, Inflammation, and Hyperglycemia in Diet-Induced Obese Mice Fed a High-Fat Diet - PMC. [Link]

• Inhibition of glucose transport into brain by phlorizin, phloretin and glucose analogues. [Link]

• Inbition by phloretin and phlorizin derivatives of sugar transport in different cells. [Link]

• Phlorizin: a review - PubMed. [Link]

• Interaction of Phlorizin and phloretin with glucose transport system of the pigeon intestine. [Link]

• Phlorizin Pretreatment Reduces Acute Renal Toxicity in a Mouse Model for Diabetic Nephropathy - PMC. [Link]

• SGLT2 Inhibitors: Physiology and Pharmacology - PMC. [Link]

• Phlorizin mitigates high glucose-induced metabolic disorders through the IIS pathway in Caenorhabditis elegans - Food & Function (RSC Publishing). [Link]

• Comparative oral and intravenous pharmacokinetics of phlorizin in rats having type 2 diabetes and in normal rats based on phase II metabolism - RSC Publishing. [Link]

• Comparative effects of phlorizin and phloretin on glucose transport in the cat kidney | American Journal of Physiology-Legacy Content. [Link]

• A Story of Serendipities: From Phlorizin to Gliflozins - EXPERIMENTAL AND CLINICAL TRANSPLANTATION. [Link]

• Bioavailability of phloretin and phloridzin in rats - PubMed. [Link]

• A Story of Serendipities: From Phlorizin to Gliflozins - ResearchGate. [Link]

• Phlorizin enhancement of memory in rats and mice - PubMed - NIH. [Link]

• Dual SGLT1/SGLT2 inhibitor phlorizin reduces glucose transport in experimental peritoneal dialysis - ResearchGate. [Link]

• Experimental validation of the molecular mechanism of phlorizin in the treatment of diabetic retinopathy - PubMed. [Link]

• SGLT2 Inhibitors: A Review of Their Antidiabetic and Cardioprotective Effects - MDPI. [Link]

• Identification of phlorizin binding domains in sodium-glucose cotransporter family: SGLT1 as a unique model system - PubMed. [Link]

• Phlorizin - Wikipedia. [Link]

• (PDF) Apple leaves and their major secondary metabolite phlorizin exhibit distinct neuroprotective activities: Evidence from in vivo and in silico studies - ResearchGate. [Link]

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• Comparison of effects of phlorizine and phloretin 2′-galactoside on the renal tubular reabsorption of glucose in dog | Scilit. [Link]

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Cross-Validation of Phlorizin-Induced Physiological Changes with Genetic Models: A Technical Comparison Guide

Executive Summary

In the landscape of metabolic drug development, distinguishing between on-target efficacy, off-target effects, and compensatory physiological mechanisms is paramount. Phlorizin, a naturally occurring dihydrochalcone, serves as the prototypical non-selective inhibitor of sodium-glucose cotransporters (SGLT1 and SGLT2). While modern pharmacopeia has shifted toward highly selective SGLT2 inhibitors (e.g., empagliflozin, dapagliflozin), phlorizin remains an indispensable tool compound for orthologous validation.

This guide provides an in-depth comparative analysis of pharmacological SGLT inhibition versus genetic ablation models (Slc5a1-/- and Slc5a2-/-). By cross-validating phlorizin-induced physiological changes with genetic knockouts, researchers can establish self-validating experimental systems to accurately map renal glucose handling and evaluate novel metabolic therapeutics.

The Mechanistic Paradox: Renal Glucose Handling

To understand the utility of phlorizin, one must first deconstruct the functional anatomy of the renal proximal tubule. The kidney filters approximately 160-180 grams of glucose daily, yet under normal physiological conditions, urine is virtually glucose-free.

This near-perfect reabsorption is orchestrated by a dual-transporter system:

• SGLT2 (Slc5a2): Located in the early S1 and S2 segments of the proximal tubule. It is a high-capacity, low-affinity transporter responsible for reabsorbing up to 97% of the filtered glucose load 1[1].

• SGLT1 (Slc5a1): Located in the distal S3 segment. It acts as a low-capacity, high-affinity "mop-up" transporter, capturing the remaining ~3-10% of glucose 2[2].

The Paradox: Pharmacokinetic models initially predicted that selective SGLT2 inhibitors would block >90% of glucose reabsorption. However, clinical and preclinical data reveal that selective SGLT2 inhibition only results in a 30-50% fractional glucose excretion (FGE) 3[3].

This discrepancy is driven by the compensatory upregulation of SGLT1. When SGLT2 is blocked, the massive glucose load reaching the S3 segment forces SGLT1 to operate at its maximum transport capacity, reabsorbing a significant fraction of the glucose that would otherwise be excreted.

Fig 1: Renal glucose handling and SGLT1 compensatory mechanism during SGLT2 inhibition.

Quantitative Phenotypic Comparison

To validate the compensatory mechanism of SGLT1, researchers rely on cross-evaluating pharmacological data (Phlorizin) against genetic models (Slc5a1-/- and Slc5a2-/-). Because4[4], it bypasses the SGLT1 compensatory mechanism, yielding a phenotype that mirrors a double knockout model.

Table 1: Phenotypic Comparison of SGLT Inhibition Strategies

Model / Intervention	Primary Target(s)	Fractional Glucose Excretion (FGE)	Compensatory Mechanism	Physiological Outcome
Wild-Type + Vehicle	None	< 1%	N/A	Euglycemia, No Glucosuria
Selective SGLT2i	SGLT2	~30 - 50%	SGLT1 Upregulation	Mild Glucosuria, Lowered BG
Slc5a2 -/- (SGLT2 KO)	SGLT2	~30 - 60%	SGLT1 Upregulation	5[5]
Wild-Type + Phlorizin	SGLT1 & SGLT2	~100%	Abolished	Massive Glucosuria
Slc5a1/2 -/- (Double KO)	SGLT1 & SGLT2	~100%	Abolished	6[6]

Table 2: Pharmacological Profile Comparison

While modern gliflozins are optimized for SGLT2 selectivity to avoid gastrointestinal side effects associated with intestinal SGLT1 inhibition, phlorizin's non-selective profile makes it the ideal positive control for total renal glucose blockade.

Compound	Classification	SGLT2 Affinity (Ki/IC50)	SGLT1 Affinity (Ki/IC50)	Selectivity Ratio (SGLT2:SGLT1)
Phlorizin	Non-selective	~11 - 35 nM	~140 - 300 nM	6[6]
Empagliflozin	Highly Selective	~1.3 nM	~3300 nM	~1:2500
Dapagliflozin	Selective	~1.2 nM	~1400 nM	~1:1200

Self-Validating Experimental Protocol: In Vivo Cross-Validation

To rigorously prove that the incomplete glucosuria seen with selective SGLT2 inhibition is due to SGLT1 compensation—and not incomplete target engagement—scientists must employ a self-validating protocol. This workflow utilizes phlorizin as a pharmacological anchor against a genetic background.

Step-by-Step Methodology

Step 1: Genetic Validation & Cohort Assembly

• Action: Assemble three age-matched murine cohorts: Wild-Type (WT), Slc5a2 -/- (SGLT2 KO), and Slc5a1/2 -/- (Double KO). Confirm genotypes via PCR.

• Causality: Establishing a genetically pure baseline is critical. The Double KO cohort serves as the absolute biological maximum for fractional glucose excretion (100% FGE), acting as the ultimate reference point for total transporter ablation.

Step 2: Baseline Metabolic Profiling

• Action: House mice individually in metabolic cages for 24 hours. Collect baseline urine and blood samples to measure fasting blood glucose and baseline urinary glucose excretion (UGE).

• Causality: A vehicle-treated baseline isolates the genetic variable. It confirms that the SGLT2 KO mice exhibit the expected ~40% FGE prior to any pharmacological intervention.

Step 3: Pharmacological Intervention (The Self-Validating Step)

• Action: Administer Phlorizin (subcutaneous or intraperitoneal, as it has poor oral bioavailability) to the WT and SGLT2 KO cohorts. Administer a vehicle control to parallel cohorts.

• Causality: This is the crux of the self-validating system. A genetic knockout alone proves that removing SGLT2 causes ~40% FGE, but it does not definitively identify the compensatory mechanism. By administering phlorizin to the SGLT2 KO mice, we pharmacologically block the remaining SGLT1 transporters. If FGE spikes from 40% to 100%, we have internally validated that SGLT1 is the sole compensatory transporter, cross-validating the genetic phenotype with pharmacological target engagement.

Step 4: Pharmacodynamic Sampling & FGE Calculation

• Action: Collect 24-hour urine post-dose. Calculate FGE using the formula: FGE = (Urine Glucose × Plasma Creatinine) / (Plasma Glucose × Urine Creatinine).

• Causality: Normalizing glucose excretion against creatinine clearance ensures that observed glucosuria is due to transporter inhibition rather than fluctuations in the glomerular filtration rate (GFR).

Fig 2: Self-validating experimental workflow for cross-evaluating genetic and pharmacological models.

Translational Insights for Drug Development

The cross-validation of phlorizin with genetic models provides a critical lesson in drug development: target engagement does not always equal linear physiological output.

Because2[2], researchers must account for pathway redundancies. If a novel selective SGLT2 inhibitor fails to induce >50% FGE in preclinical trials, developers should not immediately assume poor pharmacokinetics or weak target affinity. Instead, by utilizing phlorizin as a non-selective benchmark, developers can prove that the drug has successfully saturated SGLT2, and the remaining glucose retention is an expected physiological artifact of SGLT1 compensation.

References

• Novel Hypothesis to Explain Why SGLT2 Inhibitors Inhibit Only 30–50% of Filtered Glucose Load in Humans, diabetesjournals.org,[Link]

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• SGLT2 Deletion Improves Glucose Homeostasis and Preserves Pancreatic β-Cell Function, nih.gov,[Link]

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Reproducibility of Phlorizin's effects on blood glucose levels in diabetic models

Title: Reproducibility of Phlorizin's Effects on Blood Glucose Levels in Diabetic Models: A Comparative Guide

Introduction Phlorizin, a naturally occurring dihydrochalcone isolated from the root bark of apple trees, is the foundational lead compound in the development of sodium-glucose cotransporter (SGLT) inhibitors[1]. By competitively inhibiting both SGLT1 and SGLT2, phlorizin induces glucosuria, thereby lowering blood glucose levels independently of insulin secretion[2]. While highly reproducible in diabetic models, its clinical utility is hindered by non-selectivity and poor oral bioavailability[3]. This guide objectively compares the reproducibility and efficacy of phlorizin against next-generation, selective SGLT2 inhibitors (e.g., Dapagliflozin, Empagliflozin) and provides a validated experimental framework for preclinical evaluation.

Mechanistic Causality: The Drive for Selectivity

In mammalian physiology, glucose reabsorption is primarily governed by two transporters:

• SGLT2: A low-affinity, high-capacity transporter located in the S1 and S2 segments of the renal proximal tubule, responsible for ~90% of filtered glucose reabsorption[4].

• SGLT1: A high-affinity, low-capacity transporter located in the S3 segment of the proximal tubule (~10% reabsorption) and heavily expressed in the small intestine, where it mediates dietary glucose uptake[4].

Phlorizin is a non-selective inhibitor. While its blockade of SGLT2 effectively lowers blood glucose, its concurrent inhibition of intestinal SGLT1 leads to severe gastrointestinal toxicity, including diarrhea, dehydration, and malabsorption[3]. Furthermore, ingested phlorizin is rapidly hydrolyzed by lactase-phlorizin hydrolase in the gut into phloretin—a compound that non-specifically inhibits GLUT1 transporters[5]. To circumvent these pharmacokinetic hurdles, researchers developed C-glucoside analogs like Dapagliflozin and Empagliflozin, which possess lipophilic substituents that confer extreme selectivity for SGLT2 and resist enzymatic degradation[3].

Figure 1: Mechanistic divergence between non-selective Phlorizin and SGLT2-selective Dapagliflozin.

Quantitative Performance Comparison

To objectively evaluate these compounds, we must compare their binding affinities (IC50) and translational outcomes. The table below summarizes the pharmacological profiles of phlorizin versus its synthetic alternatives.

Compound	SGLT2 IC50 (nM)	SGLT1 IC50 (nM)	Selectivity (SGLT2 vs SGLT1)	Route of Admin	Primary Efficacy in Diabetic Models (e.g., STZ/ZDF Rats)
Phlorizin	~39 - 50	~200 - 300	~4x to 6x	Subcutaneous (SC)	~40-50% reduction in FPG; reverses insulin resistance[3].
Dapagliflozin	1.1 - 1.2	1390 - 1400	~1200x	Oral (PO)	Dose-dependent glucosuria; ~50% decrease in FPG[6].
Empagliflozin	3.1	8300	~2700x	Oral (PO)	Robust glucosuria; significant HbA1c reduction[7].
Sotagliflozin	1.8	36	~20x (Dual Inhibitor)	Oral (PO)	Lowers FPG; increases GLP-1 secretion via SGLT1 blockade[7].

Note: Phlorizin must be administered subcutaneously in preclinical models to bypass intestinal degradation, whereas the gliflozins are optimized for oral administration[3].

Experimental Protocol: Validating In Vivo Efficacy in STZ-Induced Diabetic Rats

As an Application Scientist, establishing a self-validating protocol is critical to ensure reproducibility. The Streptozotocin (STZ)-induced diabetic rat model is the gold standard for testing SGLT inhibitors. STZ specifically destroys pancreatic beta cells, mimicking the insulinopenia of Type 1 Diabetes[2]. This isolates the insulin-independent mechanism of SGLT inhibitors, proving that the observed glucose-lowering effect is driven entirely by renal excretion.

Step-by-Step Methodology:

• Animal Acclimation: House male Sprague-Dawley rats (8-10 weeks old) under standard conditions (12h light/dark cycle) for 7 days. Causality: Reduces stress-induced cortisol spikes that can artificially elevate baseline glucose.

• STZ Induction: Administer a single intraperitoneal (IP) injection of STZ (65 mg/kg) dissolved in freshly prepared cold citrate buffer (pH 4.5). Causality: The acidic buffer stabilizes STZ, ensuring consistent beta-cell toxicity.

• Hyperglycemia Confirmation: 72 hours post-injection, measure Fasting Plasma Glucose (FPG) via tail vein prick. Only include animals with FPG > 250 mg/dL. Causality: This acts as a self-validating checkpoint, ensuring the diabetic phenotype is firmly established before intervention.

• Randomization & Grouping: Divide the validated diabetic rats into three groups (n=8/group): Vehicle Control, Phlorizin (400 mg/kg/day, SC), and Dapagliflozin (1 mg/kg/day, PO)[8],[6]. Include a Sham (non-STZ) control group.

• Dosing Regimen: Administer treatments daily for 14 days. Phlorizin must be given via continuous SC infusion or daily SC injections to bypass gut hydrolysis[5].

• Metabolic Profiling: House animals in metabolic cages on Days 7 and 14 to collect 24-hour urine. Measure urinary glucose excretion, urine volume, and FPG. Causality: A simultaneous increase in urinary glucose and decrease in FPG confirms the SGLT-mediated mechanism of action[6].

Figure 2: Validated experimental workflow for testing SGLT inhibitors in STZ-induced diabetic rats.

Reproducibility & Translational Insights

The reproducibility of phlorizin's effects in preclinical models is historically robust. In 1987, Rossetti et al. famously demonstrated that normalizing blood glucose with phlorizin in partially pancreatectomized rats completely reversed insulin resistance, proving the concept of "glucotoxicity"[2]. Modern studies consistently replicate these findings: phlorizin administration reliably induces massive glucosuria, lowers HbA1c, and improves beta-cell function across both STZ-induced (Type 1) and Zucker Diabetic Fatty (Type 2) models[6],[2].

However, when comparing phlorizin to Dapagliflozin, the latter demonstrates superior translational viability. Dapagliflozin achieves equivalent or greater reductions in FPG at exponentially lower doses (1 mg/kg vs 400 mg/kg) due to its sub-nanomolar affinity for SGLT2 (IC50 ~1.1 nM)[6],[3]. Furthermore, Dapagliflozin's lack of SGLT1 inhibition eliminates the confounding variables of gastrointestinal distress and weight loss due to malabsorption, allowing researchers to isolate the systemic benefits of renal glucose clearance[6].

Conclusion

Phlorizin remains an indispensable pharmacological tool for proof-of-concept studies involving SGLT inhibition and glucose toxicity. However, for drug development professionals aiming for clinical translation, selective SGLT2 inhibitors like Dapagliflozin and Empagliflozin offer exponentially higher potency, oral bioavailability, and a superior safety profile. When designing preclinical assays, utilizing the self-validating STZ-rat protocol ensures that the specific pharmacodynamics of these compounds are accurately and reproducibly measured.

References

• Sodium–glucose cotransporters: Functional properties and pharmaceutical potential , nih.gov. 9

• Thioglycosides as inhibitors of hSGLT1 and hSGLT2: Potential therapeutic agents for the control of hyperglycemia in diabetes , medsci.org. 4

• Dietary Phloridzin Reduces Blood Glucose Levels and Reverses Sglt1 Expression in the Small Intestine in Streptozotocin-Induced Diabetic Mice , acs.org. 5

• Experimental models using SGLT2 inhibitors (phlorizin, ipragliflozin, luseogliflozin, TA-1887) to treat kidney disease , researchgate.net. 8

• Dapagliflozin, a Selective SGLT2 Inhibitor, Improves Glucose Homeostasis in Normal and Diabetic Rats , diabetesjournals.org. 6

• Sodium-glucose cotransporter-2 inhibitors: Understanding the mechanisms for therapeutic promise and persisting risks , nih.gov. 2

• Targeting the kidney and glucose excretion with dapagliflozin: preclinical and clinical evidence for SGLT2 inhibition , scispace.com. 1

• Sodium-Glucose Cotransporter 2 (SGLT2) Inhibitors from Natural Products: Discovery of Next-Generation Antihyperglycemic Agents , mdpi.com.3

• Natural Products as Lead Compounds for Sodium Glucose Cotransporter (SGLT) Inhibitors , d-nb.info. 7

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Phlorizin's Differential Efficacy in Type 1 and Type 2 Diabetes: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: From Apple Bark to a New Class of Diabetes Therapeutics

Discovered in the 19th century from the bark of apple trees, phlorizin has been instrumental in our understanding of glucose transport and has paved the way for modern SGLT2 inhibitors.[1][2] This naturally occurring glucoside competitively inhibits both sodium-glucose cotransporter 1 (SGLT1) and 2 (SGLT2), thereby blocking glucose reabsorption in the kidneys and absorption in the intestine.[3][4][5] This unique mechanism of action, independent of insulin secretion or action, has made it a valuable tool for studying glucose homeostasis and a lead compound for the development of a new class of antidiabetic drugs.[4][6] This guide provides a comparative analysis of phlorizin's efficacy in preclinical models of type 1 and type 2 diabetes, supported by experimental data and protocols.

Mechanism of Action: A Dual Inhibition Approach

Phlorizin exerts its glucose-lowering effects by targeting SGLT1 and SGLT2. SGLT2, predominantly found in the S1 and S2 segments of the renal proximal tubule, is responsible for the reabsorption of the majority of filtered glucose.[7][8] SGLT1, located in the small intestine and the S3 segment of the proximal tubule, is involved in the absorption of dietary glucose and the reabsorption of the remaining filtered glucose.[7][9] By inhibiting both transporters, phlorizin induces glycosuria (the excretion of glucose in urine) and reduces intestinal glucose uptake, leading to a decrease in blood glucose levels.[1][5]

Caption: Phlorizin's dual inhibition of SGLT1 and SGLT2 in the kidney and intestine.

Efficacy in Type 1 Diabetes Models: Correcting Hyperglycemia in the Absence of Insulin

In type 1 diabetes, where insulin production is absent, phlorizin has demonstrated significant efficacy in lowering blood glucose levels. Animal models, typically induced by the β-cell toxin streptozotocin (STZ), consistently show that phlorizin treatment leads to a marked reduction in hyperglycemia.[3][10][11]

A key study in STZ-induced diabetic rats showed that phlorizin administration, at doses ranging from 5 to 40 mg/kg body weight, resulted in a significant, dose-dependent reduction in blood glucose levels.[3] This was accompanied by a decrease in urine volume and water intake, which are typically elevated in uncontrolled diabetes.[3] Furthermore, phlorizin treatment has been shown to normalize plasma glucose levels in STZ-induced diabetic rats without significantly affecting the already low plasma insulin levels.[10] This highlights the insulin-independent mechanism of phlorizin's action.

Parameter	Control	STZ-induced Diabetic	STZ-induced Diabetic + Phlorizin	Reference
Plasma Glucose (mmol/L)	6.5 ± 0.3	26.2 ± 1.5	7.1 ± 0.5	[10]
Plasma Insulin (ng/mL)	2.1 ± 0.2	0.9 ± 0.1	1.0 ± 0.1	[10]
Table 1: Effect of Phlorizin on Plasma Glucose and Insulin in STZ-Induced Diabetic Rats.

While effective in controlling hyperglycemia, it's important to note that phlorizin does not address the underlying autoimmune destruction of β-cells or the absolute insulin deficiency characteristic of type 1 diabetes.[11]

Efficacy in Type 2 Diabetes Models: A More Complex Picture

The efficacy of phlorizin in type 2 diabetes models, which are characterized by both insulin resistance and eventual β-cell dysfunction, is more nuanced. While phlorizin effectively reduces blood glucose levels in these models, its impact on insulin sensitivity is variable and appears to be model-dependent.[12][13]

In a transgenic mouse model of type 2 diabetes (MKR mice), which exhibits severe insulin resistance, hyperinsulinemia, and dyslipidemia, phlorizin treatment improved hyperglycemia.[12][13] However, it did not improve insulin sensitivity in the liver or muscle, nor did it affect whole-body glucose disposal.[12] Interestingly, glucose uptake was significantly increased in white adipose tissue.[12][13] This suggests that in this particular model, glucotoxicity may not be the primary driver of insulin resistance.[12][13]

Parameter	MKR Mice (Vehicle)	MKR Mice (Phlorizin)	Reference
Blood Glucose (mg/dL)	~350	~200	[12]
Whole-Body Glucose Uptake (mg/kg/min)	No significant change	No significant change	[12]
Endogenous Glucose Production	No significant suppression	No significant suppression	[12]
Table 2: Effect of Phlorizin on Glucose Homeostasis in a Transgenic Mouse Model of Type 2 Diabetes.

Conversely, in other models of type 2 diabetes, such as db/db mice, phlorizin has been shown to improve insulin resistance.[14] Treatment of db/db mice with phlorizin resulted in significantly decreased fasting blood glucose and fasting serum insulin levels.[14] Furthermore, glucose tolerance and insulin sensitivity were improved, as demonstrated by oral glucose tolerance tests (OGTT) and insulin tolerance tests (ITT).[14] These contrasting findings underscore the importance of the specific animal model and the underlying pathophysiology when evaluating the efficacy of phlorizin in type 2 diabetes.

Experimental Protocols

Induction of Type 1 Diabetes

A widely used method for inducing type 1 diabetes in rodents is the administration of streptozotocin (STZ), a glucosamine-nitrosourea compound that is toxic to pancreatic β-cells.[15]

Protocol: STZ-Induced Type 1 Diabetes in Rats

• Animal Model: Male Wistar rats.

• STZ Preparation: Dissolve STZ in a freshly prepared citrate buffer (pH 4.5).

• Induction: Administer a single intraperitoneal (i.p.) injection of STZ (e.g., 60 mg/kg body weight).

• Confirmation of Diabetes: Monitor blood glucose levels 48-72 hours post-injection. Rats with fasting blood glucose levels above 250 mg/dL are considered diabetic.

• Phlorizin Treatment: Administer phlorizin (e.g., 5-40 mg/kg body weight) orally or subcutaneously daily for the duration of the study.[3]

Caption: Workflow for inducing type 1 diabetes and initiating phlorizin treatment.

Induction of Type 2 Diabetes

A common model for type 2 diabetes involves a combination of a high-fat diet (HFD) to induce insulin resistance, followed by a low dose of STZ to impair β-cell function.[16][17][18][19]

Protocol: HFD/STZ-Induced Type 2 Diabetes in Rats

• Animal Model: Male Wistar rats.

• Dietary Induction: Feed rats a high-fat diet (e.g., 45-60% kcal from fat) for a period of 8-12 weeks to induce obesity and insulin resistance.[16][17]

• STZ Administration: After the HFD period, administer a single low dose of STZ (e.g., 35 mg/kg body weight, i.p.).[17]

• Confirmation of Diabetes: Monitor fasting blood glucose, insulin levels, and perform an OGTT to confirm the type 2 diabetic phenotype.

• Phlorizin Treatment: Initiate daily phlorizin treatment and monitor its effects on glycemic control and insulin sensitivity.

Caption: Workflow for inducing type 2 diabetes and initiating phlorizin treatment.

Limitations and Future Directions

Despite its utility as a research tool, phlorizin itself is not a viable clinical therapeutic due to its poor oral bioavailability and lack of specificity for SGLT2 over SGLT1, which can lead to gastrointestinal side effects.[7] However, the pioneering research with phlorizin directly led to the development of highly selective SGLT2 inhibitors (gliflozins), which are now widely used in the clinical management of type 2 diabetes.[2]

Conclusion

Phlorizin demonstrates significant efficacy in reducing hyperglycemia in both type 1 and type 2 diabetes models. In type 1 diabetes, its insulin-independent mechanism provides a clear benefit in controlling blood glucose. In type 2 diabetes, while consistently lowering blood glucose, its effect on insulin sensitivity can vary depending on the specific animal model and the underlying pathophysiology. The study of phlorizin has been crucial in validating SGLT inhibition as a therapeutic strategy for diabetes and has laid the foundation for a new generation of antidiabetic drugs.

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• De Clercq, J., Van Gorp, A., Schuit, F., & Van Lommel, L. (2013). Phlorizin Pretreatment Reduces Acute Renal Toxicity in a Mouse Model for Diabetic Nephropathy. ResearchGate. Available from: [Link]

• De Clercq, J., Van Gorp, A., Schuit, F., & Van Lommel, L. (2013). Phlorizin pretreatment reduces acute renal toxicity in a mouse model for diabetic nephropathy. PubMed. Available from: [Link]

• Zhang, Y., Chen, Z., & Li, Y. (2019). Comparative oral and intravenous pharmacokinetics of phlorizin in rats having type 2 diabetes and in normal rats based on phase II metabolism. PubMed. Available from: [Link]

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Safety & Regulatory Compliance

Pharmacological Profile &amp; Hazard Assessment

Phlorizin Hydrate: Comprehensive Operational Handling and Disposal Guide

Phlorizin hydrate (CAS 7061-54-3) is a naturally occurring phenolic glycoside and a foundational competitive inhibitor of sodium-glucose cotransporters (SGLT1 and SGLT2). Extensively utilized in metabolic, renal, and pharmacokinetic research, its potent bioactivity necessitates strict operational handling and disposal protocols. As a laboratory professional, understanding the causality behind these safety measures ensures both environmental compliance and the integrity of your experimental workflows.

Phlorizin acts by binding to the extracellular surface of SGLT transporters in the outside-open conformation, effectively blocking the reabsorption of glucose in the renal proximal tubules and intestinal mucosa[1]. Because it is a highly active biological agent, it must be treated with the recognition of having "unknown hazards and toxicity" despite not carrying a highly hazardous OSHA classification[2].

To understand the scale of its potency—and therefore why trace environmental contamination must be prevented—review its binding affinities:

Table 1: Phlorizin Hydrate SGLT Inhibition Profile

Target Transporter	Physiological Location	Binding Affinity (Ki)	Inhibitory Concentration (IC50)
hSGLT1	Intestinal mucosa, Kidney (S3)	140 nM	400 nM
hSGLT2	Kidney proximal tubule (S1, S2)	11 nM	65 nM

(Data sourced from human COS-1 and HEK293T cell expression models[3])

Experimental Workflow: In Vitro SGLT Inhibition Assay

To contextualize where chemical waste is generated, the following self-validating protocol outlines the standard use of Phlorizin hydrate in cell-based assays.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve Phlorizin hydrate powder in anhydrous Dimethyl Sulfoxide (DMSO) to create a 10 mM stock solution.

  • Causality: Phlorizin has poor aqueous solubility at high concentrations. DMSO ensures complete molecular dissolution without compromising cellular integrity when subsequently diluted.

• Cell Culture & Seeding: Seed HEK293T cells overexpressing hSGLT2 in 96-well plates. Incubate at 37°C with 5% CO2 until 80% confluent.

• Compound Treatment: Dilute the stock solution in a sodium-rich assay buffer to achieve final concentrations ranging from 1 nM to 10 μM.

  • Causality: SGLT transporters are strictly sodium-dependent[1]. The assay buffer must contain a high Na+ gradient for phlorizin to bind effectively to the transporter's active site.

• Substrate Addition: Introduce a fluorescent glucose analog (e.g., 2-NBDG) to the wells.

• Incubation and Termination: Incubate for 30 minutes. Aspirate the supernatant (which now becomes Liquid Waste ) and immediately wash cells with ice-cold, sodium-free buffer.

  • Validation Check: A successful wash step is confirmed by low background fluorescence in negative control wells lacking the SGLT transporter, proving the reaction was successfully halted.

• Quantification: Lyse the cells and measure intracellular fluorescence to calculate the IC50.

Phlorizin Hydrate Disposal Procedures

Because Phlorizin is a potent disruptor of glucose metabolism, introducing it into municipal water systems can severely impact local aquatic ecosystems. Disposal must strictly adhere to EPA 40 CFR Parts 261 guidelines[2].

Protocol A: Solid Waste Management (Powders & Spills)

• Containment: In the event of a powder spill, do not dry sweep .

  • Causality: Dry sweeping disperses fine, hygroscopic particulates into the air, drastically increasing the risk of inhalation exposure and cross-contamination of nearby sterile fields.

• Collection: Use a damp absorbent pad or a HEPA-filtered laboratory vacuum to collect the powder.

• Storage: Place all collected material, including contaminated pipette tips and weighing boats, into a chemically compatible, airtight solid waste container.

• Destruction: Transfer the solid waste to a licensed hazardous waste facility. The mandated destruction method is dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber system[2].

Protocol B: Liquid Waste Segregation (Assay Supernatants)

• Segregation: Supernatants from cell assays containing Phlorizin, buffer, and DMSO must be collected in designated "Non-Halogenated Organic Waste" carboys. Do not mix with halogenated solvents.

• Drain Disposal Prohibition: Never flush Phlorizin solutions down the sink.

  • Validation Check: Periodically verify that the liquid waste carboy pH remains neutral (pH 6-8). This prevents unintended exothermic reactions between the DMSO solvent and highly acidic/basic laboratory byproducts.

Protocol C: Contaminated Packaging

• Primary Containers: Empty glass or plastic reagent bottles that housed Phlorizin hydrate must not be recycled through standard municipal streams.

• Rinsing: Triple-rinse the empty container with an appropriate solvent (e.g., ethanol). Collect the rinsate in the liquid waste carboy before discarding the bottle as standard solid chemical waste[2].

Workflow Visualization

Phlorizin hydrate mechanism of SGLT inhibition and compliant laboratory disposal workflow.

References

• TCI AMERICA: Phlorizin Hydrate Safety Data Sheet. ssl-images-amazon.com. View Source
• SGLT2 Inhibitors: Physiology and Pharmacology. nih.gov. View Source
• Phlorizin | 60-81-1. ChemicalBook. View Source

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• 1. SGLT2 Inhibitors: Physiology and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 3. Phlorizin | 60-81-1 [chemicalbook.com]

Comprehensive Safety and Handling Guide for Phlorizin Hydrate

Introduction & Pharmacological Context

Phlorizin hydrate (also known as phloridzin) is a naturally occurring dihydrochalcone glycoside primarily isolated from the bark of apple trees [1]. In drug development and biochemical research, it is heavily utilized as a potent, competitive inhibitor of sodium-glucose cotransporters (SGLT1 and SGLT2), making it a critical tool for studying renal and intestinal glucose transport [1].

While not highly toxic, phlorizin hydrate presents specific occupational hazards due to its fine crystalline powder form, which can easily aerosolize [2]. As a Senior Application Scientist, I have designed this protocol to ensure that laboratory personnel can handle, weigh, and dispose of this compound without risking respiratory irritation or cross-contamination. Every procedure detailed below is built on the principle of self-validation—ensuring that each step naturally verifies the safety of the next.

Physicochemical Properties & Hazard Profile

To design an effective safety protocol, we must first understand the physical and chemical nature of the compound [3].

Parameter	Specification	Operational Implication
CAS Number	60-81-1	Unique identifier for safety tracking and chemical inventory.
Molecular Formula	C21H24O10·xH2O	Organic glycoside; combustible under specific conditions.
Appearance	White to light yellow powder	Fine particulate nature increases the risk of aerosolization.
Melting Point	113-114 °C	Stable at standard laboratory room temperatures.
Hazard Codes	Xi (Irritant)	Requires strict barrier protection to prevent dermal/mucosal contact.
Hazard Statements	H315, H319, H335	Irritating to skin, eyes, and the respiratory system.

Personal Protective Equipment (PPE) Matrix

The selection of PPE for phlorizin hydrate is driven by its H335 (respiratory irritation) and H319 (eye irritation) classifications [2]. The following matrix details the required equipment and the scientific causality behind each choice:

• Respiratory Protection:

  • Requirement: NIOSH-approved N95 or P100 particulate respirator.

  • Causality: Phlorizin hydrate is a low-density powder. Ambient air currents in a standard laboratory can easily suspend these particles. Inhalation directly exposes the mucous membranes of the respiratory tract to the irritant, triggering an inflammatory response [2].

• Eye Protection:

  • Requirement: Air-tight chemical safety goggles.

  • Causality: Standard safety glasses with side shields are insufficient for fine powders. Aerosolized dust can bypass loose-fitting glasses, leading to severe ocular irritation and potential micro-abrasions [2].

• Hand & Body Protection:

  • Requirement: Nitrile gloves (minimum 4 mil thickness) and a fully buttoned lab coat with knit cuffs.

  • Causality: Prevents dermal contact (H315). Nitrile provides an excellent barrier against organic powders and prevents the transfer of the compound from the operator's hands to other sensitive areas (e.g., face or eyes) [2].

Operational Protocol: Safe Handling & Weighing

Every step in the handling process must be a self-validating system designed to minimize dust generation and prevent environmental release.

Step-by-Step Methodology:

• Environmental Preparation: Conduct all open-container handling within a certified Class II Biological Safety Cabinet (BSC) or a dedicated powder weighing hood equipped with Local Exhaust Ventilation (LEV) [2]. Verify the airflow monitor is in the green zone before opening the chemical bottle.

• Static Mitigation: Fine powders like phlorizin hydrate are highly prone to static cling. Use an anti-static gun (e.g., Zerostat) on the weighing spatulas and the weigh boat. This prevents the powder from repelling off surfaces and scattering into the hood.

• Enclosed Weighing: Tare the weigh boat, carefully transfer the required mass using a micro-spatula, and seal the sample in a secondary container (e.g., a screw-cap conical tube) before removing it from the LEV environment.

• Post-Weighing Decontamination: Do not use dry brushes to clean the balance. Dry sweeping resuspends the irritant into the air [2]. Instead, use a lint-free wipe dampened with 70% ethanol or distilled water to capture residual powder.

Handling Workflow Diagram

Step-by-step operational workflow for the safe handling and disposal of Phlorizin hydrate.

Spill Management and Decontamination Protocol

In the event of a powder spill outside the LEV, immediate containment is required to prevent lab-wide contamination.

Step-by-Step Methodology:

• Isolate the Area: Immediately restrict access to the spill zone to prevent personnel from tracking the powder through the laboratory [2].

• Upgrade PPE: Ensure an N95/P100 respirator and air-tight goggles are donned before approaching the spill [2].

• Wet Containment: Never dry sweep. Gently cover the spilled powder with absorbent paper towels. Carefully apply a wetting agent (water or 70% ethanol) over the towels to suppress dust generation [2].

• Collection: Sweep the damp towels and powder into an airtight hazardous waste container using a disposable scraper.

• Final Decontamination: Wash the spill surface thoroughly with soap and water, ensuring no crystalline residue remains [2].

Waste Disposal Plan

Improper disposal of pharmacologically active compounds can lead to severe environmental contamination. Phlorizin hydrate must not be flushed down the drain or discarded in standard municipal waste [2].

Step-by-Step Methodology:

• Collection: Gather all unused product, contaminated weigh boats, and cleanup materials into a clearly labeled, sealable hazardous waste container.

• Solvent Dissolution (Causality): For optimal thermal destruction, the standard protocol is to dissolve or mix the unused material with a combustible solvent (e.g., ethanol or methanol) [2]. This ensures an even, high-temperature burn.

• Incineration Parameters: Transfer the waste to a licensed disposal company. The mixture must be burned in a chemical incinerator equipped with an afterburner and a scrubber system [2]. The afterburner ensures the complete thermal degradation of the organic structure into carbon dioxide and water, while the scrubber neutralizes any trace combustion byproducts.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 24856303, Phlorizin hydrate." PubChem.[Link]

• LookChem. "Phlorizin CAS 60-81-1." LookChem.[Link]

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• 3. Phlorizin hydrate | C21H26O11 | CID 24856303 - PubChem [pubchem.ncbi.nlm.nih.gov]